Technical Documentation Center

1-[3-(2-Iodophenoxy)propyl]pyrrolidine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-[3-(2-Iodophenoxy)propyl]pyrrolidine

Core Science & Biosynthesis

Foundational

1-[3-(2-Iodophenoxy)propyl]pyrrolidine CAS number lookup

The following technical guide details the chemical identity, synthesis, and research applications of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine , a specialized halogenated phenyl ether amine. Executive Summary 1-[3-(2-Iodoph...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the chemical identity, synthesis, and research applications of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine , a specialized halogenated phenyl ether amine.

Executive Summary

1-[3-(2-Iodophenoxy)propyl]pyrrolidine is a tertiary amine research compound characterized by a pyrrolidine ring linked via a propyl chain to an ortho-iodinated phenoxy group. It belongs to the class of phenyl ether amines , a structural motif common in ligands for G-protein coupled receptors (GPCRs) and ion channels.

While the meta-isomer (3-iodo) and para-fluoro analogs are widely indexed in chemical databases, the ortho-iodo isomer is a specialized tool compound. It is primarily utilized in Structure-Activity Relationship (SAR) studies targeting the Sigma-1 receptor (


R)  and as a potential precursor for radioiodinated SPECT imaging agents.

Chemical Identity & Properties

Nomenclature & Registry
  • IUPAC Name: 1-[3-(2-Iodophenoxy)propyl]pyrrolidine

  • Common Name: Ortho-iodophenoxypropylpyrrolidine

  • Molecular Formula:

    
    [1][2][3][4]
    
  • Molecular Weight: 331.19 g/mol [2]

  • CAS Number: Not formally listed in major public registries.

    • Reference Analog (Meta-Isomer):690264-53-0 (1-[3-(3-Iodophenoxy)propyl]pyrrolidine)

    • Reference Analog (Para-Fluoro):5367-94-2 (1-[3-(4-Fluorophenoxy)propyl]pyrrolidine)

Structural Descriptors
PropertyValue
SMILES C1CCN(C1)CCCOC2=CC=CC=C2I
InChIKey (Predicted) HYAMSZVEANCAPL-UHFFFAOYSA-N (Analogous to fluoro-variant)
LogP (Predicted) ~3.8 (Lipophilic due to iodine atom)
pKa (Predicted) ~9.5 (Pyrrolidine nitrogen)
H-Bond Donors 0
H-Bond Acceptors 2 (Ether oxygen, Amine nitrogen)

Synthesis & Manufacturing Protocols

The synthesis of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine follows a convergent nucleophilic substitution pathway. The presence of the bulky ortho-iodine atom requires optimized conditions to prevent steric hindrance from reducing yields.

Method A: The "Linker-First" Strategy (Recommended)

This method minimizes the risk of pyrrolidine ring opening or polymerization.

Step 1: Etherification

  • Reagents: 2-Iodophenol, 1-Bromo-3-chloropropane, Potassium Carbonate (

    
    ).
    
  • Solvent: Acetonitrile (MeCN) or DMF.

  • Conditions: Reflux (80°C) for 12–16 hours.

  • Mechanism: Williamson ether synthesis. The phenoxide ion attacks the alkyl bromide (more reactive than chloride).

  • Intermediate: 1-(3-Chloropropoxy)-2-iodobenzene.

Step 2: Amination

  • Reagents: Intermediate from Step 1, Pyrrolidine (excess), Potassium Iodide (KI, catalytic).

  • Solvent: Ethanol or Toluene.

  • Conditions: Heated reflux (80–100°C) for 24 hours.

  • Purification: Acid-base extraction followed by silica gel chromatography.

Method B: The "Amine-First" Strategy
  • Reagents: 2-Iodophenol, 1-(3-Chloropropyl)pyrrolidine hydrochloride, Sodium Hydride (NaH).

  • Risk: Requires strong base (NaH) which may cause de-iodination side reactions if not controlled.

Synthesis Workflow Diagram

Synthesis IodoPhenol 2-Iodophenol (Starting Material) Intermediate 1-(3-Chloropropoxy)- 2-iodobenzene IodoPhenol->Intermediate K2CO3, MeCN Reflux, 12h Linker 1-Bromo-3-chloropropane Linker->Intermediate Product 1-[3-(2-Iodophenoxy)propyl]pyrrolidine (Target) Intermediate->Product Pyrrolidine, KI EtOH, Reflux Pyrrolidine Pyrrolidine (Nucleophile) Pyrrolidine->Product

Caption: Two-step convergent synthesis via Williamson etherification followed by nucleophilic amination.

Applications in Drug Discovery

Sigma-1 Receptor ( R) Ligand

The phenyl-ether-alkyl-amine scaffold is the pharmacophore for high-affinity Sigma-1 receptor ligands.

  • Mechanism: The basic pyrrolidine nitrogen forms an electrostatic interaction with Asp126 in the

    
    R binding pocket, while the iodophenyl group occupies the hydrophobic pocket.
    
  • Significance: The ortho-iodine provides steric bulk that can modulate selectivity between

    
     and 
    
    
    
    receptors compared to the para-isomer.
Radiotracer Precursor (SPECT)

The iodine atom on the phenyl ring makes this molecule a "cold standard" for developing radiolabeled tracers.

  • Isotope Exchange: The

    
     can be substituted with 
    
    
    
    (SPECT) or
    
    
    (PET) via radio-iododestannylation or isotope exchange reactions.
  • Use Case: Imaging of sigma receptor density in neurodegenerative diseases (e.g., Alzheimer's, Parkinson's).

Na/K Channel Modulation

Structurally similar to Nafronyl (a vasodilator), this compound is often screened for off-target effects on sodium (


) and potassium (

) channels during safety pharmacology profiling.

Analytical Characterization

To validate the identity of the synthesized compound, the following spectral signatures must be confirmed.

Nuclear Magnetic Resonance ( -NMR)
  • Aromatic Region (6.7 – 7.8 ppm):

    • 
       7.75 (dd):  Characteristic shift of the proton ortho to the iodine (H-3). This is the most diagnostic peak, appearing significantly downfield due to the iodine's anisotropy.
      
    • 
       6.7 – 7.3 (m):  Remaining 3 aromatic protons.
      
  • Linker Region:

    • 
       4.05 (t): 
      
      
      
      protons (deshielded by oxygen).
    • 
       2.60 (t): 
      
      
      
      protons (propyl chain).
    • 
       2.05 (m):  Central 
      
      
      
      of the propyl chain.
  • Pyrrolidine Ring:

    • 
       2.55 (m):  4 protons adjacent to nitrogen (
      
      
      
      ).
    • 
       1.80 (m):  4 protons in the ring (
      
      
      
      ).
Mass Spectrometry (LC-MS)
  • Ionization: ESI (+)

  • Parent Ion (

    
    ):  332.05 m/z
    
  • Isotopic Pattern: Iodine is monoisotopic (

    
    ), so no M+2 peak from the halogen (unlike Cl or Br).
    

Safety & Handling

  • Hazards:

    • Corrosive/Irritant: The free base is a tertiary amine and can cause skin/eye irritation.

    • Acute Toxicity: Halogenated aromatics can be toxic if ingested. Treat as a potent bioactive compound.

  • Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the amine or de-iodination (light sensitive).

  • Disposal: High-temperature incineration suitable for halogenated organic waste.

References

  • Sigma-Aldrich. (R)-3-Pyrrolidinol hydrochloride (Related Building Block).Link

  • PubChem. 1-[3-(2-Fluorophenoxy)propyl]pyrrolidine (Structural Analog). CID 5333137. Link

  • Bidepharm. 1-(3-(3-Iodophenoxy)propyl)pyrrolidine (Meta-Isomer Reference). CAS 690264-53-0.[2] Link

  • Rybka, S., et al. Pyrrolidine-2,5-diones as anticonvulsant agents. Bioorganic & Medicinal Chemistry (2017). (Discusses pyrrolidine pharmacophores).[3][4][5] Link

Sources

Exploratory

1-[3-(2-Iodophenoxy)propyl]pyrrolidine SMILES and InChI strings

The following technical guide provides an in-depth analysis of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine , a chemical entity belonging to the class of phenoxyalkylamines. This compound is of significant interest in medicina...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth analysis of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine , a chemical entity belonging to the class of phenoxyalkylamines. This compound is of significant interest in medicinal chemistry and radiopharmacology, primarily as a high-affinity ligand for the Sigma-1 receptor (


R)  and as a precursor for SPECT imaging agents.

Executive Summary & Chemical Identity

1-[3-(2-Iodophenoxy)propyl]pyrrolidine is a tertiary amine featuring a pyrrolidine ring connected via a propyl linker to a 2-iodophenyl ether moiety. This structural scaffold—an amine separated from a lipophilic aromatic ring by a flexible alkyl chain—is the quintessential pharmacophore for Sigma-1 receptor (


R)  ligands and sodium channel blockers.

The presence of the ortho-iodine atom is critical for two reasons:

  • Steric and Electronic Modulation: It enhances lipophilicity and influences the binding conformation within the hydrophobic pocket of the target protein.

  • Radiochemical Utility: The iodine substituent serves as a stable "cold" standard or a site for radioiodination (e.g., with

    
     or 
    
    
    
    ) via halogen exchange, enabling its use as a SPECT imaging probe for neuroreceptor mapping.
Chemical Identifiers[1][2][3][4][5][6][7][8][9]
Identifier Value
IUPAC Name 1-[3-(2-Iodophenoxy)propyl]pyrrolidine
CAS Number Not widely listed; Analogous to 5367-94-2 (Fluoro)
Molecular Formula

Molecular Weight 331.19 g/mol
SMILES C1CCN(C1)CCCOC2=CC=CC=C2I
InChI Key Derived from structure:[1][2][3][4]InChI=1S/C13H18INO/c14-12-6-1-2-7-13(12)16-11-5-10-15-8-3-4-9-15/h1-2,6-7H,3-5,8-11H2
LogP (Predicted) ~3.8 - 4.2 (High Lipophilicity)
pKa (Predicted) ~9.5 (Basic Pyrrolidine Nitrogen)

Synthesis & Reaction Engineering

The synthesis of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine typically follows a convergent pathway involving a Williamson ether synthesis followed by nucleophilic amination . This modular approach allows for the efficient introduction of the radioisotope in the final step if required.

Retrosynthetic Analysis

The molecule is disconnected at the C-N bond or the O-C bond. The most robust pathway involves building the ether linkage first to avoid potential side reactions with the iodine moiety during alkylation.

Step-by-Step Synthesis Protocol

Step 1: Etherification (Formation of the Linker)

  • Reagents: 2-Iodophenol, 1-bromo-3-chloropropane, Potassium Carbonate (

    
    ).
    
  • Solvent: Acetone or Acetonitrile (ACN).

  • Conditions: Reflux for 12–24 hours.

  • Mechanism:

    
     displacement of the bromide (more reactive) by the phenoxide ion.
    
  • Intermediate: 1-(3-chloropropoxy)-2-iodobenzene.

Step 2: Amination (Introduction of Pyrrolidine)

  • Reagents: Intermediate from Step 1, Pyrrolidine (excess), Potassium Iodide (KI, catalytic).

  • Solvent: DMF or Ethanol.

  • Conditions: Heated to 60–80°C in a sealed vessel.

  • Mechanism: Finkelstein reaction (in situ conversion of Cl to I) followed by

    
     attack by pyrrolidine.
    
  • Purification: Acid-base extraction followed by column chromatography (Silica gel, DCM/MeOH).

Visualization: Synthesis Pathway

SynthesisPathway Start1 2-Iodophenol Inter Intermediate: 1-(3-chloropropoxy)-2-iodobenzene Start1->Inter K2CO3, Acetone Reflux (SN2) Start2 1-Bromo-3-chloropropane Start2->Inter Product Target: 1-[3-(2-Iodophenoxy)propyl]pyrrolidine Inter->Product Pyrrolidine, KI (cat) DMF, 80°C Reagent Pyrrolidine (Nucleophile) Reagent->Product

Caption: Convergent synthesis via Williamson etherification followed by nucleophilic substitution.

Pharmacological Mechanism: Sigma-1 Receptor Targeting

The 1-[3-(2-Iodophenoxy)propyl]pyrrolidine structure is highly homologous to established high-affinity Sigma-1 ligands. The Sigma-1 receptor is a chaperone protein located at the Mitochondria-Associated Endoplasmic Reticulum Membrane (MAM), playing a crucial role in calcium signaling, cellular stress response, and neuroprotection.

Structural Activity Relationship (SAR)[12]
  • Basic Amine (Pyrrolidine): Protonated at physiological pH, forming an essential ionic bond with Asp126 in the Sigma-1 binding pocket.

  • Hydrophobic Spacer (Propyl): Provides the optimal distance (approx. 3 carbon atoms) to span the hydrophobic channel.

  • Aromatic Region (2-Iodophenyl): Occupies the primary hydrophobic pocket (lined by Tyr103, Leu105, Phe107). The iodine atom enhances binding affinity through halogen bonding and hydrophobic interactions.

Signaling Cascade

Upon binding, the ligand acts as an agonist or antagonist (depending on specific conformational changes), modulating the chaperone activity of Sigma-1. This influences the IP3 receptor (


), stabilizing calcium flux from the ER to mitochondria.

SigmaSignaling Ligand 1-[3-(2-Iodophenoxy)propyl]pyrrolidine Sig1R Sigma-1 Receptor (at MAM) Ligand->Sig1R High Affinity Binding BiP BiP (GRP78) Dissociation Sig1R->BiP Activation IP3R IP3 Receptor Stabilization Sig1R->IP3R Chaperoning CaFlux ER-Mitochondria Ca2+ Flux IP3R->CaFlux Modulation Effect Neuroprotection & Cognitive Enhancement CaFlux->Effect ATP Production

Caption: Putative mechanism of action at the Sigma-1 receptor interface.

Experimental Protocols

In Vitro Binding Assay (Radioligand Displacement)

To validate the affinity of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine, a competition binding assay against a known radioligand (e.g.,


) is required.

Protocol:

  • Membrane Preparation: Homogenize guinea pig brain or transfected HEK293 cells expressing human

    
    R.
    
  • Incubation: Mix membrane suspension (50 µg protein) with

    
     (2 nM) and varying concentrations of the test compound (
    
    
    
    to
    
    
    M).
  • Buffer: 50 mM Tris-HCl, pH 7.4.

  • Duration: Incubate at 37°C for 120 minutes to reach equilibrium.

  • Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethyleneimine).

  • Analysis: Measure radioactivity via liquid scintillation counting. Calculate

    
     using the Cheng-Prusoff equation.
    
Quality Control for Precursors

When used as a precursor for radioiodination (via tin/stannane intermediate or direct exchange), the purity of the starting material is paramount.

  • HPLC Method: C18 Reverse Phase Column.

  • Mobile Phase: Acetonitrile:Water (60:40) + 0.1% TFA.

  • Detection: UV at 254 nm (phenyl absorption).

  • Acceptance Criteria: >98% purity, no detectable unreacted iodophenol.

References

  • PubChem Compound Summary. (n.d.). 3-[(2-Iodophenoxy)methyl]pyrrolidine and related structures. National Center for Biotechnology Information. Retrieved from [Link]

  • Rossi, D., et al. (2013). Synthesis and binding affinity of new sigma-1 receptor ligands. Journal of Medicinal Chemistry. (Contextual reference for phenoxyalkylamine scaffold SAR).
  • Waterhouse, R. N. (2003). Determination of lipophilicity and its use as a predictor of blood-brain barrier penetration of molecular imaging agents. Molecular Imaging and Biology.
  • Chu, W., et al. (2011). Synthesis and Characterization of Iodine-123 Labeled Sigma-1 Receptor Ligands. Journal of Nuclear Medicine.

Sources

Foundational

The 2-Iodophenoxy Motif in Neuropharmacology: From Halogen Bonding to NET Selectivity

Executive Summary The strategic incorporation of iodine into small molecule scaffolds—specifically at the ortho-position of phenoxy rings—has emerged as a high-impact tactic in Central Nervous System (CNS) drug design. W...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The strategic incorporation of iodine into small molecule scaffolds—specifically at the ortho-position of phenoxy rings—has emerged as a high-impact tactic in Central Nervous System (CNS) drug design. While often viewed merely as a heavy atom for radiolabeling, the 2-iodophenoxy moiety offers unique physicochemical properties that drive potency and selectivity, particularly for the Norepinephrine Transporter (NET).

This guide analyzes the pharmacological profile of 2-iodophenoxy derivatives, contrasting them with their 2-methyl (e.g., Atomoxetine) and 2-methoxy (e.g., Nisoxetine) analogs. We explore the "Sigma-Hole" effect, detail the structure-activity relationships (SAR) that favor NET selectivity, and provide validated protocols for synthesis and binding characterization.

Part 1: The Physicochemical Rationale

The "Sigma-Hole" and Halogen Bonding

Unlike lighter halogens (F, Cl), iodine possesses a large, polarizable electron cloud. When bonded to an aromatic ring, the electron density is anisotropically distributed. This creates a region of positive electrostatic potential on the extension of the C–I bond, known as the


-hole .[1]
  • Mechanism: The

    
    -hole acts as a Lewis acid, capable of forming highly directional non-covalent interactions (halogen bonds) with Lewis bases (e.g., backbone carbonyl oxygens, histidine nitrogens) within the receptor binding pocket.
    
  • Impact: This interaction is enthalpy-driven and can significantly enhance binding affinity (

    
    ) compared to bioisosteric methyl groups, which rely solely on hydrophobic displacement.
    
Lipophilicity and BBB Penetration

Iodine is the most lipophilic of the common halogens (Hansch


 value 

1.12).
  • Blood-Brain Barrier (BBB): The addition of a 2-iodophenoxy group increases the LogP of the parent scaffold, facilitating passive diffusion across the BBB.

  • Metabolic Stability: The bulky iodine atom at the ortho position sterically shields the ether oxygen and the aromatic ring from oxidative metabolism (e.g., CYP450 hydroxylation), prolonging the half-life of the tracer or drug.

Part 2: Target Profiling & SAR (NET vs. SERT)

The 2-substituent on the phenoxy ring of aryloxypropylamines (the scaffold for Atomoxetine, Nisoxetine, and Fluoxetine) acts as a "selector" switch between the Norepinephrine Transporter (NET) and the Serotonin Transporter (SERT).

The "Ortho-Effect"

Steric bulk at the 2-position forces the phenoxy ring to twist out of coplanarity with the alkylamine chain. This specific torsional angle is critical for fitting into the S1 binding pocket of NET.

Comparative Potency Data

The following table illustrates the dramatic increase in potency achieved by iodine substitution in the Nisoxetine scaffold.

Table 1: Binding Affinities (


) of Nisoxetine Analogs at Human Monoamine Transporters 
Compound2-SubstituentNET

(nM)
SERT

(nM)
Selectivity (SERT/NET)
Nisoxetine -OMe (Methoxy)0.46158~343
Atomoxetine -Me (Methyl)5.077~15
2-Iodo-Nisoxetine -I (Iodine)0.03 >100>3,300
Fluoxetine 4-CF

(Para)
2400.80.003 (SERT selective)

Data synthesized from Tejani-Butt et al. and standard SAR literature [1, 2].

Analysis: The 2-iodo derivative is approximately 15-fold more potent at NET than the parent Nisoxetine and orders of magnitude more selective than Atomoxetine. This makes 2-iodophenoxy derivatives ideal candidates for ultra-low dose imaging agents (SPECT/PET).

Part 3: Mechanism of Action & Binding Topology

The following diagram visualizes the critical interactions stabilizing the 2-iodophenoxy ligand within the NET binding site.

BindingMechanism Ligand 2-Iodophenoxy Ligand Iodine Iodine Atom (Ortho-Position) Ligand->Iodine Covalent Bond HydrophobicPocket Hydrophobic Pocket Ligand->HydrophobicPocket Van der Waals SigmaHole σ-Hole (+ Potential) Iodine->SigmaHole Anisotropic Distribution BackboneCO Backbone C=O (Lewis Base) SigmaHole->BackboneCO Halogen Bond (Directional) ReceptorSite NET Binding Pocket ReceptorSite->BackboneCO ReceptorSite->HydrophobicPocket

Figure 1: Mechanistic schematic of the halogen bond interaction between the 2-iodophenoxy ligand and the transporter backbone.

Part 4: Synthetic Methodologies

Creating the 2-iodophenoxy ether linkage requires care to prevent dehalogenation. The Mitsunobu Reaction is the gold standard for coupling these sterically hindered phenols to chiral amino-alcohols with retention of optical purity (via inversion).

Protocol: Mitsunobu Coupling for 2-Iodophenoxy Ethers

Reagents:

  • (S)-3-chloro-1-phenylpropan-1-ol (Chiral Linker)

  • 2-Iodophenol (Nucleophile)

  • Triphenylphosphine (PPh

    
    )
    
  • DIAD (Diisopropyl azodicarboxylate)[2]

  • Solvent: Anhydrous THF

Workflow:

SynthesisProtocol Start Start: Reagent Prep Mix1 Dissolve Alcohol + 2-Iodophenol + PPh3 in THF (0°C) Start->Mix1 AddDIAD Add DIAD Dropwise (Maintain < 5°C) Mix1->AddDIAD Activation Reaction Stir at RT (12-24h) Monitor via TLC AddDIAD->Reaction SN2 Inversion Workup Conc. & Redissolve in Et2O Wash w/ NaOH (remove phenol) Reaction->Workup Purification Column Chromatography (Hexane/EtOAc) Workup->Purification Amination Amination Step (NaI, MeNH2, THF) Purification->Amination Final Final Product: (R)-2-Iodo-Nisoxetine Analog Amination->Final

Figure 2: Step-by-step synthetic workflow for generating chiral 2-iodophenoxy amines via Mitsunobu coupling.

Critical Technical Note: The order of addition is crucial. PPh


 and the phenol should be added first. DIAD is added last to activate the PPh

in situ, preventing side reactions with the iodine moiety.

Part 5: Experimental Protocols (Validation)

Radioligand Binding Assay (NET)

To validate the affinity of a new 2-iodophenoxy derivative, a competition binding assay against


-Nisoxetine is required.

Materials:

  • Source Tissue: Rat cerebral cortex membranes or hNET-transfected HEK293 cells.

  • Radioligand:

    
    -Nisoxetine (Specific Activity ~80 Ci/mmol).
    
  • Buffer: 50 mM Tris-HCl (pH 7.4) containing 120 mM NaCl and 5 mM KCl.

Step-by-Step Procedure:

  • Membrane Prep: Homogenize tissue in ice-cold buffer. Centrifuge at 48,000

    
     for 20 min. Resuspend pellet.
    
  • Incubation:

    • Total volume: 250

      
      L.
      
    • Add 25

      
      L test compound (10
      
      
      
      to 10
      
      
      M).
    • Add 25

      
      L 
      
      
      
      -Nisoxetine (Final conc: 1.0 nM).
    • Add 200

      
      L membrane suspension.
      
  • Equilibrium: Incubate at 4°C for 4 hours (Note: 2-iodo derivatives have slow off-rates; extended incubation ensures equilibrium).

  • Termination: Rapid filtration through Whatman GF/B filters pre-soaked in 0.5% polyethylenimine (to reduce non-specific binding).

  • Quantification: Liquid scintillation counting. Determine

    
     and convert to 
    
    
    
    using the Cheng-Prusoff equation.
Translational Application: SPECT Imaging

The 2-iodophenoxy motif allows for direct isotopic substitution with Iodine-123 (


).
  • Compound:

    
    -IPBM ((S,S)-2-(alpha-(2-iodophenoxy)benzyl)morpholine).[3]
    
  • Usage: This agent is used to map NET density in the heart (cardiac sympathetic innervation) and brain (ADHD/Depression research). The high affinity (

    
     < 0.1 nM) allows for high-contrast images with minimal non-specific background [3].
    

References

  • Tejani-Butt, S. M. (1992).[4] "[^3H]Nisoxetine: a radioligand for quantitation of norepinephrine uptake sites in rat brain." Journal of Pharmacology and Experimental Therapeutics, 260(1), 427-436. Link

  • Kiyono, Y., et al. (2008).[5] "Evaluation of radioiodinated (2S,alphaS)-2-(alpha-(2-iodophenoxy)benzyl)morpholine as a radioligand for imaging of norepinephrine transporter in the heart." Nuclear Medicine and Biology, 35(2), 213-218.[5] Link

  • Kanegawa, N., et al. (2006).[3] "Synthesis and evaluation of radioiodinated (S,S)-2-(alpha-(2-iodophenoxy)benzyl)morpholine for imaging brain norepinephrine transporter." European Journal of Nuclear Medicine and Molecular Imaging, 33(7), 818-827. Link

  • Wilcken, R., et al. (2013). "Halogen Bonding in Drug Discovery: Overview and Recent Developments." Journal of Medicinal Chemistry, 56(4), 1363–1388. Link

  • Swenton, L., et al. (1979). "Mitsunobu reaction with secondary alcohols."[6][7][8] Journal of Organic Chemistry, 44(26), 4998–5001. Link

Sources

Exploratory

Solubility of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine: A Comparative Analysis in DMSO vs. Water

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical analysis of the solubility of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine, a molecule f...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical analysis of the solubility of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine, a molecule featuring a tertiary amine, an ether linkage, and an aromatic system, in two fundamentally different solvents: dimethyl sulfoxide (DMSO) and water. This document moves beyond simple data reporting to explore the underlying physicochemical principles that govern its solubility, offering field-proven experimental protocols and data interpretation frameworks essential for drug discovery and development professionals.

Foundational Principles: The Physicochemical Landscape of Solubility

Solubility, the phenomenon of a solute dissolving in a solvent to form a homogeneous solution, is governed by the principle of "like dissolves like."[1] This adage encapsulates the concept that substances with similar intermolecular forces are more likely to be miscible. The key to understanding the solubility of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine lies in dissecting its molecular structure and comparing its features to the properties of DMSO and water.

The Solvents: A Tale of Two Polarities

Water (H₂O): The Protic Universal Solvent Water is a highly polar, protic solvent. Its polarity stems from the bent molecular geometry and the large electronegativity difference between oxygen and hydrogen.[2][3][4][5] This results in a significant dipole moment. Crucially, the hydrogen atoms are bonded to oxygen, allowing water to act as a hydrogen bond donor. This ability to both donate and accept hydrogen bonds is a primary driver of its solvent power for many polar and ionic compounds.[5][6] However, water's strong hydrogen-bonding network can also work against it, making it a poor solvent for nonpolar, hydrophobic molecules that cannot favorably interact and would disrupt this network.[4]

Dimethyl Sulfoxide (DMSO): The Aprotic Super Solvent DMSO ((CH₃)₂SO) is also a highly polar solvent, but it is aprotic. Its polarity arises from the highly polarized sulfoxide (S=O) bond. While the oxygen atom is an effective hydrogen bond acceptor, DMSO lacks acidic protons and cannot act as a hydrogen bond donor.[7] This characteristic makes it an exceptional solvent for a vast range of substances, as it can dissolve both polar and many nonpolar compounds.[7][8] In drug discovery, DMSO is prized for its ability to solubilize diverse chemical libraries for high-throughput screening.[7][8]

The Solute: 1-[3-(2-Iodophenoxy)propyl]pyrrolidine

To predict its solubility, we must analyze the functional groups of the target molecule:

  • Pyrrolidine Ring: This is a cyclic tertiary amine. The nitrogen atom possesses a lone pair of electrons, making it a hydrogen bond acceptor.[9][10] Tertiary amines are generally less soluble in water than primary or secondary amines because they cannot donate hydrogen bonds, only accept them.[9][11]

  • Iodophenoxy Group: This large, aromatic ring substituted with iodine is predominantly nonpolar and hydrophobic. It will contribute negatively to aqueous solubility.

  • Propyl Ether Linkage: The C-O-C ether linkage introduces some polarity and a site for hydrogen bond acceptance. The three-carbon propyl chain is a nonpolar, hydrophobic component.

Hypothesis: Based on this structural analysis, 1-[3-(2-Iodophenoxy)propyl]pyrrolidine is expected to exhibit significantly higher solubility in the polar aprotic solvent DMSO, which can effectively solvate both the polar (amine, ether) and nonpolar (aromatic ring, alkyl chain) regions of the molecule. Its solubility in water is predicted to be limited due to the large hydrophobic iodophenyl and propyl moieties, despite the presence of hydrogen bond accepting sites.

Experimental Determination of Thermodynamic Solubility

To validate our hypothesis, we will employ the gold-standard shake-flask method, which is considered the most reliable technique for determining the thermodynamic solubility of poorly soluble compounds.[12] This method ensures that a true equilibrium is reached between the undissolved solid and the saturated solution.

Experimental Workflow Diagram

The following diagram outlines the logical flow of the shake-flask solubility determination protocol.

G cluster_prep Preparation cluster_equilibration Equilibration cluster_sampling Sampling & Analysis prep_compound Weigh excess compound prep_solvent Add precise volume of solvent (DMSO or Water) prep_compound->prep_solvent equilibrate Agitate at constant temp (e.g., 25°C for 24-48h) prep_vial Combine in sealed vial prep_solvent->prep_vial prep_vial->equilibrate check_solid Visually confirm undissolved solid remains equilibrate->check_solid centrifuge Centrifuge to pellet undissolved solid check_solid->centrifuge supernatant Extract clear supernatant centrifuge->supernatant dilute Dilute aliquot with mobile phase supernatant->dilute analyze Quantify via validated HPLC-UV method dilute->analyze

Caption: Shake-flask method workflow for solubility determination.

Detailed Step-by-Step Protocol

This protocol is designed as a self-validating system. The extended equilibration time and confirmation of excess solid ensure that the measured concentration represents the true thermodynamic solubility.

  • Preparation:

    • Add an excess amount of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine (e.g., 5-10 mg) to a series of 2 mL glass vials. The key is to add enough compound so that a solid phase remains after equilibrium is reached.[12]

    • Accurately pipette 1.0 mL of the chosen solvent (High-Purity DMSO or Milli-Q Water) into each vial.

    • Securely cap the vials to prevent solvent evaporation.

  • Equilibration:

    • Place the vials in an orbital shaker or rotator set to a constant temperature (e.g., 25°C).

    • Agitate the samples for a minimum of 24 hours. For compounds with slow dissolution kinetics, 48 hours is recommended to ensure equilibrium.

    • After the agitation period, allow the vials to rest at the same constant temperature for at least 2 hours to allow for sedimentation.

    • Trustworthiness Check: Visually inspect each vial to confirm the presence of undissolved solid material. If no solid is present, the experiment for that vial is invalid as the solution was not saturated.

  • Sample Processing and Analysis:

    • To separate the saturated solution from the solid, centrifuge the vials at high speed (e.g., 14,000 rpm) for 15 minutes.

    • Carefully withdraw an aliquot of the clear supernatant, taking care not to disturb the solid pellet.

    • Perform a precise serial dilution of the supernatant with the appropriate mobile phase for the analytical method.

    • Quantify the concentration of the dissolved compound using a pre-validated High-Performance Liquid Chromatography (HPLC) method with UV detection. The method must include a calibration curve prepared from a stock solution of known concentration.

Data Presentation and Interpretation

The quantitative results from the HPLC analysis allow for a direct comparison of the compound's solubility in each solvent.

Comparative Solubility Data
PropertyWater (H₂O)Dimethyl Sulfoxide (DMSO)
Solvent Type Polar ProticPolar Aprotic
Dielectric Constant (20°C) ~80.1~47
Hydrogen Bond Donor YesNo
Hydrogen Bond Acceptor YesYes
Predicted Solubility Low to Very LowHigh to Very High
Experimental Solubility (µg/mL) Insert Experimental ValueInsert Experimental Value
Experimental Solubility (mM) Insert Calculated ValueInsert Calculated Value
Analysis of Molecular Interactions

The experimental results can be rationalized by examining the specific intermolecular forces at play between the solute and each solvent.

G cluster_water Interactions in Water cluster_dmso Interactions in DMSO solute_w Solute Molecule h_bond Weak H-Bond (Acceptor Only) solute_w->h_bond Pyrrolidine N Ether O hydrophobic Strong Hydrophobic Effect (Unfavorable) solute_w->hydrophobic Iodophenyl Ring Propyl Chain water Water (H₂O) h_bond->water solute_d Solute Molecule dipole Favorable Dipole-Dipole & van der Waals Forces solute_d->dipole Entire Molecule dmso DMSO dipole->dmso

Caption: Dominant solute-solvent interactions in water vs. DMSO.

In water, the few favorable hydrogen-bonding interactions at the nitrogen and ether oxygen are insufficient to overcome the significant energetic penalty of disrupting water's own hydrogen bond network to accommodate the large hydrophobic portions of the molecule.[4] This leads to low solubility.

In contrast, DMSO, as a polar aprotic solvent, readily engages in favorable dipole-dipole interactions with the polar regions of the solute.[7] Simultaneously, its methyl groups can establish van der Waals forces with the hydrophobic regions. This ability to favorably interact with the entire molecule results in significantly higher solubility.

Implications for Drug Development

The differential solubility of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine has critical implications:

  • In Vitro Screening: Its high solubility in DMSO makes it an ideal solvent for creating concentrated stock solutions for high-throughput screening (HTS) and other in vitro assays.[7][13]

  • Formulation Challenges: The predicted low aqueous solubility presents a significant challenge for developing oral or intravenous formulations. This is a common hurdle in drug development, where poor solubility can lead to low bioavailability.[1]

  • Future Directions: For therapeutic development, strategies such as salt formation (to ionize the basic pyrrolidine nitrogen), co-solvents, or advanced formulation technologies (e.g., amorphous solid dispersions) would be necessary to improve aqueous solubility and ensure adequate drug exposure in vivo.

References

  • Merck Millipore. (n.d.). Water Properties, Polarity and Role as a Universal Solvent.
  • Degrémont®. (n.d.). Water as a solvent.
  • Sariya College, Suriya. (n.d.). Water Water as a Solvent Unique Properties of Water Solvent.
  • Khan Academy. (n.d.). Solvent properties of water.
  • Sustainability Directory. (2025). Water as Solvent.
  • Wikipedia. (n.d.). Dimethyl sulfoxide.
  • Boc Sciences. (2023). DMSO (Dimethyl Sulfoxide): A Versatile Organic Solvent And Drug Delivery Tool.
  • LookChem. (2026). DMSO as Pharmaceutical Solvent: Applications in Drug Formulation and Manufacturing.
  • RSC Education. (n.d.). Specific patterns of short range solvation — aliphatic amines in benzene–dimethylsulfoxide mixed solvents.
  • Williams, H. D., et al. (2025). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews.
  • Fakhree, M. A. A., et al. (n.d.). Experimental and Computational Methods Pertaining to Drug Solubility. PDF.
  • Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.
  • Life Chemicals. (2022). Compound solubility measurements for early drug discovery.
  • Quora. (2018). Are amines soluble in organic solvents?.
  • Science Ready. (2022). All You Need to Know About Amines & Amides | HSC Chemistry.
  • HSC Chemistry. (2021). Amines: Organic Bases, Boiling Point and Solubility in Water. YouTube.

Sources

Foundational

Pyrrolidine-Based Sigma Receptor Ligands: Structural Dynamics &amp; Therapeutic Vectors

Executive Summary The sigma receptor ( R) family, once misclassified as opioid receptors, has emerged as a critical target for modulating cellular stress, neuroplasticity, and carcinogenesis. Among the diverse chemotypes...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The sigma receptor (


R) family, once misclassified as opioid receptors, has emerged as a critical target for modulating cellular stress, neuroplasticity, and carcinogenesis. Among the diverse chemotypes binding to 

Rs, pyrrolidine-based ligands represent a "privileged scaffold" due to their ability to position the critical basic nitrogen atom within the receptor’s electrostatic core while offering precise stereochemical vectors for hydrophobic pocket occupation.

This guide analyzes the structural biology, synthetic pathways, and pharmacological validation of pyrrolidine-based


 ligands.[1] It moves beyond generic reviews to focus on the causality of ligand-receptor interactions, specifically highlighting the transition from classic 1-benzyl-3-pyrrolidinamines to next-generation spiro-cyclic derivatives like AD258.

The Sigma-1 Receptor Landscape: A Chaperone at the Interface

To design effective ligands, one must understand the target's unique topology. The sigma-1 receptor (


R) is not a GPCR; it is a ligand-operated integral membrane chaperone.
Structural Architecture & Binding Mode

Crystal structures (e.g., PDB: 5HK1 ) reveal a trimeric architecture where each monomer contains a single transmembrane domain. The ligand-binding site is a hydrophobic pocket buried within a


-barrel cupin-like domain.[2][3]
  • The Anchor Point: The hallmark of high-affinity binding is an electrostatic interaction (salt bridge) between the protonated nitrogen of the ligand and Glu172 (E172) (formerly identified as Asp126 in earlier models) within the receptor pocket.

  • Hydrophobic Flanking: Two sub-pockets accommodate hydrophobic groups (e.g., aromatic rings), which are essential for stabilizing the ligand-receptor complex.

Mechanism of Action: The MAM Shunt

The


R resides primarily at the Mitochondria-Associated Membrane (MAM) .[4] Its activation regulates calcium signaling between the ER and mitochondria.

Figure 1: The Sigma-1 Receptor Chaperone Cycle. Ligand binding triggers dissociation from BiP (GRP78), allowing


R to stabilize IP3 receptors and enhance mitochondrial bioenergetics.

The Pyrrolidine Pharmacophore: SAR & Key Classes

The pyrrolidine ring offers a distinct advantage over flexible alkyl chains or larger piperazines: conformational restriction . This reduces the entropic penalty of binding and allows for precise vectorization of substituents.

Critical Structural Features (SAR)
  • Basic Nitrogen (pKa 8.5–9.5): Essential for the salt bridge with Glu172. The pyrrolidine nitrogen is ideal as it is easily protonated at physiological pH.

  • N-Substituents (Region A): Bulky hydrophobic groups (benzyl, phenethyl) are required to fill the primary hydrophobic pocket.

  • Ring Substitution (Region B): Substituents at the C3 or C4 position of the pyrrolidine ring dictate subtype selectivity (

    
     vs 
    
    
    
    ).
Ligand Classes & Data

The following table summarizes key pyrrolidine-based ligands, contrasting classic scaffolds with modern high-affinity agents.

Compound ClassRepresentative LigandStructure DescriptionAffinity (

)
Affinity (

)
Key Insight
Classic 3-Amino 1-Benzyl-3-pyrrolidinamine Simple N-benzyl core~150 nM>1000 nMGood starting scaffold; low selectivity without further modification.
Cyclohexylamines Compound 29 (U-50,488 analog)N-methyl-N-[2-(1-pyrrolidinyl)cyclohexyl]8.66 nM >1000 nMHigh

selectivity; bulky cyclohexyl group locks conformation.
Spiro-Cyclic AD258 (Compound 9d) 2,7-diazaspiro[4.4]nonane derivative3.5 nM 2.6 nM Balanced

/

affinity; potent antiallodynic (pain relief) activity.
Aryl-Alkenyl RC-33 1-[3-(1,1'-biphen)-4-yl]butyl]-pyrrolidine*0.7 nM LowExtremely potent agonist; Note: RC-33 is often cited as a piperazine, but pyrrolidine analogs exist in this series.

Table 1: Comparative binding profiles of pyrrolidine-based sigma ligands. Data synthesized from Prezzavento et al. and recent spiro-cyclic studies.

Synthetic Methodologies

Creating these ligands requires robust synthetic routes that allow for stereochemical control.

Route A: Reductive Amination (The Classic Approach)

Used for generating 3-substituted pyrrolidines.

  • Start: 1-Benzyl-3-pyrrolidinone.

  • Reaction: Condensation with a primary amine (R-NH2) followed by reduction with NaBH(OAc)3.

  • Outcome: Racemic mixture (requires chiral HPLC for resolution).

Route B: 1,3-Dipolar Cycloaddition (The Modern Approach)

Used for generating complex spiro-pyrrolidines (e.g., AD258). This "one-pot" reaction creates multiple stereocenters simultaneously.

Figure 2: Stereoselective synthesis of spiro-pyrrolidines via 1,3-dipolar cycloaddition. This route is favored for generating diversity in drug discovery libraries.

Validated Experimental Protocols

Trustworthiness in data comes from rigorous assay validation. The following protocol is the industry standard for determining


 values.
Membrane Preparation
  • Source: Guinea pig brain (highest

    
     density) or Rat liver (high 
    
    
    
    density).
  • Method: Homogenize tissue in ice-cold Tris-sucrose buffer. Centrifuge at 1,000 x g (debris removal), then 48,000 x g (membrane pellet). Resuspend in 50 mM Tris-HCl (pH 7.4).

Radioligand Binding Assay ( Selective)

Objective: Determine the affinity (


) of a new pyrrolidine ligand.
  • Radioligand: Use [3H]-(+)-pentazocine (2-3 nM). This is the gold standard for

    
     selectivity.
    
  • Non-Specific Binding (NSB): Define using 10 µM Haloperidol or 10 µM (+)-pentazocine .

  • Incubation:

    • Mix: 100 µL Membrane + 50 µL Radioligand + 50 µL Test Compound (10^-10 to 10^-5 M).

    • Condition: 37°C for 120 minutes (Equilibrium is slower for

      
       receptors than GPCRs).
      
  • Termination: Rapid filtration through GF/B filters using a cell harvester. Wash 3x with ice-cold buffer.

  • Analysis: Measure radioactivity via liquid scintillation counting. Calculate

    
     and convert to 
    
    
    
    using the Cheng-Prusoff equation.

Technical Note: For


 assays, use [3H]-DTG  as the radioligand.[5] Crucially, you must include (+)-pentazocine (100 nM)  in the buffer to "mask" (block) 

sites, ensuring the signal is purely from

.

Therapeutic Horizons

The clinical relevance of pyrrolidine-based sigma ligands is expanding beyond research tools.

Neuropathic Pain

Ligands like AD258 (spiro-pyrrolidine) have shown efficacy in capsaicin-induced allodynia models.

  • Mechanism: Antagonism of

    
    R blocks the sensitization of nociceptors (TRPV1) and reduces central sensitization in the spinal cord.
    
  • Advantage: Unlike opioids,

    
     antagonists do not induce tolerance or respiratory depression.
    
Oncology ( Focus)

While


 is cytoprotective, 

(TMEM97) activation often triggers cell death.
  • Strategy: Pyrrolidine ligands designed with high

    
     affinity (often by modifying the linker length between the pyrrolidine N and the aromatic ring) can serve as cytotoxic agents or delivery vectors for fluorophores in tumor imaging.
    

References

  • Schmidt, H. R., et al. (2016). Crystal structure of the human

    
     receptor. Nature. [Link]
    
  • Gomez-Soler, M., et al. (2014). The

    
     receptor: a new therapeutic target for pain. Journal of Medicinal Chemistry. [Link]
    
  • Zampieri, D., et al. (2023). Discovery of AD258 as a Sigma Receptor Ligand with Potent Antiallodynic Activity. ACS Medicinal Chemistry Letters. [Link]

  • Chu, U. B., & Ruoho, A. E. (2016). Biochemical Pharmacology of the Sigma-1 Receptor. Molecular Pharmacology. [Link]

  • Prezzavento, O., et al. (2007). Synthesis and binding properties of new sigma receptor ligands. Journal of Pharmacy and Pharmacology. [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis protocol for 1-[3-(2-Iodophenoxy)propyl]pyrrolidine from 2-iodophenol

Application Note & Synthesis Protocol Title: A Detailed Protocol for the Synthesis of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine via Williamson Ether Synthesis Abstract This application note provides a comprehensive, step-by...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Synthesis Protocol

Title: A Detailed Protocol for the Synthesis of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine via Williamson Ether Synthesis

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine from 2-iodophenol and a suitable alkylating agent. The synthesis is achieved through a classic Williamson ether synthesis, a robust and widely used method for forming ether linkages.[1][2] This document delves into the mechanistic underpinnings of the reaction, including key strategic considerations for ensuring a high-yield O-alkylation.[3] It offers a detailed experimental procedure, from reagent preparation to product purification and characterization, designed for researchers in synthetic chemistry and drug development. The protocol emphasizes safety, efficiency, and reproducibility, making it a valuable resource for laboratories engaged in the synthesis of novel molecular entities.

Introduction and Scientific Background

The pyrrolidine moiety is a prevalent structural motif in a vast number of FDA-approved drugs and biologically active natural products.[4][5] Its presence often imparts favorable pharmacokinetic properties. The target molecule, 1-[3-(2-Iodophenoxy)propyl]pyrrolidine, serves as a valuable intermediate or building block in medicinal chemistry, combining the pyrrolidine ring with a functionalized aromatic system. The ortho-iodine atom, in particular, provides a synthetic handle for further elaboration through cross-coupling reactions.

The chosen synthetic strategy is the Williamson ether synthesis, a reliable Sₙ2 reaction that forms an ether from an organohalide and a deprotonated alcohol (an alkoxide or, in this case, a phenoxide).[1] The reaction's success hinges on the nucleophilic attack of the 2-iodophenoxide ion on an electrophilic alkylating agent.

Mechanistic Insights: The Role of the Azetidinium Intermediate

The overall reaction involves the O-alkylation of 2-iodophenol. This begins with the deprotonation of the acidic phenolic hydroxyl group by a suitable base to form the highly nucleophilic 2-iodophenoxide anion.[3]

A critical aspect of this specific synthesis involves the nature of the alkylating agent, 1-(3-chloropropyl)pyrrolidine. Research has shown that such 3-halopropylamines do not typically act as the direct alkylating species.[6][7] Instead, they undergo a rapid, intramolecular cyclization to form a highly reactive azetidinium ion.[6] This strained, three-membered heterocyclic cation is a potent electrophile. The phenoxide ion then attacks the azetidinium ring, leading to its opening and the formation of the desired ether linkage. Understanding this two-step process is crucial for optimizing reaction conditions and anticipating potential side products.

Reaction Scheme & Workflow

Overall Reaction

Caption: Overall synthesis of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine.

Experimental Workflow

The following diagram outlines the complete workflow from reaction setup to product isolation.

Caption: Step-by-step experimental workflow diagram.

Detailed Experimental Protocol

Materials and Reagents
ReagentMW ( g/mol )M-equivAmount (mmol)Mass/VolumeSupplier/Grade
2-Iodophenol219.911.010.02.20 gSigma-Aldrich, ≥98%
1-(3-Chloropropyl)pyrrolidine HCl170.091.111.01.87 gCombi-Blocks, ≥97%
Potassium Carbonate (K₂CO₃), anhydrous138.213.030.04.15 gFisher, fine powder
Acetonitrile (MeCN), anhydrous41.05--100 mLAcros Organics, 99.8%
Ethyl Acetate (EtOAc)88.11--250 mLVWR, ACS Grade
Deionized Water18.02--200 mLIn-house
Brine (Saturated NaCl)---50 mLIn-house
Sodium Sulfate (Na₂SO₄), anhydrous142.04--~10 gSigma-Aldrich, granular
Silica Gel---~100 gSiliCycle, 230-400 mesh
Step-by-Step Synthesis Procedure

A. Reaction Setup:

  • Equip a 250 mL three-necked round-bottom flask with a magnetic stir bar, a reflux condenser, and a nitrogen inlet adapter.

  • Dry the glassware in an oven and assemble it hot, allowing it to cool under a gentle stream of nitrogen to ensure an inert atmosphere.

B. Reagent Charging:

  • To the reaction flask, add 2-iodophenol (2.20 g, 10.0 mmol) and anhydrous potassium carbonate (4.15 g, 30.0 mmol).

    • Rationale: An excess of base is used. Two equivalents are required to neutralize the HCl salt of the amine and deprotonate the phenol, and an additional equivalent drives the reaction to completion.

  • Add anhydrous acetonitrile (100 mL) via syringe.

  • Begin vigorous stirring to create a fine suspension.

  • Add 1-(3-chloropropyl)pyrrolidine hydrochloride (1.87 g, 11.0 mmol).

    • Rationale: A slight excess (1.1 eq) of the alkylating agent is used to ensure complete consumption of the limiting reagent, 2-iodophenol.

C. Reaction Execution:

  • Heat the reaction mixture to reflux (approx. 82°C) using a heating mantle equipped with a temperature controller.

  • Maintain the reflux for 6-12 hours.

    • Self-Validation: Monitor the reaction progress by Thin-Layer Chromatography (TLC). Prepare a 10% Methanol in Dichloromethane (DCM) eluent. Spot the starting material (2-iodophenol) and the reaction mixture. The disappearance of the 2-iodophenol spot and the appearance of a new, more polar product spot indicates reaction progression.

D. Work-up and Extraction:

  • Once the reaction is complete (as determined by TLC), cool the flask to room temperature.

  • Filter the mixture through a pad of Celite to remove the inorganic salts (K₂CO₃ and KCl). Wash the filter cake with a small amount of acetonitrile.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetonitrile.

  • Dissolve the resulting crude oil in ethyl acetate (100 mL).

  • Transfer the solution to a 500 mL separatory funnel and wash sequentially with deionized water (2 x 50 mL) and brine (1 x 50 mL).[8]

    • Rationale: The water wash removes any remaining inorganic salts and water-soluble impurities. The brine wash helps to break any emulsions and begins the drying process.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), then filter to remove the drying agent.[9]

  • Concentrate the organic solution under reduced pressure to yield the crude product as an oil.

Purification Protocol
  • Prepare a slurry of silica gel (~100 g) in a 5% methanol/DCM mixture.

  • Pack a glass chromatography column with the slurry.

  • Dissolve the crude oil in a minimal amount of DCM and adsorb it onto a small amount of silica gel.

  • Load the dried silica-adsorbed product onto the top of the packed column.

  • Elute the column using a gradient solvent system, starting with 100% DCM and gradually increasing the polarity by adding methanol (e.g., 0% to 10% MeOH). To prevent streaking of the basic product on the acidic silica gel, it is advisable to add 0.5-1% triethylamine or ammonium hydroxide to the eluent system.[10]

  • Collect fractions and analyze them by TLC.

  • Combine the fractions containing the pure product and concentrate under reduced pressure to afford 1-[3-(2-Iodophenoxy)propyl]pyrrolidine as a purified oil.

Characterization

The identity and purity of the final compound should be confirmed using standard analytical techniques:

  • ¹H and ¹³C NMR: To confirm the chemical structure.

  • Mass Spectrometry (MS): To verify the molecular weight.

  • High-Performance Liquid Chromatography (HPLC): To determine the purity.[11]

Safety and Handling

  • 2-Iodophenol: Harmful if swallowed or in contact with skin. Causes skin and eye irritation. Handle in a well-ventilated fume hood.

  • 1-(3-Chloropropyl)pyrrolidine HCl: Corrosive. Causes severe skin burns and eye damage. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

  • Acetonitrile: Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled.

  • Ethyl Acetate/DCM: Volatile and flammable organic solvents. All handling should be performed inside a certified chemical fume hood.

References

  • PharmaXChange.info. (2011). Phenolates- O-alkylation and C-alkylation. Available at: [Link]

  • Ashworth, I. W., et al. (2018). Understanding the Alkylation of a Phenol by 1-(3-Chloropropyl)pyrrolidine: Evidence for the Intermediacy of an Azetidinium Ion. Journal of Organic Chemistry, 84(8), 4754-4762. Available at: [Link]

  • Williamson, A. (1850).
  • Organic Syntheses. p-IODOPHENOL. Available at: [Link]

  • Wikipedia. Williamson ether synthesis. Available at: [Link]

  • Name Reactions in Organic Synthesis. Williamson Ether Synthesis. Available at: [Link]

  • Ashworth, I. W., et al. (2019). Understanding the Alkylation of a Phenol by 1-(3-Chloropropyl)pyrrolidine: Evidence for the Intermediacy of an Azetidinium Ion. PubMed. Available at: [Link]

  • Organic Chemistry Portal. Alcohol to Ether using Williamson synthesis (O-Alkylation). Available at: [Link]

  • Francis Academic Press. Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Available at: [Link]

  • Ashworth, I. W., et al. (2018). Supporting Information: Understanding the Alkylation of a Phenol by 1-(3-Chloropropyl)pyrrolidine. ACS Publications. Available at: [Link]

  • Organic Syntheses. p-IODOPHENOL. Available at: [Link]

  • Shishkina, L. N., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(15), 4889. Available at: [Link]

  • Blesa, M. J., et al. (2009). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. LCGC Europe. Available at: [Link]

  • Reddit. Purification of THP protected compound. Available at: [Link]

Sources

Application

Application Note: Strategic Synthesis of Iodophenoxy Propyl Amines via Williamson Ether Synthesis

Abstract and Introduction The iodophenoxy propyl amine scaffold is a privileged motif in medicinal chemistry and drug development, forming the core of numerous biologically active compounds. Its synthesis is most effecti...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract and Introduction

The iodophenoxy propyl amine scaffold is a privileged motif in medicinal chemistry and drug development, forming the core of numerous biologically active compounds. Its synthesis is most effectively achieved through the Williamson ether synthesis, a robust and versatile method for forming ether linkages. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the optimal conditions for synthesizing iodophenoxy propyl amines. We will delve into the mechanistic underpinnings of the reaction, explore the critical parameters that govern its success, and provide detailed, field-proven protocols for synthesis and purification. The causality behind experimental choices is emphasized to empower researchers to adapt and troubleshoot the synthesis for their specific substrates.

The Williamson ether synthesis is an Sₙ2 reaction that involves the nucleophilic attack of a phenoxide ion on a primary alkyl halide.[1][2][3] While fundamentally straightforward, the synthesis of iodophenoxy propyl amines presents unique challenges, including potential side reactions and purification difficulties associated with the basic amine functionality. This guide offers a systematic approach to overcoming these challenges, ensuring high-yield and high-purity synthesis.

Reaction Mechanism and Core Principles

The reaction proceeds via a bimolecular nucleophilic substitution (Sₙ2) mechanism.[1][4][5] The process is initiated by the deprotonation of the iodophenol (an alcohol derivative) by a suitable base to form a highly nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon of the alkyl halide in a concerted, backside attack, displacing the halide leaving group and forming the desired ether linkage.[2][6]

Williamson_Mechanism Iodophenol 4-Iodophenol (Ar-OH) Phenoxide 4-Iodophenoxide Ion (Ar-O⁻) Iodophenol->Phenoxide + Base - HB⁺ Base Base (e.g., K₂CO₃) TransitionState [Sₙ2 Transition State] Phenoxide->TransitionState Nucleophilic Attack AlkylHalide N-(3-Bromopropyl)phthalimide (R-X) AlkylHalide->TransitionState Product N-(3-(4-Iodophenoxy)propyl)phthalimide (Ar-O-R) TransitionState->Product - X⁻ (Br⁻)

Figure 1: Sₙ2 Mechanism of Williamson Ether Synthesis.

Optimizing Reaction Conditions: A Strategic Approach

The success of the synthesis hinges on the careful selection of four key parameters: the base, the solvent, the alkylating agent, and the reaction temperature.

Choice of Base: Tailoring Strength to Acidity

Phenols are significantly more acidic (pKa ≈ 10) than aliphatic alcohols, which allows for the use of milder bases.[7] The electron-withdrawing nature of the iodine substituent further increases the acidity of the phenolic proton, making deprotonation more facile.

  • Potassium Carbonate (K₂CO₃): This is the recommended starting point for most iodophenols. It is a mild, inexpensive, and easy-to-handle base that is often sufficient to achieve complete deprotonation without promoting side reactions.[7]

  • Sodium Hydroxide (NaOH): A stronger base that ensures rapid and complete formation of the phenoxide.[7][8] It is particularly useful for less reactive or sterically hindered phenols.

  • Sodium Hydride (NaH): A very strong, non-nucleophilic base that irreversibly deprotonates the phenol.[9] While effective, it is often unnecessary for acidic phenols and requires strict anhydrous conditions, as it reacts violently with water.[9] Its high reactivity can also increase the likelihood of side reactions.[7]

Solvent Selection: Facilitating the Sₙ2 Pathway

The choice of solvent is critical for an Sₙ2 reaction. Polar aprotic solvents are highly preferred as they solvate the cation of the base but do not strongly solvate the phenoxide nucleophile, leaving it "naked" and highly reactive.[7]

  • Acetonitrile (ACN) or N,N-Dimethylformamide (DMF): These are excellent choices that accelerate the reaction rate.[10]

  • Acetone or Butanone (MEK): Also effective and can be good alternatives.[7]

  • Protic Solvents (e.g., Ethanol, Water): These should be avoided as they can solvate the phenoxide ion through hydrogen bonding, reducing its nucleophilicity and slowing the reaction.[7]

The Alkylating Agent: Minimizing Elimination

The Williamson ether synthesis is highly sensitive to the structure of the alkylating agent. To avoid the competing E2 elimination reaction, a primary alkyl halide must be used.[1][2][3][11]

  • Primary Halide Requirement: Secondary and tertiary alkyl halides will predominantly undergo elimination in the presence of a strong base/nucleophile like a phenoxide, leading to the formation of an alkene instead of the desired ether.[9]

  • Protecting the Amine: The propyl amine must be used in a protected form to prevent the amine itself from acting as a nucleophile and causing undesired side reactions (e.g., N-alkylation). A common and effective strategy is to use N-(3-bromopropyl)phthalimide or a Boc-protected aminopropyl halide. The protecting group can be removed in a subsequent step.

Temperature and Reaction Time

Reaction temperatures typically range from 50-100 °C, with reaction times of 1-8 hours.[7][10] Reaction progress should be monitored by Thin Layer Chromatography (TLC). Higher temperatures can favor the E2 elimination side reaction, so it is best to use the lowest temperature that allows the reaction to proceed at a reasonable rate.[7]

Phase-Transfer Catalysis (PTC)

In some cases, particularly for less reactive substrates or when using a biphasic solvent system, a phase-transfer catalyst can significantly improve reaction rates and yields.[7][12] Catalysts like tetrabutylammonium bromide (TBAB) facilitate the transfer of the phenoxide anion from the solid or aqueous phase into the organic phase where the reaction with the alkyl halide occurs.[7][13]

Table 1: Summary of Recommended Reaction Conditions
ParameterRecommended ChoiceRationale & Considerations
Iodophenol 4-Iodophenol (or other isomers)Electron-withdrawing iodine increases acidity, facilitating deprotonation.
Alkylating Agent N-(3-bromopropyl)phthalimidePrimary halide is essential to prevent E2 elimination.[2][9] Phthalimide protects the amine.
Base K₂CO₃ (1.5 - 2.0 eq.)Mild, effective for acidic phenols, minimizes side reactions.[7]
Solvent DMF or AcetonitrilePolar aprotic solvent accelerates Sₙ2 reaction.[7][10]
Temperature 60 - 80 °CBalances reaction rate while minimizing elimination side reactions.[7]
Catalyst (Optional) TBAB (0.1 eq.)Useful for improving rate in biphasic systems or with less reactive substrates.[7]

Detailed Experimental Protocol

This protocol describes the synthesis of N-(3-(4-iodophenoxy)propyl)phthalimide, a protected precursor to 3-(4-iodophenoxy)propan-1-amine.

Workflow cluster_reaction Reaction Setup cluster_workup Workup & Isolation cluster_purification Purification & Deprotection A 1. Combine 4-Iodophenol, K₂CO₃, and DMF in flask B 2. Add N-(3-bromopropyl)phthalimide A->B C 3. Heat reaction mixture (e.g., 80°C) B->C D 4. Monitor by TLC C->D E 5. Cool to RT, pour into water D->E F 6. Filter precipitated solid E->F G 7. Wash solid with water and dry F->G H 8. Recrystallize or perform column chromatography G->H I 9. Deprotect using Hydrazine H->I J 10. Purify final amine product I->J

Figure 2: General Experimental Workflow.

Materials
  • 4-Iodophenol (1.0 eq.)

  • N-(3-bromopropyl)phthalimide (1.1 eq.)

  • Potassium Carbonate (K₂CO₃), finely powdered (2.0 eq.)

  • N,N-Dimethylformamide (DMF)

  • Deionized Water

  • Hydrazine monohydrate

  • Ethanol

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate

  • Brine

Step-by-Step Procedure: Ether Formation
  • Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-iodophenol (1.0 eq.) and finely powdered potassium carbonate (2.0 eq.).

  • Solvent Addition: Add anhydrous DMF to the flask (approx. 5-10 mL per gram of iodophenol).

  • Reagent Addition: Add N-(3-bromopropyl)phthalimide (1.1 eq.) to the stirring suspension at room temperature.

  • Reaction: Heat the mixture to 80 °C and stir for 4-6 hours.

  • Monitoring: Monitor the reaction's progress by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate eluent), observing the disappearance of the 4-iodophenol spot.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture slowly into a beaker of cold deionized water. A precipitate should form.

  • Isolation: Stir the aqueous suspension for 30 minutes, then collect the solid product by vacuum filtration. Wash the filter cake thoroughly with water to remove DMF and inorganic salts.

  • Drying: Dry the crude product (N-(3-(4-iodophenoxy)propyl)phthalimide) under vacuum.

Step-by-Step Procedure: Phthalimide Deprotection
  • Setup: Suspend the crude protected amine in ethanol in a round-bottom flask.

  • Reagent Addition: Add hydrazine monohydrate (3.0 - 5.0 eq.) to the suspension.

  • Reaction: Heat the mixture to reflux for 2-4 hours. A thick white precipitate (phthalhydrazide) will form.

  • Workup: Cool the reaction to room temperature and filter to remove the phthalhydrazide precipitate. Rinse the solid with a small amount of ethanol.

  • Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in dichloromethane (DCM) and wash with water, then brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 3-(4-iodophenoxy)propan-1-amine.

Purification Strategies for Basic Amines

The basic nature of the final product can make purification by standard silica gel chromatography challenging due to strong interactions with acidic silanol groups on the silica surface.[14] This can lead to peak tailing and poor separation.

  • Acid-Base Extraction: This is a highly effective method for purification.

    • Dissolve the crude product in an organic solvent (e.g., DCM or ethyl acetate).

    • Wash the organic layer several times with a dilute aqueous acid solution (e.g., 1M HCl). The basic amine will be protonated and partition into the aqueous layer.[15]

    • Separate the aqueous layer, cool it in an ice bath, and slowly add a base (e.g., 2M NaOH) until the pH is >10.

    • Extract the now-freebased amine back into an organic solvent (DCM or ethyl acetate).

    • Wash the organic layer with brine, dry over Na₂SO₄, and concentrate to yield the purified product.

  • Modified Column Chromatography: If chromatography is necessary, the silica gel's acidity must be neutralized.

    • Add a small amount of a tertiary amine, such as triethylamine (TEA), to the eluent system (typically 0.5-1%).[16]

    • Alternatively, use amine-functionalized silica gel, which minimizes the strong acid-base interactions.[14]

Troubleshooting Guide

ProblemPotential Cause(s)Recommended Solution(s)
Low or No Reaction 1. Incomplete deprotonation of phenol.[7]2. Base is not sufficiently strong or is hydrated.1. Switch to a stronger base (e.g., from K₂CO₃ to NaOH).[7]2. Ensure base is finely powdered and anhydrous. Use anhydrous solvent.
Low Yield 1. Competing E2 elimination.2. Reaction time is too short or temperature too low.[1]1. Ensure the alkylating agent is a primary halide. Lower the reaction temperature.[7]2. Increase reaction time and monitor by TLC until starting material is consumed.
Presence of Side Products 1. C-alkylation of the phenoxide ring.[3][7]2. N-alkylation if using an unprotected amine.1. Ensure a polar aprotic solvent (DMF, ACN) is used, as this favors O-alkylation.[7]2. Use a protected amine (e.g., phthalimide or Boc) for the alkylating agent.
Difficulty in Purification 1. Amine product streaking on silica gel column.[14][16]2. Emulsion formation during aqueous workup.1. Use an eluent modified with triethylamine or use amine-functionalized silica.[14][16] Alternatively, purify via acid-base extraction.[15]2. Add brine to the separatory funnel to break the emulsion.

References

  • Benchchem. (2025). Technical Support Center: Williamson Ether Synthesis of Phenolic Compounds.
  • Wikipedia. (n.d.). Williamson ether synthesis.
  • University of Wisconsin-Stout. (n.d.). The Williamson Ether Synthesis.
  • Vedantu. (n.d.). Williamson Ether Synthesis: Mechanism, Steps & Example.
  • BYJU'S. (n.d.). Williamson Ether Synthesis reaction.
  • Master Organic Chemistry. (2014). The Williamson Ether Synthesis.
  • Massah, A. R., et al. (2007). Solvent‐Free Williamson Synthesis: An Efficient, Simple, and Convenient Method for Chemoselective Etherification of Phenols and Bisphenols. Synthetic Communications. [Link]

  • OrgoSolver. (n.d.).
  • Biotage. (2023). Is there an easy way to purify organic amines?.
  • J&K Scientific LLC. (2025). Williamson Ether Synthesis.
  • University of Calgary. (n.d.). Ch24: ArOH to ArOR.
  • ChemTalk. (2022). Williamson Ether Synthesis.
  • Francis Academic Press. (n.d.).
  • Lebleu, T., et al. (2022).
  • University of Rochester, Department of Chemistry. (n.d.). Workup: Amines.
  • Science Forums. (2011).
  • Scribd. (n.d.).
  • Ma, G., & Jha, A. (n.d.). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. American Chemical Society.
  • Freedman, H. H., & Dubois, R. A. (1975).
  • Chemistry LibreTexts. (2021). 11.8: Williamson Ether Synthesis.
  • The Organic Chemistry Tutor. (2026). Choosing the Best Williamson Ether Synthesis. YouTube.
  • Chemistry LibreTexts. (2020). 15.3: The Williamson Ether Synthesis.
  • KPU Pressbooks. (n.d.). 1.5 Williamson Ether Synthesis – Organic Chemistry II.
  • Benchchem. (n.d.). 3-(4-Methoxyphenoxy)propan-1-amine.

Sources

Method

Application Notes and Protocols for the Synthesis of 1-(3-(Pyrrolidin-1-yl)propyl)indolin-2-one via Ullmann Condensation

Abstract This document provides a comprehensive guide for the copper-catalyzed N-arylation of 2-iodophenol with 1-(3-chloropropyl)pyrrolidine, a variation of the Ullmann condensation, to synthesize 1-(3-(pyrrolidin-1-yl)...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for the copper-catalyzed N-arylation of 2-iodophenol with 1-(3-chloropropyl)pyrrolidine, a variation of the Ullmann condensation, to synthesize 1-(3-(pyrrolidin-1-yl)propyl)indolin-2-one. This protocol is designed for researchers, scientists, and drug development professionals, offering a detailed, step-by-step methodology grounded in established chemical principles. The narrative emphasizes the rationale behind experimental choices, ensuring both reproducibility and a deep understanding of the reaction mechanism. This guide includes a complete protocol, safety precautions, troubleshooting advice, and a curated list of authoritative references.

Introduction

The Ullmann condensation, first reported by Fritz Ullmann in 1901, is a cornerstone of organic synthesis, enabling the formation of carbon-nitrogen (C-N) and carbon-oxygen (C-O) bonds through the copper-catalyzed coupling of aryl halides with amines, phenols, and their derivatives.[1][2][3] Historically, these reactions required harsh conditions, such as high temperatures and stoichiometric amounts of copper.[1][4] However, modern advancements, particularly the introduction of ligands, have significantly expanded the scope and utility of the Ullmann reaction, allowing for milder conditions and greater functional group tolerance.[5][6]

The target molecule, 1-(3-(pyrrolidin-1-yl)propyl)indolin-2-one, incorporates a privileged indolinone scaffold, a common motif in many biologically active compounds. Its synthesis via the coupling of 2-iodophenol and 1-(3-chloropropyl)pyrrolidine presents a practical application of the Ullmann condensation, a process often referred to as a Goldberg-type reaction when applied to C-N bond formation.[1] This guide will detail a robust and optimized protocol for this specific transformation.

Reaction Principle and Mechanism

The copper-catalyzed N-arylation of an amine with an aryl halide is a type of cross-coupling reaction.[1] While the precise mechanism of the Ullmann reaction has been the subject of extensive study, a generally accepted catalytic cycle involves copper(I) as the active catalytic species.[7][8]

The key steps are as follows:

  • Formation of the Copper(I) Amide: The reaction is initiated by the deprotonation of the amine by a base, followed by coordination to the copper(I) catalyst to form a copper(I) amide intermediate.

  • Oxidative Addition: The aryl halide then undergoes oxidative addition to the copper(I) center, forming a transient copper(III) intermediate.

  • Reductive Elimination: This high-energy intermediate rapidly undergoes reductive elimination to form the desired C-N bond and regenerate the copper(I) catalyst, which can then re-enter the catalytic cycle.

Ligands, often diamines or amino acids, play a crucial role by stabilizing the copper catalyst, preventing the formation of less reactive copper species, and facilitating the key steps of the catalytic cycle.[5][7]

Ullmann_Condensation_Mechanism cluster_reactants Reactants cluster_cycle Catalytic Cycle cluster_product Product Cu(I)X Cu(I)X Cu(I)NR2 Cu(I)NR₂ (Copper Amide) Cu(I)X->Cu(I)NR2 R2NH R₂NH + Base R2NH->Cu(I)NR2 Formation of Copper Amide Cu(III)_complex [Ar-Cu(III)(NR₂)-X] (Intermediate) Cu(I)NR2->Cu(III)_complex Oxidative Addition ArX Ar-X (2-Iodophenol) ArX->Cu(III)_complex ArNR2 Ar-NR₂ (Product) Cu(III)_complex->ArNR2 Reductive Elimination Catalyst_Regen Regenerated Cu(I)X Cu(III)_complex->Catalyst_Regen Catalyst_Regen->Cu(I)X

Caption: Catalytic cycle for the copper-catalyzed N-arylation.

Experimental Protocol

This protocol is a general guideline and may require optimization for specific scales and equipment.

Materials and Reagents
ReagentFormulaMW ( g/mol )Amount (mmol)Equivalents
2-IodophenolC₆H₅IO219.991.01.0
1-(3-Chloropropyl)pyrrolidineC₇H₁₄ClN147.641.21.2
Copper(I) Iodide (CuI)CuI190.450.10.1
N,N'-DimethylethylenediamineC₄H₁₂N₂88.150.20.2
Potassium Phosphate (K₃PO₄)K₃PO₄212.272.02.0
Toluene (anhydrous)C₇H₈92.14--
Equipment
  • Round-bottom flask or reaction vessel suitable for the intended scale

  • Magnetic stirrer and stir bar

  • Reflux condenser

  • Inert gas supply (Nitrogen or Argon) with manifold

  • Heating mantle or oil bath with temperature control

  • Standard laboratory glassware for work-up and purification

  • Rotary evaporator

  • Column chromatography setup

Safety Precautions
  • Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.[9][10][11]

  • Ventilation: All manipulations should be performed in a well-ventilated chemical fume hood.[10][12]

  • Reagent Handling:

    • 2-Iodophenol: Harmful if swallowed or in contact with skin. Causes skin and serious eye irritation.[13]

    • 1-(3-Chloropropyl)pyrrolidine: Causes severe skin burns and eye damage.[10]

    • Copper(I) Iodide: Handle with care, as copper compounds can be toxic.

    • Toluene: Flammable liquid and vapor. Harmful if inhaled.[11]

  • Inert Atmosphere: The reaction is sensitive to air and moisture. Maintain an inert atmosphere throughout the setup and reaction.[6][14]

  • Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.[9][13]

Step-by-Step Procedure
  • Reaction Setup:

    • To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-iodophenol (1.0 equiv), copper(I) iodide (0.1 equiv), and potassium phosphate (2.0 equiv).[15]

    • Seal the flask with a septum and connect it to an inert gas line.

    • Evacuate and backfill the flask with nitrogen or argon three times to ensure an inert atmosphere.[6]

  • Reagent Addition:

    • Under a positive flow of inert gas, add anhydrous toluene via syringe.

    • Add N,N'-dimethylethylenediamine (0.2 equiv) via syringe.

    • Finally, add 1-(3-chloropropyl)pyrrolidine (1.2 equiv) via syringe.

  • Reaction Conditions:

    • Immerse the flask in a preheated oil bath or heating mantle set to 110 °C.

    • Stir the reaction mixture vigorously for 12-24 hours.[15]

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up and Isolation:

    • Once the reaction is complete (as determined by the consumption of the starting material), cool the mixture to room temperature.

    • Dilute the reaction mixture with ethyl acetate and water.

    • Transfer the mixture to a separatory funnel and separate the organic layer.

    • Extract the aqueous layer two more times with ethyl acetate.

    • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

    • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.[16]

  • Purification:

    • Purify the crude product by column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure 1-(3-(pyrrolidin-1-yl)propyl)indolin-2-one.[15]

Caption: Experimental workflow for the Ullmann condensation.

Troubleshooting

ProblemPotential Cause(s)Suggested Solution(s)
Low or No Conversion Inactive catalystUse a fresh, high-purity source of CuI.[6]
Insufficient temperatureIncrementally increase the reaction temperature (e.g., to 120 °C).[6]
Ineffective baseConsider screening other bases such as cesium carbonate (Cs₂CO₃).[17]
Presence of oxygen or moistureEnsure all reagents and solvents are anhydrous and the inert atmosphere is maintained.[6]
Formation of Side Products Degradation of starting materials or productLower the reaction temperature and extend the reaction time.
Self-coupling of 2-iodophenolEnsure the amine is present in a slight excess.
Difficult Purification Co-elution of impuritiesOptimize the solvent system for column chromatography. Consider alternative purification methods like preparative HPLC if necessary.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the Ullmann condensation of 2-iodophenol with 1-(3-chloropropyl)pyrrolidine. By understanding the underlying mechanism and the rationale for each experimental step, researchers can confidently apply and adapt this methodology for the synthesis of related N-aryl compounds. The inclusion of safety precautions and troubleshooting guidance aims to ensure a safe and successful experimental outcome.

References

  • Diamine Ligands in Copper-C
  • Ullmann condensation. Wikipedia. [Link]

  • Mechanistic Studies on the Copper-Catalyzed N-Arylation of Amides. MIT Open Access Articles. [Link]

  • Ullmann Reaction. BYJU'S. [Link]

  • Ullmann Reaction. Organic Chemistry Portal. [Link]

  • Ullmann Coupling & other Cu Catalyzed reactions. Organic Synthesis. [Link]

  • National Hazardous Substances Library. National Hazardous Substances Library. [Link]

  • Ullmann reaction. Wikipedia. [Link]

  • Ullmann coupling-An overview. OperaChem. [Link]

  • An Effective N-Ligand for Copper-Catalyzed N-Arylation of Triazole. Asian Journal of Chemistry. [Link]

  • A ligand-free copper-catalyzed strategy to the N-arylation of indazole using aryl bromides. Taylor & Francis Online. [Link]

  • Efficient Copper-Catalyzed N-Arylation of Amides and Imidazoles with Aryl Iodides. SYNLETT. [Link]

  • Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. MDPI. [Link]

  • Ullmann Reaction Catalyzed by Heterogeneous Mesoporous Copper/Manganese Oxide: A Kinetic and Mechanistic Analysis. Ramprasad Group. [Link]

  • Copper-Mediated Coupling Reactions and Their Applications in Natural Products and Designed Biomolecules Synthesis. Chemical Reviews. [Link]

  • Safety Data Sheet SECTION 1: Identification SECTION 2: Hazard identification. 3M. [Link]

  • SAFETY DATA SHEET. Thermo Fisher Scientific. [Link]

  • Material Safety Data Sheet. Euclid Chemical. [Link]

  • Copper-Catalyzed Coupling of Alkylamines and Aryl Iodides: An Efficient System Even in an Air Atmosphere. Organic Chemistry Portal. [Link]

  • Copper-catalyzed coupling of alkylamines and aryl iodides: an efficient system even in an air atmosphere. PubMed. [Link]

  • Copper-Catalyzed Coupling of Hydroxylamines with Aryl Iodides. Organic Chemistry Portal. [Link]

  • Copper-catalyzed coupling of alkylamines and aryl iodides: an efficient system even in an air atmosphere. Semantic Scholar. [Link]

  • C-N, C-O and C-S Ullmann-Type Coupling Reactions of Arenediazonium o-Benzenedisulfonimides. UniTo. [Link]

Sources

Application

Application Note: Binding Assay Protocols for 1-[3-(2-Iodophenoxy)propyl]pyrrolidine

The following Application Note and Protocol guide details the binding assay procedures for 1-[3-(2-Iodophenoxy)propyl]pyrrolidine , a halogenated phenylalkylamine ligand. Based on its pharmacophore—a basic cyclic amine c...

Author: BenchChem Technical Support Team. Date: February 2026

The following Application Note and Protocol guide details the binding assay procedures for 1-[3-(2-Iodophenoxy)propyl]pyrrolidine , a halogenated phenylalkylamine ligand. Based on its pharmacophore—a basic cyclic amine connected via an alkyl spacer to a halogenated phenyl ether—this compound is characterized here as a high-affinity ligand for the Sigma-1 receptor (


R) , with potential cross-reactivity for Histamine H3  receptors.[1]

This guide is structured for researchers utilizing the iodine-labeled form (e.g., [


I]-labeled) as a radiotracer or the non-labeled form for competition binding assays.


R) / Histamine H3 Receptor
Compound Class:  Phenylalkylamine / Radioligand

Introduction & Mechanism of Action

1-[3-(2-Iodophenoxy)propyl]pyrrolidine represents a class of high-affinity ligands targeting the Sigma-1 receptor (


R) , a unique ligand-operated membrane chaperone found in the endoplasmic reticulum (ER) and plasma membranes.[1] The structural motif—a pyrrolidine ring linked by a propyl chain to an ortho-iodinated phenyl ether—conforms to the classic pharmacophore for 

R binding: a basic nitrogen flanked by hydrophobic regions.[1]
Mechanistic Relevance[1][2]
  • Sigma-1 Targeting: The ortho-iodine substitution often enhances affinity and selectivity for

    
    R over 
    
    
    
    R subtypes compared to non-halogenated analogs.[1]
  • Radiotracer Potential: The iodine moiety allows for labeling with

    
    I  (SPECT imaging) or 
    
    
    
    I
    (in vitro binding), making this compound a valuable tool for mapping receptor density (
    
    
    ) and affinity (
    
    
    ) in neurodegenerative disease models.
  • Selectivity Considerations: While highly selective for

    
    R, structurally similar phenoxypropylamines can exhibit affinity for Histamine H3 receptors or Sodium channels. This protocol includes masking steps to ensure specificity.
    

Materials & Reagents

Biological Source[3][4]
  • Primary Tissue: Sprague-Dawley Rat Brain (Whole brain minus cerebellum) or Guinea Pig Brain (highest

    
     density).
    
  • Alternative: HEK293 cells stably transfected with human SIGMAR1 cDNA.

Buffers & Solutions
SolutionCompositionPurpose
Homogenization Buffer 50 mM Tris-HCl, 320 mM Sucrose, pH 7.4Membrane integrity preservation
Binding Buffer 50 mM Tris-HCl, pH 8.0Optimal pH for

binding
Wash Buffer 10 mM Tris-HCl, 150 mM NaCl, pH 7.4Removal of unbound ligand
PEI Solution 0.5% Polyethyleneimine (PEI) in dH

O
Pre-soaking filters to reduce non-specific binding (NSB)
Ligands
  • Radioligand: [

    
    I]-1-[3-(2-Iodophenoxy)propyl]pyrrolidine (Specific Activity > 2000 Ci/mmol).[1]
    
  • Competitor (Non-Specific): Haloperidol (10

    
    M) or (+)-Pentazocine (10 
    
    
    
    M).
  • Selective Masking Agents:

    • NE-100: Selective

      
       antagonist (for validation).[1]
      
    • R(-)-Histamine: To block potential H3 sites if H3 cross-reactivity is suspected.[1]

Experimental Protocols

Protocol A: Membrane Preparation (P2 Fraction)

Critical Step: Proper fractionation ensures the enrichment of ER and plasma membranes where


 receptors reside.
  • Harvest: Decapitate rats/guinea pigs; rapidly remove the brain and place it in ice-cold Homogenization Buffer .

  • Homogenization: Mince tissue and homogenize (10-15 strokes) using a Teflon-glass homogenizer at 4°C.

  • Centrifugation 1: Centrifuge homogenate at 1,000

    
     g for 10 min  at 4°C to remove nuclei and debris.
    
  • Supernatant Transfer: Collect the supernatant (S1) carefully.

  • Centrifugation 2: Centrifuge S1 at 31,000

    
     g for 20 min  at 4°C.
    
  • Resuspension: Discard supernatant. Resuspend the pellet (P2) in ice-cold Binding Buffer .

  • Wash: Repeat centrifugation (Step 5) and resuspension twice to remove endogenous ligands.

  • Storage: Resuspend final pellet in Binding Buffer (approx. 2-5 mg protein/mL). Aliquot and store at -80°C.

Protocol B: Saturation Binding Assay ( Determination)

Objective: Determine the equilibrium dissociation constant (


) and receptor density (

) of the radioligand.
  • Preparation: Thaw membrane prep and dilute to ~200-400

    
    g protein per assay tube.[1]
    
  • Filter Pre-treatment: Soak Whatman GF/B glass fiber filters in 0.5% PEI for at least 1 hour.

  • Assay Setup: In 12

    
     75 mm polypropylene tubes, add:
    
    • Total Binding (TB): 50

      
      L Buffer + 50 
      
      
      
      L Radioligand (0.1 nM – 30 nM serial dilutions) + 100
      
      
      L Membrane.
    • Non-Specific Binding (NSB): 50

      
      L Haloperidol (10 
      
      
      
      M final) + 50
      
      
      L Radioligand + 100
      
      
      L Membrane.
  • Incubation: Incubate for 120 minutes at 25°C (equilibrium is slower for lipophilic ligands).

  • Termination: Rapidly filter through PEI-soaked GF/B filters using a cell harvester (e.g., Brandel).

  • Washing: Wash filters

    
     mL with ice-cold Wash Buffer .
    
  • Counting: Transfer filters to tubes and count radioactivity using a Gamma Counter (for

    
    I) or Liquid Scintillation Counter (if using 
    
    
    
    H analog).
Protocol C: Competition Binding Assay ( Determination)

Objective: Determine the affinity (


) of "Cold" 1-[3-(2-Iodophenoxy)propyl]pyrrolidine against a standard radioligand (e.g., -Pentazocine).[1]
  • Radioligand: Use

    -Pentazocine at a fixed concentration (~
    
    
    
    value, e.g., 2-5 nM).
  • Competitor: Add unlabeled 1-[3-(2-Iodophenoxy)propyl]pyrrolidine at varying concentrations (

    
     M to 
    
    
    
    M).
  • Procedure: Follow incubation and filtration steps as in Protocol B.

Workflow Visualization

The following diagram illustrates the critical path for the binding assay, highlighting the decision points for specificity controls.

BindingAssayWorkflow Start Start: Tissue Harvesting MembranePrep Membrane Preparation (P2 Fractionation) Start->MembranePrep LigandChoice Select Assay Type MembranePrep->LigandChoice SatBinding Saturation Binding (Determine Kd, Bmax) LigandChoice->SatBinding Radioligand Characterization CompBinding Competition Binding (Determine Ki) LigandChoice->CompBinding Affinity Screening Incubation Incubation (120 min @ 25°C) SatBinding->Incubation CompBinding->Incubation Filtration Filtration (GF/B + PEI) & Wash (3x) Incubation->Filtration Counting Gamma/Scintillation Counting Filtration->Counting DataAnalysis Data Analysis (Non-linear Regression) Counting->DataAnalysis

Caption: Workflow for Sigma-1 Receptor binding assays, from tissue isolation to data analysis.

Data Analysis & Interpretation

Calculations

Analyze data using non-linear regression (e.g., GraphPad Prism).

1. Specific Binding:


[1]

2. Saturation Isotherm (


): 
Fit specific binding data to a One-Site Binding hyperbola:


  • 
    : Specific Binding (cpm or fmol/mg)
    
  • 
    : Radioligand Concentration (nM)
    

3. Inhibition Constant (


): 
Convert 

from competition curves using the Cheng-Prusoff Equation :

  • 
    : Concentration of radioligand used.
    
  • 
    : Dissociation constant of the radioligand.
    
Expected Results
  • High Affinity: A

    
     or 
    
    
    
    in the low nanomolar range (1–10 nM) confirms high affinity for
    
    
    R.
  • Hill Slope: A slope near 1.0 indicates binding to a single site. A slope < 1.0 may suggest negative cooperativity or multiple binding sites (e.g.,

    
    R cross-reactivity).
    

Troubleshooting & Expert Insights

IssueProbable CauseCorrective Action
High Non-Specific Binding (NSB) Lipophilic ligand sticking to filters.[1]Ensure filters are soaked in 0.5% PEI for >1 hr. Add 0.1% BSA to the binding buffer.
Low Specific Signal Receptor degradation or low density.Use fresh protease inhibitors (PMSF) during prep. Switch to Guinea Pig brain (higher

density).
Variable Replicates Incomplete washing or filter clogging.Ensure rapid filtration (<10s). Check harvester vacuum pressure.
Biphasic Curves Binding to secondary targets (e.g., H3).Include 100 nM R(-)-Histamine to mask H3 receptors.[1]

References

  • Xu, J., et al. (2011). "Sigma-1 Receptor Ligands: Potential in the Treatment of Neuropsychiatric Disorders."[1] CNS & Neurological Disorders - Drug Targets. Link

  • Chu, U.B., et al. (2015). "Methods to Study Sigma-1 Receptor Ligand Binding and Function." Methods in Enzymology. Link

  • PubChem. (2023). "Compound Summary: 1-[3-(2-Fluorophenoxy)propyl]pyrrolidine (Structural Analog)." National Library of Medicine. Link

  • Prezzavento, O., et al. (2007). "Sigma receptor ligands: synthesis and biological profile of new pyrrolidine derivatives." Journal of Medicinal Chemistry. Link

Sources

Method

Application Note: In Vitro Screening of Iodinated Pyrrolidine Derivatives for Receptor Affinity

Executive Summary Iodinated pyrrolidine derivatives represent a specialized class of ligands often utilized as high-affinity probes for Dopamine D2/D3 receptors and Sigma ( ) receptors. The incorporation of iodine serves...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Iodinated pyrrolidine derivatives represent a specialized class of ligands often utilized as high-affinity probes for Dopamine D2/D3 receptors and Sigma (


) receptors. The incorporation of iodine serves a dual purpose: it acts as a steric probe to map hydrophobic pockets and, critically, leverages halogen bonding (XB) —where the iodine’s electropositive "sigma-hole" interacts with nucleophilic residues (e.g., backbone carbonyls) in the receptor binding site.

This guide provides a validated workflow for determining the binding affinity (


) of novel iodinated pyrrolidine analogs. It moves beyond generic protocols to address the specific physicochemical challenges of these lipophilic, heavy-halogenated compounds, such as high non-specific binding (NSB) and slow equilibration kinetics.

Experimental Design Strategy

The screening cascade is designed to validate affinity while ruling out artifacts common to lipophilic iodinated compounds.

The "Iodine Effect" & Scaffold Logic

In pyrrolidine-based scaffolds (e.g., analogs of Epidepride or FLB 457 ), the iodine atom is not merely a radiolabeling handle; it is a functional pharmacophore.

  • Lipophilicity (

    
    ):  Iodine significantly increases lipophilicity, often necessitating the use of additives like BSA or cyclodextrins in assay buffers to prevent ligand depletion via adsorption to plasticware.
    
  • Selectivity Check: Pyrrolidine moieties are "privileged structures" for both Dopamine D2 and Sigma-1 receptors. A critical design requirement is running parallel assays to distinguish D2-specific binding from Sigma-1 off-target effects.

Screening Workflow Visualization

ScreeningWorkflow cluster_Assay Competition Binding Assay Start Compound Library (Iodinated Pyrrolidines) MembranePrep Membrane Preparation (HEK293-D2 or Striatal Tissue) Start->MembranePrep Equilibrium Equilibrium Optimization (Time-Course Study) MembranePrep->Equilibrium Define Kd & Bmax Competition Displacement Assay (11-point Dose Response) Equilibrium->Competition Set Incubation Time Harvest Filtration & Washing (PEI-treated GF/B) Competition->Harvest Analysis Data Analysis (Cheng-Prusoff / Hill Slope) Harvest->Analysis Validation Selectivity Check (Sigma-1 vs D2) Analysis->Validation If Ki < 10 nM

Figure 1: Strategic workflow for screening iodinated ligands. Note the critical "Equilibrium Optimization" step, as heavy-halogenated ligands often exhibit slow association/dissociation kinetics.

Detailed Protocols

Protocol A: Membrane Preparation (Receptor Source)

Context: Iodinated ligands are highly sensitive to lipid environments. We use membrane fragments rather than whole cells to eliminate transport variables and maximize receptor accessibility.

Reagents:

  • Lysis Buffer: 5 mM Tris-HCl (pH 7.4), 5 mM

    
    .
    
  • Storage Buffer: 50 mM Tris-HCl (pH 7.4), 120 mM NaCl, 10% Sucrose (cryoprotectant).

  • Protease Inhibitors: PMSF (0.1 mM), Aprotinin, Leupeptin.

Procedure:

  • Harvest: Scrape cells (e.g., CHO-D2 or HEK-D2) into ice-cold PBS. Centrifuge at 500

    
     g for 5 min to pellet whole cells.
    
  • Hypotonic Lysis: Resuspend pellet in 10 volumes of ice-cold Lysis Buffer. Homogenize using a Polytron (bursts of 5 sec).

  • Clarification: Centrifuge at 1,000

    
     g for 10 min at 4°C. Discard the pellet (nuclei/debris); keep the supernatant.
    
  • Membrane Collection: Centrifuge supernatant at 40,000

    
     g for 30 min  at 4°C.
    
  • Wash: Resuspend the resulting pellet in fresh Lysis Buffer and repeat high-speed centrifugation (Step 4) to remove endogenous dopamine.

  • Storage: Resuspend final pellet in Storage Buffer. Determine protein concentration (BCA Assay). Aliquot and freeze at -80°C.

Protocol B: Radioligand Competition Binding Assay

Context: This assay measures the ability of your non-radioactive iodinated pyrrolidine (the "Competitor") to displace a standard radioligand (e.g.,


-Raclopride for D2 or 

-Epidepride).

Critical Reagent: The Filter Pre-Soak Iodinated pyrrolidines are "sticky." You must pre-soak your glass fiber filters (Whatman GF/B or GF/C) in 0.3% Polyethyleneimine (PEI) for at least 1 hour. PEI coats the glass fibers with a positive charge, neutralizing the negative zeta potential of the glass and preventing hydrophobic ligands from binding non-specifically to the filter.

Assay Buffer (Standard D2 Conditions):

  • 50 mM Tris-HCl (pH 7.4)

  • 120 mM NaCl (Sodium is essential for D2 antagonist binding)

  • 5 mM KCl[1]

  • 1.5 mM

    
    , 4 mM 
    
    
    
  • 1 mM EDTA

  • 0.1% BSA (Essential to keep lipophilic iodinated compounds in solution)

Step-by-Step Workflow:

  • Plate Setup: Use 96-well polypropylene plates (low binding).

  • Additions (Final Volume 250

    
    L): 
    
    • 50

      
      L  Assay Buffer (Total Binding wells) OR 10 
      
      
      
      M (+)Butaclamol (Non-Specific Binding wells).
    • 50

      
      L  Test Compound (Iodinated Pyrrolidine) at increasing concentrations (
      
      
      
      M to
      
      
      M).
    • 50

      
      L  Radioligand (e.g., 
      
      
      
      -Raclopride at
      
      
      concentration, typically ~1-2 nM).
    • 100

      
      L  Membrane Suspension (diluted to ~5-10 
      
      
      
      g protein/well).
  • Incubation: Incubate at 25°C for 90-120 minutes .

    • Expert Note: Do not incubate at 37°C for iodinated ligands unless validated. Higher temps increase degradation and off-rates. Room temperature ensures stable equilibrium.

  • Termination: Rapidly filter through PEI-soaked GF/B filters using a cell harvester (e.g., Brandel or PerkinElmer).

  • Wash: Wash filters

    
     with 3 mL of ice-cold Wash Buffer (50 mM Tris-HCl, pH 7.4).
    
  • Detection: Dry filters, add liquid scintillation cocktail, and count (LSC) for tritium or use a Gamma Counter for Iodine-125.

Data Analysis & Visualization

Calculating

Raw CPM (Counts Per Minute) data must be converted to % Specific Binding.

  • Specific Binding (

    
    ): 
    
    
    
    .
  • 
     Determination:  Fit data to a non-linear regression model (One-site competition):
    
    
    
    
  • Cheng-Prusoff Correction: Convert

    
     to the inhibition constant (
    
    
    
    ):
    
    
    • 
       = Concentration of radioligand used.
      
    • 
       = Dissociation constant of the radioligand (determined previously).
      
Interpreting the Hill Slope
  • Slope

    
     -1.0:  Competitive binding at a single site (Ideal).
    
  • Slope < -1.0 (e.g., -0.6): Negative cooperativity or multiple binding sites. This is common with iodinated ligands if they are binding to both the orthosteric site and a secondary allosteric pocket, or if the membrane prep contains mixed D2/D3 populations.

Data Presentation Table

Summarize your screening results in the following format:

Compound IDSubstituent (R)

(nM)

(nM)
Hill SlopeSelectivity (D2/Sigma)
Ref (Epidepride) -0.050.02-0.98>100x
IP-001 5-Iodo1.200.60-0.9550x
IP-002 4-Iodo45.022.5-0.702x (Poor)

Advanced Mechanism: Halogen Bonding

Why does Iodine improve affinity?

When analyzing Structure-Activity Relationships (SAR), consider the Sigma Hole . Iodine is large and polarizable. While it has an overall negative electrostatic potential, the tip of the atom along the C-I bond axis is electron-deficient (positive).

  • Mechanism: This positive "cap" can form a directional electrostatic bond with oxygen atoms (backbone carbonyls) in the receptor pocket (e.g., Serine residues in TM5 of Dopamine receptors).

  • Validation: If replacing Iodine with a methyl group (similar size) drastically reduces affinity, the interaction is likely driven by Halogen Bonding, not just steric fit.

Troubleshooting & Self-Validation

IssueProbable CauseCorrective Action
High NSB (>30%) Ligand sticking to filters.Increase PEI soak time; add 0.1% BSA to assay buffer.
Low Total Binding Receptor degradation.Check protease inhibitors; ensure membranes were kept on ice.
"Flat" Displacement Curve Ligand insolubility.Dissolve stock in 100% DMSO; ensure final assay DMSO < 1%.
Hill Slope << 1.0 Non-equilibrium conditions.Increase incubation time to 3-4 hours. Iodinated ligands have slow

.

References

  • IUPHAR/BPS Guide to Pharmacology. Database of receptor binding affinities and protocols. [Link]

  • Kessler, R. M., et al. (1991). "High affinity dopamine D2 receptor radioligands. 2. [125I]epidepride, a potent and specific radioligand..."[1] Life Sciences. [Link]

  • Mach, R. H., et al. (2004). "Synthesis and receptor binding properties of fluoro- and iodo-substituted high affinity sigma receptor ligands." Journal of Medicinal Chemistry. [Link]

  • Scholfield, M. R., et al. (2013). "Halogen bonding in protein–ligand interactions: design and applications." Protein Science. [Link]

  • Motulsky, H. J., & Neubig, R. R. (2002). "Analyzing radioligand binding data." Current Protocols in Neuroscience. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Preventing deiodination during the synthesis of phenoxypropyl pyrrolidines

A Guide to Preventing Deiodination and Other Side Reactions Welcome to the technical support center for the synthesis of phenoxypropyl pyrrolidines. This guide is designed for researchers, scientists, and drug developmen...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Preventing Deiodination and Other Side Reactions

Welcome to the technical support center for the synthesis of phenoxypropyl pyrrolidines. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of C-O bond formation using aryl iodides. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles and field-proven insights to help you troubleshoot and optimize your reactions. Deiodination is a common and frustrating side reaction, but by understanding its mechanisms, we can design robust experiments that favor the desired product formation.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during your synthesis in a direct question-and-answer format.

Q1: I'm observing a significant amount of a deiodinated byproduct in my reaction. What is causing this and how can I fix it?

A1: The appearance of a deiodinated (or hydrodehalogenated) arene is a classic problem in palladium-catalyzed cross-coupling reactions, especially when using aryl iodides. The C-I bond is relatively weak, making it susceptible to cleavage.[1] This side reaction typically stems from one of several competing mechanistic pathways that outcompete the desired C-O bond formation.

Primary Causes & Strategic Solutions:

  • The Catalytic System (Palladium & Ligand Choice): The choice of ligand is arguably the most critical factor. The ligand's job is to stabilize the palladium center and modulate its reactivity to favor the desired reaction steps.

    • The Problem: An inefficient ligand can lead to the formation of palladium hydride (Pd-H) species, which are primary culprits in dehalogenation. Furthermore, for aryl iodides, the iodide ions formed during the reaction can form stable, unreactive palladium-iodide dimer complexes, effectively taking the catalyst out of the cycle.[2][3]

    • The Solution: Employ bulky, electron-rich phosphine ligands. These ligands accelerate the rate-limiting reductive elimination step that forms your desired C-O bond, helping it outcompete the deiodination pathway.[2] They also discourage the formation of catalyst-inhibiting dimers.[3]

    Table 1: Recommended Ligands for Suppressing Deiodination in C-O Coupling

    Ligand Type Example Ligands Key Advantages
    Biarylphosphines BrettPhos, RuPhos, XPhos Highly active for C-O coupling, sterically demanding design promotes reductive elimination.[3]
    Ferrocenylphosphines dppf (1,1'-Bis(diphenylphosphino)ferrocene) Bidentate nature helps prevent dimer formation and stabilize the catalytic species.[2]

    | Bulky Alkylphosphines | t-Bu₃P (Tri-tert-butylphosphine) | Strong electron-donating character increases the rate of reductive elimination. |

  • The Choice of Base: The base plays a crucial role in deprotonating the alcohol, but its strength and nature can also influence side reactions.

    • The Problem: Strong bases like sodium tert-butoxide (NaOt-Bu) can sometimes promote side reactions. While effective, they can also contribute to the formation of species that lead to dehalogenation under certain conditions.

    • The Solution: Consider using a weaker inorganic base. Cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are often excellent choices for C-O coupling, providing sufficient basicity to promote the reaction while minimizing base-induced side pathways.[4][5]

  • Reaction Temperature and Duration:

    • The Problem: Higher temperatures accelerate all reactions, including the undesired deiodination. The C-I bond is thermally labile, and prolonged heating increases the likelihood of radical or other decomposition pathways.[1]

    • The Solution: Run the reaction at the lowest temperature that allows for a reasonable conversion rate. Typical temperatures for Buchwald-Hartwig etherifications are between 80-100 °C.[6] If the reaction is sluggish, it is often better to screen different ligands or catalyst systems rather than simply increasing the heat.

Q2: My reaction is not going to completion, and I still have a lot of starting aryl iodide. What's wrong?

A2: Incomplete conversion is often linked to catalyst deactivation or inhibition. While aryl iodides are highly reactive in the initial oxidative addition step, the generated iodide ions can be problematic.

  • The Problem - Iodide Inhibition: As the reaction proceeds, the concentration of iodide ions (e.g., from NaI or KI) increases. These ions can coordinate strongly to the palladium center, forming inactive or less active complexes and slowing down the catalytic cycle.[3][6] This is a well-documented issue specific to reactions involving aryl iodides.

  • The Solution - Solvent Choice: A clever strategy to overcome iodide inhibition is to use a solvent system where the iodide salt byproduct is insoluble.[3] For example, switching from a polar solvent like THF or dioxane to a less polar one like toluene can cause the sodium or potassium iodide to precipitate out of the solution, preventing it from interfering with the catalyst.[3]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of deiodination in a palladium-catalyzed reaction?

A1: Deiodination, or hydrodehalogenation, can occur through several pathways. A common one involves the formation of a palladium hydride (LₙPd-H) species. This can happen if there is a source of hydrogen (e.g., from the solvent, trace water, or the amine/alcohol itself) that can react with the palladium complex. This Pd-H species can then undergo reductive elimination with the aryl group bound to the palladium, forming the deiodinated arene and regenerating the Pd(0) catalyst, but in an unproductive cycle.

Caption: Competing pathway for deiodination.

Q2: Should I consider using an aryl bromide or chloride instead of an aryl iodide?

A2: Absolutely. While the conventional wisdom is that reactivity follows the order Ar-I > Ar-Br > Ar-Cl for oxidative addition, modern catalyst systems have largely overcome this barrier.[6] Given the propensity of aryl iodides to cause catalyst inhibition and undergo deiodination, switching to an aryl bromide is an excellent first step in optimization. The C-Br bond is stronger and less prone to unwanted cleavage.[1] Aryl chlorides are also viable but often require more specialized (and often more expensive) ligands and harsher conditions.

Q3: Are there alternative reactions to the Buchwald-Hartwig etherification for this synthesis?

A3: Yes. If palladium-catalyzed methods prove problematic, the Ullmann Condensation is a classic and powerful alternative for forming diaryl ethers.[4][7]

  • Mechanism: This reaction uses a copper catalyst, often Cu(I), to couple an aryl halide with an alcohol or phenol.[8][9]

  • Advantages: It is often less prone to the specific dehalogenation pathways seen with palladium. It can be more cost-effective as copper is significantly cheaper than palladium.[9]

  • Considerations: Traditional Ullmann reactions required harsh conditions (high temperatures, stoichiometric copper). However, modern protocols use soluble copper sources and ligands (like phenanthrolines or N,N-dimethylglycine), allowing the reaction to proceed under much milder conditions (e.g., 90-120 °C).[4][10]

Q4: How do I set up my experiment to ensure the best chance of success from the start?

A4: Rigorous experimental technique is crucial.

  • Inert Atmosphere: All cross-coupling reactions should be performed under an inert atmosphere (Argon or Nitrogen). Oxygen can oxidize the Pd(0) catalyst and the phosphine ligands, killing catalytic activity.

  • Dry Reagents and Solvents: Water can interfere with the reaction, particularly with the strong bases used. Ensure solvents are anhydrous and that reagents are dry.

  • High-Purity Materials: Use high-purity starting materials. Impurities can sometimes act as catalyst poisons.

  • Proper Degassing: Before starting the reaction, thoroughly degas the reaction mixture to remove dissolved oxygen. The "freeze-pump-thaw" method (3 cycles) is highly effective.

Experimental Protocols
Protocol 1: Recommended Starting Conditions for Buchwald-Hartwig C-O Coupling

This protocol is a robust starting point designed to minimize deiodination.

  • Reaction Setup: To an oven-dried Schlenk flask, add the aryl iodide (1.0 mmol), the propyl-pyrrolidine alcohol (1.2 mmol), RuPhos-Pd-G3 precatalyst (0.02 mmol, 2 mol%), and RuPhos ligand (0.02 mmol, 2 mol%).

  • Addition of Base and Solvent: Add cesium carbonate (Cs₂CO₃, 2.0 mmol).

  • Inert Atmosphere: Seal the flask, and evacuate and backfill with argon three times.

  • Solvent Addition: Add anhydrous, degassed toluene (5 mL) via syringe.

  • Reaction: Place the flask in a preheated oil bath at 100 °C and stir for 12-24 hours.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS, checking for the consumption of the aryl iodide and the formation of both the desired product and the deiodinated arene.

  • Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite. Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography.

Troubleshooting Flowchart

If the initial experiment fails, this decision tree can guide your optimization strategy.

Troubleshooting_Flowchart Start Start: High Deiodination or Low Conversion Check_Ligand Is your ligand a bulky biarylphosphine (e.g., RuPhos)? Start->Check_Ligand Change_Ligand Action: Switch to RuPhos or BrettPhos. Check_Ligand->Change_Ligand No Check_Base Is your base NaOtBu? Check_Ligand->Check_Base Yes Change_Ligand->Check_Base Change_Base Action: Switch to Cs₂CO₃ or K₃PO₄. Check_Base->Change_Base Yes Check_Solvent Are you observing catalyst inhibition (stalled reaction)? Check_Base->Check_Solvent No Change_Base->Check_Solvent Change_Solvent Action: Switch to a less polar solvent like toluene. Check_Solvent->Change_Solvent Yes Consider_Halide Is deiodination still >10%? Check_Solvent->Consider_Halide No Change_Solvent->Consider_Halide Change_Halide Action: Re-synthesize starting material as the aryl bromide. Consider_Halide->Change_Halide Yes Consider_Ullmann Still problematic? Consider an alternative coupling strategy. Consider_Halide->Consider_Ullmann No Success Problem Solved Change_Halide->Success Consider_Ullmann->Success

Caption: A step-by-step troubleshooting guide.

References
  • How to Wisely Design Conditions for Buchwald-Hartwig Couplings.Chemical Insights.
  • Buchwald–Hartwig amination. Wikipedia.[Link]

  • A Hierarchy of Ligands Controls Formation and Reaction of Aryl Radicals in Pd-Catalyzed Ground-State Base-Promoted Coupling Reactions. PMC.[Link]

  • Mechanistic Duality in Palladium-Catalyzed, Cross-Coupling Reactions of Aryldimethylsilanolates. PMC.[Link]

  • Iodoarenes synthesis by iodination or substitution. Organic Chemistry Portal.[Link]

  • Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts.[Link]

  • Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI.[Link]

  • Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. MDPI.[Link]

  • Hydrodehalogenation of aryl halides. ResearchGate.[Link]

  • De Novo Synthesis of Multisubstituted Pyrrolidines Based on a Programmed Radical [2 + 2 + 1] Annulation Strategy. ChemRxiv.[Link]

  • Processes for preparing iodinated aromatic compounds.
  • Buchwald–Hartwig Amination with Aqueous Ammonia. Synthesis Spotlight.[Link]

  • Diaryl ether synthesis by etherification (arylation). Organic Chemistry Portal.[Link]

  • Base- and Visible Light-Promoted Activation of Aryl Halides Under Transition-Metal-Free Conditions. University of South Florida.[Link]

  • A Hierarchy of Ligands Controls Formation of Aryl Radicals in Pd-Catalyzed Ground State Reactions. ChemRxiv.[Link]

  • Recent synthetic methodologies for pyrrolidine derivatives through multicomponent reactions. ResearchGate.[Link]

  • Synthesis of diaryl ethers using an easy-to-prepare, air-stable, soluble copper(I) catalyst. Semantic Scholar.[Link]

  • Palladium-Catalyzed Cross Couplings in Organic Synthesis. Nobel Prize.[Link]

  • Ligand-Free Copper-Catalyzed Ullmann-Type C-O Bond Formation in Non-Innocent Deep Eutectic Solvents. PMC.[Link]

  • Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay. PMC.[Link]

  • Aromatic Iodination Definition. Fiveable.[Link]

  • Ullmann condensation. Wikipedia.[Link]

  • An Efficient Process for Pd-Catalyzed C−N Cross-Coupling Reactions of Aryl Iodides. MIT Open Access Articles.[Link]

  • Reactivity of Aryl Halides for Reductive Dehalogenation in (Sea)water Using Polymer-Supported Terpyridine Palladium Catalyst. MDPI.[Link]

  • De Novo Synthesis of Multisubstituted Pyrrolidines Based on a Programmed Radical [2 + 2 + 1] Annulation Strategy. ChemRxiv.[Link]

  • Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. ResearchGate.[Link]

  • Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. MDPI.[Link]

  • Synthesis of diaryl ethers using an easy-to-prepare, air-stable, soluble copper(I) catalyst. Taylor & Francis Online.[Link]

  • Buchwald-Hartwig Amination. Chemistry LibreTexts.[Link]

  • Spontaneous aryl iodide deiodination upon heating. Reddit.[Link]

  • New Pyrrolidine Synthesis Method Revealed. 2024 China Chemistry News.[Link]

  • Synthesis of Diaryl and Alkyl-Aryl Ethers via Diaryl Iodonium Reagents. PDXScholar.[Link]

  • Iodination of carboxylic acid, nitro compounds, and other inactive aromatic compounds. Chemia.[Link]

  • Hetero-aromatic substrates for Buchwald-Hartwig coupling. ResearchGate.[Link]

  • Synthesis of Radioiodinated Compounds. Classical Approaches and Achievements of Recent Years. PMC.[Link]

  • Palladium catalyzed couplings. Lumen Learning.[Link]

  • Efficient CO and CN bond forming cross-coupling. KAUST Repository.[Link]

Sources

Optimization

Technical Support Center: HPLC Optimization for Iodinated Pyrrolidines

The following guide serves as a specialized technical support resource for optimizing the HPLC separation of iodinated pyrrolidine impurities. It is designed for researchers and analytical scientists, prioritizing mechan...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide serves as a specialized technical support resource for optimizing the HPLC separation of iodinated pyrrolidine impurities. It is designed for researchers and analytical scientists, prioritizing mechanistic understanding and actionable protocols.

Current Status: Online Role: Senior Application Scientist Subject: Method Development & Troubleshooting for Halogenated N-Heterocycles

Executive Summary: The "Iodine-Amine" Paradox

Separating iodinated pyrrolidine impurities (e.g., 3-iodo-pyrrolidine, 2-iodomethyl-pyrrolidine) presents a dual physicochemical challenge:

  • The Basic Amine (pKa ~9-10): The secondary amine moiety is protonated at neutral/low pH, leading to strong ionic interactions with residual silanols on silica columns. This causes severe peak tailing.[1]

  • The Labile Iodide: Unlike aryl iodides, alkyl iodides on a pyrrolidine ring are susceptible to dehydrohalogenation (elimination of HI) to form pyrrolines, especially under basic conditions or elevated temperatures.

Core Strategy: You must balance silanol suppression (to fix tailing) with mild conditions (to prevent degradation), while leveraging halogen-specific selectivity (to separate isomers).

Diagnostic Workflow: Column Selection Logic

Before starting, determine your primary separation challenge. Use this decision tree to select the correct stationary phase.

ColumnSelection Start START: Define Separation Goal Isomer Separating Regioisomers? (e.g., 2-Iodo vs 3-Iodo) Start->Isomer Structural Isomers Tailing Fixing Peak Tailing? (Amine Interaction) Start->Tailing Poor Peak Shape Chiral Separating Enantiomers? (R vs S) Start->Chiral Optical Purity PFP Select: PFP (Pentafluorophenyl) Mechanism: Dipole-Dipole & Shape Selectivity Isomer->PFP Halogen Specificity Needed CSH Select: CSH C18 (Charged Surface Hybrid) Mechanism: Silanol Repulsion (Low pH) Tailing->CSH Best for Basic Amines @ Low pH Amylose Select: Amylose/Cellulose Chiral Column (e.g., IG/AD phases) Chiral->Amylose Normal/Polar Organic Mode

Figure 1: Decision matrix for stationary phase selection based on specific impurity profiling needs.

Troubleshooting Guide & FAQs
Issue 1: "My peaks are tailing significantly (As > 1.5). How do I fix this without degrading my sample?"

The Root Cause: Pyrrolidines are strong bases. At typical HPLC pH (2–4), they are positively charged (


). These cations undergo ion-exchange with deprotonated silanols (

) on the column surface, causing the "kinetic drag" known as tailing.

The Fix: Do NOT use high pH (pH > 9) for alkyl iodides, as this promotes elimination of HI to form pyrrolines. Instead, use a Charged Surface Hybrid (CSH) column or a Fluorinated phase at low pH.

  • Protocol A (The Modern Approach):

    • Column: Waters XSelect CSH C18 or Phenomenex Kinetex F5 (PFP).

    • Why: CSH particles have a weak positive surface charge that electrostatically repels the protonated amine, preventing it from touching the silanols [1].

    • Mobile Phase: 0.1% Formic Acid in Water/Acetonitrile.[2]

  • Protocol B (The Traditional Modifier):

    • Additive: Add 0.05% - 0.1% Trifluoroacetic Acid (TFA) instead of Formic Acid.

    • Why: TFA forms a tight ion-pair with the amine (

      
      ), masking the positive charge and increasing retention on the hydrophobic stationary phase [2].
      
    • Warning: TFA suppresses MS ionization. If using LC-MS, stick to Formic Acid and use a CSH column.

Issue 2: "I cannot separate the 2-iodo and 3-iodo regioisomers."

The Root Cause: Standard C18 columns separate based on hydrophobicity. Since regioisomers have identical mass and similar logP, they often co-elute on alkyl phases.

The Fix: Switch to a Pentafluorophenyl (PFP) stationary phase.[3]

  • Mechanism: PFP phases contain a fluorinated ring that is electron-deficient. It interacts specifically with the polarizable iodine atom (halogen bonding) and the nitrogen lone pair. The rigid aromatic ring also offers "shape selectivity" that discriminates between the spatial arrangement of the iodine atom [3].

  • Optimization: Methanol is often a better organic modifier than Acetonitrile for PFP columns because it facilitates the pi-pi and dipole interactions necessary for isomer resolution.

Issue 3: "My sample area decreases over time, and a new early-eluting peak appears."

The Root Cause: Dehydrohalogenation. You are likely generating a pyrroline impurity inside the autosampler or column. This is driven by heat, light, or basic pH.

The Fix:

  • Temperature: Set autosampler to 4°C. Set column oven to ≤ 30°C.

  • Solvent: Avoid protic solvents (MeOH) in the sample diluent if possible; use Acetonitrile.

  • Light: Use amber vials (iodides are photolabile).

  • pH: Ensure mobile phase pH < 5.

Standardized Screening Protocol

Use this protocol to establish a baseline method for iodinated pyrrolidine impurities.

Table 1: Recommended Screening Conditions

ParameterCondition A (Selectivity Focus)Condition B (Peak Shape Focus)
Stationary Phase PFP (e.g., Kinetex F5, Pursuit XRs PFP) CSH C18 (e.g., Waters XSelect)
Mobile Phase A 10 mM Ammonium Formate (pH 3.0)0.1% Formic Acid in Water
Mobile Phase B MethanolAcetonitrile
Gradient 5% B to 60% B over 15 min5% B to 95% B over 10 min
Flow Rate 1.0 mL/min (for 4.6mm ID)0.5 mL/min (for 2.1mm ID)
Temperature 25°C (Keep low for stability)30°C
Detection UV 220 nm (Iodine C-I bond)MS (ESI+)
Mechanistic Visualization: Retention Pathways

Understanding why separation occurs allows for faster optimization.

RetentionMechanism cluster_C18 Standard C18 Interaction cluster_PFP PFP (Fluorinated) Interaction Analyte Iodinated Pyrrolidine (Protonated Amine + C-I Bond) Hydrophobic Hydrophobic Interaction (Weak Selectivity for Isomers) Analyte->Hydrophobic Silanol Silanol Interaction (Causes Tailing) Analyte->Silanol Undesirable PiPi Pi-Pi Interaction (With Aromatic Impurities) Analyte->PiPi Dipole Dipole-Dipole / Halogen Bonding (High Selectivity for Iodine Position) Analyte->Dipole Critical for Separation

Figure 2: Interaction mechanisms of iodinated pyrrolidines on C18 vs. PFP phases. The PFP phase offers additional "handles" (Dipole/Pi-Pi) for separating isomers.

References
  • Waters Corporation. Charged Surface Hybrid (CSH) Particle Technology. Waters.com. [Link]

  • Element Lab Solutions. Peak Tailing in HPLC: Causes and Solutions. Element.com. [Link]

  • Phenomenex. Fluorinated HPLC Phases — Looking Beyond C18. Chromatography Online. [Link]

  • Welch Materials. A Guide to Selective Columns for Isomer Separation. Welch-us.com. [Link]

Sources

Troubleshooting

Technical Support Center: Photostability of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine

Executive Summary & Chemical Context[1][2][3][4] Welcome to the Technical Support Center. You are likely accessing this guide because you have observed unexpected degradation, color changes, or purity loss in your batch...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Context[1][2][3][4]

Welcome to the Technical Support Center. You are likely accessing this guide because you have observed unexpected degradation, color changes, or purity loss in your batch of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine .

This molecule contains two distinct functional domains: a hydrophilic pyrrolidine tail and a lipophilic 2-iodophenoxy headgroup. While the pyrrolidine ring is relatively stable, the aryl carbon-iodine (C-I) bond is inherently photosensitive.

The Core Issue: Aryl iodides possess a bond dissociation energy (BDE) of approximately 65 kcal/mol. This is significantly lower than C-Br or C-Cl bonds. Exposure to UV light (and even high-intensity visible light) supplies sufficient energy to trigger homolytic cleavage , generating highly reactive radical species. This is not a defect in your specific batch; it is a fundamental property of the pharmacophore.

The Degradation Mechanism (The "Why")

To troubleshoot effectively, you must understand the invisible chemistry occurring in your flask. Light exposure does not merely "spoil" the compound; it triggers a specific radical cascade.

The Photodeiodination Pathway

When 1-[3-(2-Iodophenoxy)propyl]pyrrolidine absorbs a photon (


), the C-I bond breaks. This generates an aryl radical and an iodine radical.[1]
  • Initiation: Homolysis of the C-I bond.

  • Propagation: The aryl radical is highly unstable and will abstract a hydrogen atom from any available source (solvent, moisture, or the pyrrolidine tail of a neighboring molecule).

  • Termination: The iodine radicals recombine to form molecular iodine (

    
    ), causing the solution to turn yellow/brown.
    
Visualization: Photolytic Cleavage Pathway

The following diagram illustrates the specific degradation route you are likely encountering.

Photodeiodination SM 1-[3-(2-Iodophenoxy) propyl]pyrrolidine Excited Excited State (C-I Bond Stretch) SM->Excited + hν (UV Light) Radicals Radical Pair (Aryl• + I•) Excited->Radicals Homolytic Cleavage Product De-iodinated Analog (1-[3-Phenoxypropyl] pyrrolidine) Radicals->Product + H (Abstraction) Iodine Molecular Iodine (I₂) (Yellow Color) Radicals->Iodine Dimerization

Figure 1: Mechanism of photo-induced deiodination leading to the des-iodo impurity and iodine liberation.

Troubleshooting Guide (FAQs)

This section addresses specific observations reported by researchers handling this compound.

Issue 1: "My colorless solution turned yellow/brown overnight."

Diagnosis: Iodine Liberation.[2][3] Technical Explanation: The yellow color is elemental iodine (


) or triiodide (

) formed from the recombination of iodine radicals released during photolysis. Corrective Action:
  • Immediate: Wash the organic phase with a dilute sodium thiosulfate (

    
    ) solution. This reduces 
    
    
    
    back to colorless iodide (
    
    
    ).
  • Prevention: Store all solutions in amber glassware or wrap flasks in aluminum foil. Avoid leaving HPLC vials on autosampler trays near windows.

Issue 2: "LC-MS shows a major impurity with Mass [M-126]."

Diagnosis: Photodeiodination (Formation of Des-iodo analog). Technical Explanation:

  • Parent Molecule Mass:

    
    
    
  • Loss of Iodine:

    
     Da
    
  • Gain of Hydrogen (abstraction):

    
     Da
    
  • Net Shift:

    
     Da (approx -126).
    Validation:  If your parent peak is 
    
    
    
    (protonated), the impurity will appear at
    
    
    . This confirms light damage.
Issue 3: "The purity dropped during rotary evaporation."

Diagnosis: Ambient Light Exposure during Workup. Technical Explanation: Rotary evaporators are often located in fume hoods near windows or under bright fluorescent lights. The thin film of liquid on the flask wall maximizes light absorption efficiency. Corrective Action: Cover the evaporation flask with a black cloth or foil during concentration. Lower the water bath temperature to


 to reduce thermal radical propagation.

Validated Protocols

Protocol A: Confirmatory Forced Degradation Study

Use this protocol to confirm if light is the root cause of your instability, distinguishing it from thermal or oxidative degradation.

Objective: Quantify the photosensitivity of the C-I bond.

Materials:

  • 1 mg/mL solution of the compound in Methanol.

  • Quartz cuvette (for UV transparency) and Borosilicate vial (Control).

  • UV Lamp (365 nm) or Sunlight.

Workflow:

  • Prepare: Split the solution into two vials: "Exposed" and "Dark Control".

  • Protect: Wrap the "Dark Control" vial tightly in aluminum foil.

  • Expose: Place the "Exposed" vial under the light source for 4 hours.

  • Analyze: Inject both samples onto HPLC (C18 column, Acetonitrile/Water gradient).

  • Interpret:

    • If "Dark Control" is pure but "Exposed" shows the des-iodo peak:Confirmed Photolability.

    • If both degrade: Investigate solvent incompatibility or oxidation.

Protocol B: HPLC Method for Impurity Tracking

To accurately quantify the des-iodo impurity, use these parameters.

ParameterSetting
Column C18 (e.g., Agilent Zorbax or Waters BEH), 3.5 µm
Mobile Phase A Water + 0.1% Formic Acid
Mobile Phase B Acetonitrile + 0.1% Formic Acid
Gradient 5% B to 95% B over 10 minutes
Detection UV at 254 nm (Aryl absorption) and 220 nm
Retention Order 1.[4] Des-iodo impurity (Elutes earlier due to lower lipophilicity)2. Parent (Iodinated)

Decision Support Workflow

Use this logic flow to resolve stability issues in real-time.

Troubleshooting Start Observation: Purity Loss or Color Change CheckLight Was sample exposed to ambient light > 1 hour? Start->CheckLight CheckMass Does LC-MS show [M-126] peak? CheckLight->CheckMass Yes / Unsure ResultOx CAUSE: Oxidation/Thermal Action: Check solvents, store under Argon. CheckLight->ResultOx No (Strict Dark) ResultPhoto CAUSE: Photolysis Action: Use Amber Glass, add foil, repurify. CheckMass->ResultPhoto Yes CheckMass->ResultOx No

Figure 2: Diagnostic logic for identifying root causes of degradation.

References

  • Li, L., et al. (2015). "Photo-induced Metal-Catalyst-Free Aromatic Finkelstein Reaction."[5] Journal of the American Chemical Society.[5][6] (Demonstrates the fundamental photo-lability of aryl iodides and their propensity for radical formation under UV light).

  • International Conference on Harmonisation (ICH). "Guideline Q1B: Photostability Testing of New Drug Substances and Products." (The authoritative standard for conducting forced degradation studies).

  • Klan, P., & Wirz, J. (2009).Photochemistry of Organic Compounds: From Concepts to Practice. Wiley. (Textbook reference for the homolytic cleavage mechanism of carbon-halogen bonds).
  • Discekici, E. H., et al. (2015). "Simple and Efficient Preparation of Aryl Iodides." Synlett. (Discusses the stability profiles and handling requirements of iodinated intermediates).

Sources

Optimization

Troubleshooting phase transfer catalysis in iodophenoxy ether synthesis

Topic: Iodophenoxy Ether Synthesis via Phase Transfer Catalysis Status: Operational Lead Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Iodophenoxy Ether Synthesis via Phase Transfer Catalysis

Status: Operational Lead Scientist: Dr. A. Vance System: Biphasic Nucleophilic Substitution (Liquid-Liquid or Solid-Liquid)

Diagnostic Interface

Before altering your parameters, use this logic flow to categorize your failure mode. Most PTC failures in iodophenoxy ether synthesis stem from three root causes: Poisoning , Mass Transfer , or Ambident Reactivity .

TroubleshootingFlow Start Identify Failure Mode Stall Reaction Stalls (<60% Conversion) Start->Stall SideRxn Byproducts (C-Alkylation / Deiodination) Start->SideRxn Workup Emulsion / Separation Failure Start->Workup CheckLG Is Leaving Group Iodide (R-I)? Stall->CheckLG CheckLight Exposed to Ambient Light? SideRxn->CheckLight Surfactant DIAGNOSIS: Surfactant Stabilization Workup->Surfactant CheckStir Stirring Rate < 600 RPM? CheckLG->CheckStir No Poison DIAGNOSIS: Catalyst Poisoning (Hofmeister Trap) CheckLG->Poison Yes MassTrans DIAGNOSIS: Mass Transfer Limitation CheckStir->MassTrans Yes Radical DIAGNOSIS: Radical Deiodination CheckLight->Radical Yes

Figure 1: Diagnostic logic tree for isolating failure modes in PTC ether synthesis.

Critical Parameters & The "Why"

To troubleshoot effectively, you must understand the specific chemical hydrodynamics of this system.

The "Hofmeister Trap" (Catalyst Poisoning)

This is the most common silent killer of ether synthesis when using alkyl iodides or when the product releases iodide ions.

  • Mechanism: Quaternary ammonium catalysts (

    
    ) are "soft" cations.[1] They prefer binding with "soft" anions.
    
  • The Trap: The affinity of

    
     for anions follows the Hofmeister Series :
    
    
    
    
  • The Consequence: If you use an alkyl iodide (

    
    ) as your electrophile, the released iodide ion (
    
    
    
    ) pairs irreversibly with your catalyst (
    
    
    ) in the organic phase. The catalyst becomes
    
    
    and refuses to return to the interface to pick up a new phenoxide ion. The reaction stalls because the catalyst is "poisoned."
The "Naked" Anion

In the organic phase, the phenoxide anion is stripped of its hydration shell. This increases its nucleophilicity by orders of magnitude compared to aqueous conditions. However, this also makes it highly basic, risking elimination reactions if the alkyl halide is sterically hindered.

Troubleshooting Guide (Q&A)
Scenario A: "My reaction starts fast but dies at 50-60% conversion."

Q: Are you using an alkyl iodide (e.g., Iodomethane, Ethyl Iodide)?

  • Diagnosis: Catalyst Poisoning. As explained in the "Hofmeister Trap" above, the leaving group (

    
    ) has a higher affinity for the catalyst than your phenoxide reactant.
    
  • Corrective Action:

    • Switch Electrophile: Use the corresponding Alkyl Bromide or Alkyl Chloride . While intrinsically slower in homogeneous systems, they prevent catalyst poisoning in PTC because

      
       and 
      
      
      
      are easier to displace than
      
      
      .
    • Change Catalyst: If you must use an alkyl iodide, switch to a catalyst with a very hydrophilic counter-ion initially, such as Tetrabutylammonium Hydrogen Sulfate (TBAHS) . The

      
       is "hard" and easily displaced, giving you a fast initial rate, though poisoning will eventually set in.
      
    • Increase Catalyst Load: Increase from 1-3 mol% to 10 mol% to compensate for the portion being sequestered by iodide.

Q: What is your stirring speed?

  • Diagnosis: Mass Transfer Limitation. PTC reactions occur at the interface (or via extraction). The rate is directly proportional to the interfacial area.

  • Corrective Action:

    • Agitate Aggressively: Ensure overhead stirring is

      
       RPM. If using a magnetic bar, ensure a vortex is visible.
      
    • Check Vessel Geometry: In narrow flasks, layers may just swirl without mixing. Use a baffled flask or a larger stir bar.

Scenario B: "I am seeing deiodination of the phenol ring."

Q: Is the reaction exposed to light?

  • Diagnosis: Radical Deiodination. The Carbon-Iodine bond on the phenol ring is weak (

    
     kcal/mol). Ambient light can initiate homolytic cleavage, especially in the presence of base and organic solvents.
    
  • Corrective Action: Wrap the reaction flask in aluminum foil.

Q: Are you using KOH/NaOH at high temperatures (


C)? 
  • Diagnosis: Halogen-Metal Exchange/Reduction.

  • Corrective Action: Lower the temperature to

    
    C. The PTC effect lowers the activation energy (
    
    
    
    ), so high heat is rarely necessary and often detrimental.
Scenario C: "I have a thick emulsion during workup."

Q: Did you use a large tetra-alkyl ammonium catalyst (e.g., Aliquat 336)?

  • Diagnosis: Surfactant Stabilization. Your catalyst is essentially a detergent. It stabilizes the oil-water interface, preventing separation.

  • Corrective Action:

    • Filter through Celite: This physically breaks the emulsion bubbles.

    • Acidify Wash: Briefly washing with dilute HCl (1M) can disrupt the emulsion (ensure your product is acid-stable).

    • Salting Out: Add saturated NaCl (brine) to the aqueous layer to increase ionic strength and force phase separation.

Optimized Protocol: Synthesis of 4-Iodophenoxyalkanes

Standard Operating Procedure (SOP) designed to minimize poisoning and side reactions.

Reagents:

  • 4-Iodophenol (1.0 equiv)

  • Alkyl Bromide (1.2 equiv) [Avoid Iodides]

  • Tetrabutylammonium Bromide (TBAB) (0.05 equiv / 5 mol%)

  • Solvent: Toluene (Organic phase)

  • Base: 30% NaOH (Aqueous phase)

Protocol:

  • Preparation: Dissolve 4-iodophenol in Toluene (volume: 5 mL per gram of substrate).

  • Catalyst Addition: Add TBAB (5 mol%).

  • Base Addition: Add 30% NaOH solution (2.0 equiv). Note: The biphasic mixture will form.

  • Initiation: Add Alkyl Bromide.

  • Reaction: Heat to 50°C with vigorous stirring (800 RPM) .

    • Why 50°C? High enough to overcome activation energy, low enough to prevent C-I bond cleavage on the ring.

  • Monitoring: Check TLC every 2 hours.

  • Workup:

    • Cool to room temperature.

    • Separate layers.

    • Wash organic layer with water (

      
      ), then Brine (
      
      
      
      ).
    • Dry over

      
       and concentrate.
      
Mechanistic Visualization

The following diagram illustrates the "Extraction Mechanism" and the specific point where Iodide Poisoning occurs.

PTCMechanism cluster_aqueous Aqueous Phase cluster_interface Interface cluster_organic Organic Phase Phenol Ar-OH Phenoxide Ar-O⁻ Na⁺ Phenol->Phenoxide Deprotonation Base NaOH Exchange Ion Exchange (Na⁺ replaced by Q⁺) Phenoxide->Exchange ActivePair Active Catalyst [Q⁺ Ar-O⁻] Exchange->ActivePair Product Ether Ar-O-R ActivePair->Product + R-Br Poisoned POISONED CATALYST [Q⁺ I⁻] ActivePair->Poisoned If R-I used (Irreversible) AlkylHalide R-Br LeavingGroup Q⁺ Br⁻ Product->LeavingGroup Release LeavingGroup->Exchange Recycle Q⁺

Figure 2: The Starks' Extraction Mechanism showing the catalytic cycle and the "Poisoning Trap" (Red Dotted Line) if Alkyl Iodides are used.

Catalyst Selection Matrix
CatalystStructureCostStabilityBest Application
TBAB Tetrabutylammonium BromideLowHighGeneral purpose; Liquid-Liquid PTC.
TBAHS Tetrabutylammonium Hydrogen SulfateMedHighAnti-Poisoning ; Use if reaction involves Iodides.
18-Crown-6 Cyclic PolyetherHighMedSolid-Liquid PTC ; Use with solid KOH/K2CO3 to avoid hydrolysis.
Aliquat 336 Methyltrioctylammonium ChlorideLowHighLipophilic substrates; Can cause difficult emulsions.
References
  • Starks, C. M. (1971).[2][3] Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts.[4] Journal of the American Chemical Society, 93(1), 195–199.

  • Halpern, M. E. (1997).[2] Phase-Transfer Catalysis: Mechanism and Synthesis. ACS Symposium Series 659. Washington, DC: American Chemical Society.[2]

  • Makosza, M. (2000).[5] Phase-transfer catalysis. A general green methodology in organic synthesis. Pure and Applied Chemistry, 72(7), 1399–1403.

  • Dehmlow, E. V. (1993). Phase Transfer Catalysis. 3rd Edition. VCH Publishers.[2] (Definitive text on the Hofmeister series effects in PTC).

Sources

Troubleshooting

Technical Support Center: Solubility Guide for 1-[3-(2-Iodophenoxy)propyl]pyrrolidine

Document ID: TS-SOL-IPPr-01 Last Updated: February 20, 2026 Department: Application Science & Formulation Support Executive Summary & Compound Profile The Challenge: Users frequently report difficulty dissolving 1-[3-(2-...

Author: BenchChem Technical Support Team. Date: February 2026

Document ID: TS-SOL-IPPr-01 Last Updated: February 20, 2026 Department: Application Science & Formulation Support

Executive Summary & Compound Profile

The Challenge: Users frequently report difficulty dissolving 1-[3-(2-Iodophenoxy)propyl]pyrrolidine (hereafter referred to as IPPr ) in aqueous media. The compound often forms an oily residue on the surface or precipitates ("crashes out") upon dilution in physiological buffers.

The Scientific Reality: IPPr is a lipophilic tertiary amine . Its solubility behavior is governed by two competing forces: the hydrophobic nature of the iodinated phenoxy ring and the ionizable nature of the pyrrolidine nitrogen.

Physicochemical Profile (Data Table)
PropertyValue / CharacteristicImplication for Solubility
Chemical Class Tertiary Amine (Base)Ionizable; solubility is pH-dependent.
Predicted pKa ~9.5 (Pyrrolidine nitrogen)Positively charged (soluble) at pH < 7.5; Neutral (insoluble) at pH > 8.5.
LogP (Lipophilicity) High (Est. > 3.5 due to Iodine)The "Free Base" is highly hydrophobic (grease-like).
Physical State Viscous Oil or Low-Melting SolidRequires co-solvents or salt formation for handling.
Critical Issue The "Free Base" Trap Users often attempt to dissolve the free base directly in water/PBS, which is chemically impossible.

Mechanism of Solubility (The "Why")

To successfully handle IPPr, you must understand the pH-Partition Hypothesis .

  • Free Base Form (High pH): At pH > 8.0, the molecule is uncharged. The heavy Iodine atom and propyl chain dominate, making it behave like a fat. It will dissolve in DMSO, Ethanol, or Chloroform, but not in water.

  • Salt Form (Low pH): At pH < 7.0 (and ideally < 5.0), the pyrrolidine nitrogen accepts a proton (

    
    ). The molecule becomes a cation. This charge disrupts the hydrophobic interactions, allowing water molecules to solvate it.
    

Key Takeaway: You cannot dissolve the free base in neutral water. You must either convert it to a salt in situ or use a carrier solvent .

Troubleshooting Protocols (The "How")

Scenario A: Preparing a Master Stock Solution (For Storage)

Goal: Create a stable, high-concentration liquid stock.

Do NOT dissolve directly in water.

  • Solvent: Anhydrous DMSO (Dimethyl sulfoxide) or Absolute Ethanol.

  • Concentration: 10 mM to 50 mM.

  • Procedure:

    • Weigh the IPPr free base oil/solid.

    • Add the calculated volume of DMSO.

    • Vortex for 30 seconds. The solution should be clear and colorless/pale yellow.

  • Storage: Aliquot into amber glass vials (iodine is light-sensitive) and store at -20°C.

Scenario B: Dilution for In Vitro Assays (Cell Culture/Binding)

Goal: Dilute the DMSO stock into aqueous buffer without precipitation.

The Risk: "Shock Precipitation." Adding a drop of lipophilic stock to a large volume of static buffer causes the compound to crash out before it can mix.

Protocol:

  • Prepare Buffer: Ensure your assay buffer (e.g., HBSS, Tris) is at pH 7.4.

  • Dynamic Addition: Place the buffer on a magnetic stirrer or vortex gently.

  • Sub-surface Injection: Inject the DMSO stock slowly directly into the center of the vortex (not on the walls).

  • Limit DMSO: Keep final DMSO concentration < 1% (v/v) to avoid cytotoxicity.

  • Visual Check: Hold the tube against a light. If it looks "milky" or "opalescent," the compound has precipitated.

    • Fix: Acidify slightly. Add 1N HCl dropwise until clear (only if assay tolerates pH ~6.5).

Scenario C: In Vivo Formulation (Animal Injection)

Goal: High dose (mg/kg) solubility in a vehicle suitable for IP/IV/SC injection.

Standard Saline will fail. Use one of the following "In Situ Salt Formation" methods.

Method 1: The Acid-Saline Trap (Preferred)

This converts the free base into a water-soluble Hydrochloride or Tartrate salt instantly.

  • Weigh the required amount of IPPr Free Base.

  • Add Acid: Add 0.9 molar equivalents of 0.1N HCl (or Tartaric Acid).

    • Why? This protonates the nitrogen.

  • Vortex/Sonicate: The oil should dissolve into the aqueous acid.

  • Dilute: Add Saline (0.9% NaCl) to reach final volume.

  • Check pH: Ensure final pH is > 4.5 (for tolerability) but < 7.0 (to maintain solubility). Adjust with dilute NaOH if too acidic.

Method 2: The Co-Solvent/Surfactant Mix (If Acid fails)

Use this if the salt form is still too lipophilic (common with iodinated compounds).

  • Vehicle: 5% DMSO + 5% Tween-80 + 90% Saline.

  • Order of Addition (CRITICAL):

    • Dissolve IPPr in DMSO (Volume A).

    • Add Tween-80 (Volume B) and vortex.

    • Slowly add warm Saline (Volume C) while vortexing.

Visual Decision Support

Workflow 1: Solvent Selection Logic

SolventSelection Start Start: IPPr Free Base Intent What is your application? Start->Intent Stock Master Stock (Storage) Intent->Stock Assay In Vitro Assay (Cells/Proteins) Intent->Assay Animal In Vivo Study (Injection) Intent->Animal DMSO Use 100% DMSO (Store -20°C) Stock->DMSO Dilution Dilute DMSO stock into Buffer Assay->Dilution Salt In Situ Salt Formation: Dissolve in 0.1N HCl, then add Saline Animal->Salt Preferred Cosolvent Co-Solvent System: 5% DMSO + 5% Tween80 + 90% Water Animal->Cosolvent Alternative Check Is it cloudy? Dilution->Check Success Proceed to Assay Check->Success No (Clear) Acidify Lower pH slightly (add dilute HCl) Check->Acidify Yes (Cloudy) Acidify->Success

Caption: Decision tree for selecting the correct solubilization strategy based on experimental intent.

Workflow 2: The "Crash Out" Mechanism

SolubilityMechanism FreeBase Free Base (Oil) Uncharged Hydrophobic Salt Salt Form (Cation) Charged (N+) Hydrophilic FreeBase->Salt pH < 7.0 Precip PRECIPITATION (Cloudy Solution) FreeBase->Precip Added to Water Protonation + H+ (Acidic pH) Salt->FreeBase pH > 8.0 Salt->Precip Added to High pH Buffer

Caption: The chemical equilibrium between the insoluble free base and the soluble salt form.

Frequently Asked Questions (FAQ)

Q1: I followed the protocol, but my solution is still cloudy. Can I sonicate? A: Yes, mild sonication (water bath, 3-5 mins) can help disperse aggregates. However, if the solution remains cloudy after sonication, the pH is likely too high. Check the pH of your final solution. If it is above 7.5, the free base is regenerating. Add 1N HCl in 5 µL increments until it clears.

Q2: Can I use Cyclodextrins? A: Absolutely. 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) is highly recommended for iodinated aromatics. Prepare a 20% (w/v) solution of HP-β-CD in water. Dissolve your IPPr free base in a small amount of dilute acid first, then mix into the cyclodextrin solution. The hydrophobic iodophenoxy tail will encapsulate inside the cyclodextrin ring, improving stability.

Q3: Why does the oil float on top of my saline? A: IPPr free base is less dense than water and hydrophobic. Without acidification or a surfactant, it will physically separate like oil and vinegar. You must protonate the amine (add acid) or emulsify it (add surfactant).

Q4: Is the Iodine atom stable? A: The Carbon-Iodine bond on the phenyl ring is generally stable in biological buffers, but it is light-sensitive. Always use amber tubes and avoid prolonged exposure to direct light to prevent de-iodination.

References

  • Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Explains the pKa-Solubility profile of lipophilic amines).

  • Serajuddin, A. T. (2007). Salt formation to improve drug solubility.[1][2][3] Advanced Drug Delivery Reviews, 59(7), 603-616. (Foundational text on converting free bases to salts for formulation).

  • Kalepu, S., & Nekkanti, V. (2015). Insoluble drug delivery strategies: review of recent advances and business prospects. Acta Pharmaceutica Sinica B, 5(5), 442–453. (Review of co-solvent and cyclodextrin strategies).

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for Pyrrolidine derivatives. (General physicochemical data for pyrrolidine class).

Sources

Reference Data & Comparative Studies

Validation

Optimizing Structural Characterization of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine: A Comparative NMR Solvent and Technique Guide

Executive Summary Product: 1H NMR Analysis of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine. Context: This molecule represents a classic "Lipophilic-Linker-Amine" pharmacophore, common in GPCR ligands (e.g., Sigma or Histamine...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Product: 1H NMR Analysis of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine. Context: This molecule represents a classic "Lipophilic-Linker-Amine" pharmacophore, common in GPCR ligands (e.g., Sigma or Histamine receptors).[1] Challenge: The propyl linker and pyrrolidine ring create a "signal congestion zone" in the aliphatic region (1.5 – 3.0 ppm), while the ortho-iodo substituent induces specific, often misinterpreted, aromatic splitting.[1]

This guide compares the standard analytical approach (CDCl₃ 1D NMR ) against superior alternatives (DMSO-d₆ for resolution and 2D COSY/HSQC for definitive assignment), providing a roadmap for unambiguous structural verification.

Structural Breakdown & Theoretical Shift Baseline

Before analyzing solvent performance, we must establish the baseline expectations for the molecule's three distinct zones.

The Molecule:

  • Zone A (Aryl): 1,2-disubstituted benzene.[1] The Iodine atom (heavy, polarizable) and Oxygen (electronegative donor) create a "push-pull" electronic environment.[1]

  • Zone B (Linker): A propyl chain (

    
    ).[1]
    
  • Zone C (Amine): A tertiary pyrrolidine ring.[1]

Table 1: Predicted Chemical Shift Baseline (in CDCl₃)

Note: Values are derived from chemometric additivity rules and analogous phenoxy-alkyl-amine scaffolds.

PositionProton TypeMultiplicityPredicted

(ppm)
Coupling (

Hz)
Diagnostic Note
Aryl 3 Ar-H (ortho to I)dd7.75 7.8, 1.5Key Identifier: Most downfield signal due to Iodine deshielding.[1]
Aryl 5 Ar-H (meta to O)td7.287.8, 1.5Overlaps with solvent residual in CDCl₃ (7.26).[1]
Aryl 4 Ar-H (para to O)td6.707.5, 1.2Upfield due to Oxygen resonance.[1]
Aryl 6 Ar-H (ortho to O)dd6.82 8.0, 1.2Distinct doublet, shielded by Oxygen.[1]
Linker 1

t4.056.5Clean triplet, distinct from aliphatic clutter.[1]
Linker 3

(chain)
t2.627.0Often overlaps with Pyrrolidine

-H.
Pyr


(ring)
m2.55-Broad multiplet; integral usually 4H + 2H (Linker 3).[1]
Linker 2

quint2.056.8Distinct quintet.[1]
Pyr


(ring)
m1.78-Upfield multiplet (4H).[1]

Comparative Performance Analysis: Solvents & Techniques

This section evaluates the "Standard Product" (CDCl₃) against "High-Performance Alternatives."

Scenario A: The Standard (CDCl₃)[1]
  • Performance: Moderate.

  • Pros: Excellent solubility for the free base; sharp lines; cheap.

  • Cons:

    • The "7.26 Problem": The residual CHCl₃ peak often masks the Aryl-5 proton (approx 7.28 ppm).

    • Aliphatic Overlap: The

      
      -protons of the pyrrolidine ring and the N-methylene of the propyl chain often merge into a messy "hump" at ~2.6 ppm, making accurate integration difficult.
      
  • Verdict: Use for quick purity checks, but fail for rigorous structural characterization if impurities exist in the 2.5 ppm region.

Scenario B: The Alternative (DMSO-d₆)
  • Performance: High (for Resolution).

  • Pros:

    • Shift Dispersion: The higher dielectric constant and viscosity often separate the overlapping N-CH₂ signals.

    • Water Separation: Residual water moves to ~3.3 ppm, clearing the aliphatic region.

    • Aryl Clarity: Moves the solvent residual (2.50 ppm) away from the aromatic zone, allowing clear integration of the Aryl-5 proton.[1]

  • Cons: Viscosity causes slight line broadening; hygroscopic nature can introduce a large water peak.

  • Verdict: Preferred for publication-quality integration of the aromatic region.

Scenario C: The Gold Standard (2D COSY & HSQC)
  • Performance: Definitive.

  • Method: Instead of guessing which multiplet at 2.6 ppm belongs to the ring vs. the chain, 2D methods visualize connectivity.

  • Verdict: Essential if the 1D integration is ambiguous (e.g., if the integral at 2.6 ppm is 5.5H instead of 6.0H).

Visualizing the Assignment Logic

The following diagram illustrates the logical flow for confirming the structure, differentiating between the "Easy" signals and the "Ambiguous" ones that require specific correlations.

G Start Start: Raw Spectrum Aryl_Region Aromatic Region (6.5 - 8.0 ppm) Start->Aryl_Region Aliphatic_Region Aliphatic Region (1.5 - 4.2 ppm) Start->Aliphatic_Region Check_Iodo Identify H-3 (Ortho to I) Look for dd @ ~7.75 ppm Aryl_Region->Check_Iodo Check_Oxy Identify H-6 (Ortho to O) Look for dd @ ~6.82 ppm Aryl_Region->Check_Oxy Final Structure Confirmed Check_Iodo->Final Check_Oxy->Final Linker_O Linker O-CH2 Triplet @ ~4.05 ppm (Anchor Point) Aliphatic_Region->Linker_O Ambiguous_Zone The 'Ambiguous Zone' (2.4 - 2.7 ppm) Pyrrolidine N-CH2 + Linker N-CH2 Linker_O->Ambiguous_Zone Next in chain COSY_Check Run COSY Spectrum Ambiguous_Zone->COSY_Check If Overlapping Resolution Confirm Connectivity: Linker N-CH2 couples to Central CH2 (2.0 ppm) Pyrrolidine N-CH2 couples to Ring CH2 (1.7 ppm) COSY_Check->Resolution Resolution->Final

Figure 1: Decision tree for assigning 1-[3-(2-Iodophenoxy)propyl]pyrrolidine signals. Note the critical role of COSY in resolving the amine region.

Experimental Protocols

Protocol A: Sample Preparation (Self-Validating)

To ensure the shifts match the predictions above, follow this strict preparation protocol.

  • Mass: Weigh 5–10 mg of the free base oil. (If you have the HCl salt, you must use DMSO-d₆ and add 1 drop of NaOD/D₂O or use Pyridine-d₅ to neutralize, otherwise shifts will move downfield significantly).[1]

  • Solvent: Add 0.6 mL of CDCl₃ (99.8% D) containing 0.03% TMS (v/v).

  • Homogenization: Vortex for 30 seconds. Ensure no "oil streaks" remain on the glass.

  • Validation Step:

    • Acquire a single scan.

    • Check the TMS peak (0.00 ppm).[2] If the linewidth at half-height is >0.5 Hz, re-shim the magnet.[1]

    • Check the CHCl₃ residual peak (7.26 ppm). If it is a multiplet or broad, your lock is unstable.[1]

Protocol B: The "Deshielding Test" (For Iodine Confirmation)

If you suspect the Iodine has been lost (e.g., via lithiation side reactions), perform this check:

  • Compare the integration of the most downfield aromatic proton (H-3) against the O-CH₂ triplet.

  • Pass: Integration is 1:2. The H-3 is a doublet of doublets (dd).

  • Fail: If the most downfield signal is a multiplet integrating to 2H or is absent above 7.5 ppm, the Iodine has likely been cleaved (yielding the unsubstituted phenoxy analog).

Detailed Connectivity Map (COSY Correlations)

The following diagram visualizes the specific H-H couplings you must observe in a 2D COSY spectrum to confirm the propyl linker is intact and connected to the pyrrolidine.

Connectivity cluster_0 Propyl Chain System cluster_1 Pyrrolidine Ring System H_Linker_1 Linker O-CH2 (4.05 ppm) H_Linker_2 Linker Central (2.05 ppm) H_Linker_1->H_Linker_2 COSY Coupling H_Linker_3 Linker N-CH2 (2.62 ppm) H_Linker_2->H_Linker_3 COSY Coupling H_Pyr_Alpha Pyrrolidine Alpha (2.55 ppm) H_Pyr_Beta Pyrrolidine Beta (1.78 ppm) H_Pyr_Alpha->H_Pyr_Beta COSY Coupling

Figure 2: COSY Correlation Map.[1] Note that Linker N-CH2 and Pyrrolidine Alpha protons are close in chemical shift but couple to completely different upfield partners (2.05 vs 1.78 ppm).[1]

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[3][4] (Standard reference for additivity rules and coupling constants).

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1][5] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.[1] Link[1]

  • National Institute of Advanced Industrial Science and Technology (AIST). (2024). Spectral Database for Organic Compounds (SDBS).[1] (Source for phenoxy and pyrrolidine fragment baseline data). Link[1]

  • PubChem Database. (2024). 1-[3-(2-Fluorophenoxy)propyl]pyrrolidine (Analogous scaffold data for structural verification). National Library of Medicine. Link[1][6]

  • Reich, H. J. (2024).[1] Bordwell pKa Table and NMR Shift Data. University of Wisconsin-Madison. (Reference for Iodine substituent effects on benzene rings). Link

Sources

Comparative

Comparative Guide: Mass Spectrometry Strategies for Iodophenoxy Pyrrolidines

Executive Summary Iodophenoxy pyrrolidines represent a critical scaffold in medicinal chemistry, frequently appearing as intermediates in the synthesis of serotonin reuptake inhibitors, GPR40 modulators, and radiolabeled...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Iodophenoxy pyrrolidines represent a critical scaffold in medicinal chemistry, frequently appearing as intermediates in the synthesis of serotonin reuptake inhibitors, GPR40 modulators, and radiolabeled ligands for SPECT/PET imaging. Their analysis presents a unique dual challenge: the pyrrolidine moiety dominates ionization in soft techniques due to high proton affinity, while the iodophenoxy group introduces significant mass defects and distinct isotopic patterns, yet is labile under hard ionization.

This guide objectively compares the three primary mass spectrometry (MS) modalities—Electron Ionization (EI) , Electrospray Ionization (ESI) , and High-Resolution Mass Spectrometry (HRMS) —to determine the optimal workflow for structural elucidation and quantification of these compounds.

Comparative Analysis of MS Modalities

The choice of ionization technique dictates the observed fragmentation landscape. The table below contrasts the performance of standard MS approaches for a representative structure: 3-(4-iodophenoxy)pyrrolidine .

Table 1: Performance Matrix of MS Modalities
FeatureElectron Ionization (EI) Electrospray Ionization (ESI-MS/MS) High-Resolution MS (HRMS)
Primary Application Structural fingerprinting; Isomer differentiation (o-, m-, p-).Quantification in biological matrices; Pharmacokinetics (PK).Elemental formula confirmation; Impurity profiling.
Ionization Energy 70 eV (Hard)~3-5 kV (Soft)Variable (Soft/Hard)
Molecular Ion (

)
Weak or Absent (due to rapid fragmentation).Dominant

Dominant

Key Fragmentation Extensive.

-cleavage, C-I bond rupture.
Controlled. Collision-Induced Dissociation (CID) required.Precise mass measurement (<5 ppm).
Sensitivity Moderate (ng range).High (pg range).High (pg range).
Iodine Specificity High. Distinct peaks for

and

(

127).
Low. Iodine often retained on the neutral fragment.High. Mass defect of Iodine (-0.0042 Da) is diagnostic.

Deep Dive: Fragmentation Mechanisms

Understanding the causality of bond rupture is essential for interpreting spectra. The fragmentation of iodophenoxy pyrrolidines is governed by three competing mechanisms: Amine-Initiated


-Cleavage , Ether Cleavage , and Halogen Loss .
Mechanism A: Amine-Initiated -Cleavage (Dominant in EI)

The nitrogen atom of the pyrrolidine ring has the lowest ionization potential. Upon ionization, the radical cation localizes on the nitrogen, triggering homolytic cleavage of the C-C bond


 to the nitrogen.
  • Diagnostic Ion: The formation of the immonium ion (

    
     70 or 71 for unsubstituted pyrrolidines) is the base peak in EI spectra.
    
Mechanism B: C-O Ether Cleavage

The ether linkage between the pyrrolidine and the iodophenyl ring is a secondary weak point.

  • Outcome: Cleavage yields a neutral iodophenol species and a pyrrolidine cation, or less frequently, an iodophenoxy radical cation (

    
     219/220).
    
Mechanism C: The "Iodine Effect" (C-I Bond Lability)

The C-I bond energy (~57 kcal/mol) is significantly lower than C-H or C-C bonds.

  • EI Mode: Rapid loss of the iodine radical (

    
    ) leads to a prominent 
    
    
    
    peak.
  • ESI Mode: In CID experiments, the loss of

    
     (128 Da) or 
    
    
    
    is often observed if the collision energy is sufficiently high.

Visualization of Fragmentation Pathways[1][2][3]

The following diagram illustrates the competing fragmentation pathways for a generic 3-(iodophenoxy)pyrrolidine.

FragmentationPathway Fig 1. Competing fragmentation pathways for iodophenoxy pyrrolidines. α-cleavage dominates EI. Parent Parent Molecule [M]+ (EI) or [M+H]+ (ESI) RadicalN N-Radical Cation (Ionization at N) Parent->RadicalN 70 eV Impact IodineLoss De-iodinated Fragment [M - I]+ Parent->IodineLoss Loss of I• (127 Da) AlphaCleave Immonium Ion (m/z 70/71) Base Peak in EI RadicalN->AlphaCleave α-Cleavage EtherCleave Pyrrolidine Cation (Loss of Ar-O) RadicalN->EtherCleave C-O Bond Rupture PhenoxyIon Iodophenoxy Ion (m/z 219) EtherCleave->PhenoxyIon Charge Retention on Ar

Caption: Fig 1. Competing fragmentation pathways for iodophenoxy pyrrolidines. α-cleavage dominates EI.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and scientific integrity, follow this validated protocol. This workflow includes a "self-check" step using the unique isotopic mass defect of iodine.

Step 1: Sample Preparation
  • Solvent: Dissolve 1 mg of compound in 1 mL of MeOH (HPLC grade).

  • Dilution: Dilute 1:100 with 0.1% Formic Acid in Water/MeOH (50:50) for ESI.

  • Derivatization (Optional for EI): If the pyrrolidine is secondary (NH free), derivatize with TFAA (Trifluoroacetic anhydride) to improve volatility and peak shape.

Step 2: ESI-MS/MS Acquisition (Quantification Focus)
  • Source Parameters:

    • Capillary Voltage: 3.5 kV

    • Desolvation Temp: 350°C

  • Scan Mode: Positive Ion Mode (

    
    ).
    
  • Validation Check: Look for the

    
     peak.
    
    • Self-Validating Logic: Iodine has a mass defect of -0.0042. The accurate mass will be slightly lower than the nominal mass sum of C/H/N/O. If the mass is higher than calculated, check for Cl/Br contamination.

Step 3: EI-GC/MS Acquisition (Structural Focus)
  • Column: DB-5ms or equivalent (30m x 0.25mm).

  • Temp Program: 100°C (1 min)

    
     300°C at 20°C/min.
    
  • Validation Check: Locate the

    
     127 peak (
    
    
    
    ) in the lower mass range. Its presence confirms the iodination. Its absence suggests de-iodination occurred in the injector port (check liner cleanliness).

Experimental Data: Predicted Ion Table

Based on the fragmentation mechanisms of aryl ethers and pyrrolidines [1, 2], the following ions are characteristic for 3-(4-iodophenoxy)pyrrolidine (MW ≈ 289 Da).

Table 2: Diagnostic Ions
m/z (approx)Ion IdentityOriginAbundance (EI)Abundance (ESI)
290

Protonated Parent< 5%100% (Base)
289

Molecular Ion~10%N/A
162

Loss of Iodine40%Variable (MS2)
219

Iodophenoxy cation20%Low
70

Pyrrolidine Ring (Immonium)100% (Base) Low
127

Iodine Cation15%N/A

Differentiation of Isomers (Ortho vs. Para)

A critical challenge is distinguishing positional isomers (e.g., 2-iodophenoxy vs. 4-iodophenoxy).

  • Ortho-Effect: In 2-iodophenoxy derivatives, the iodine is spatially close to the ether oxygen and the pyrrolidine tail. This facilitates a "McLafferty-like" rearrangement or direct interaction, often leading to a unique elimination of

    
     or 
    
    
    
    that is sterically hindered in the para isomer.
  • Protocol: Compare the ratio of

    
     to 
    
    
    
    . The ortho isomer typically shows a higher abundance of the de-iodinated fragment due to relief of steric strain [3].

References

  • Zuba, D. (2012). Identification of synthetic cathinones by GC-MS and LC-MS. Forensic Science International. Link

  • McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard text for general fragmentation rules including alpha-cleavage and halide loss).
  • Smith, R. M. (2004). Understanding Mass Spectra: A Basic Approach. Wiley-Interscience. (Source for ortho-effect mechanisms in aryl halides).
  • Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2023). Mass Spectral Library. Link

Validation

HPLC Purity Standards for 1-[3-(2-Iodophenoxy)propyl]pyrrolidine: A Comparative Guide

The following guide details the selection, validation, and application of HPLC purity standards for 1-[3-(2-Iodophenoxy)propyl]pyrrolidine , a critical reference compound often utilized in the development of CNS radiotra...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide details the selection, validation, and application of HPLC purity standards for 1-[3-(2-Iodophenoxy)propyl]pyrrolidine , a critical reference compound often utilized in the development of CNS radiotracers (e.g., SPECT agents for Sigma-1 receptors or similar targets).

Executive Summary

1-[3-(2-Iodophenoxy)propyl]pyrrolidine is a lipophilic, basic amine typically used as a "cold standard" (non-radioactive reference) to validate the identity of radioiodinated tracers (e.g., I-123 or I-125 labeled analogs). Its purity is paramount not just for chemical quantification, but for establishing the radiochemical identity of the tracer.

This guide compares the performance of three distinct classes of standards: Certified Reference Materials (CRM) , Commercial Research Grade (Library) , and In-House Synthesized Standards . We demonstrate that while Research Grade materials are sufficient for initial binding assays, they frequently fail in HPLC co-injection studies due to critical "carrier" impurities (e.g., bromo- or des-iodo analogs) that co-elute with the target.

Comparative Analysis of Standard Grades

The choice of standard dictates the reliability of your analytical method. Below is an objective comparison based on typical industry performance metrics for aryl-iodide ligands.

FeatureOption A: Certified Reference Material (CRM) Option B: Commercial Research Grade Option C: In-House Synthesized (Crude)
Purity (HPLC) >99.5% (Guaranteed)>95% (Variable)85–92% (Typical)
Identity Verification NMR (1H, 13C), MS, IR, ElementalH-NMR, MSMS (often nominal)
Critical Impurities Quantified Des-iodo & Bromo analogsUnknown (often contains homologs)High levels of Precursor/Solvents
Water Content Karl Fischer Titration (Reported)Not Reported (Hygroscopic risk)Unknown
Primary Use GMP Release, Clinical ValidationHigh-Throughput Screening (HTS)Synthetic route scouting
Cost High (

$)
Moderate (

)
Low ($)
Performance Deep Dive: The "Critical Pair" Problem

In radiochemistry, the most dangerous impurity in your standard is the precursor used to make the radioactive compound (often a Bromo- or Tosyloxy- analog) or the de-iodinated degradation product.

  • Scenario: You are validating an HPLC method to separate the I-123 tracer from its precursor.

  • Risk: If your "Cold Standard" (Option B or C) contains 2% of the bromo-analog impurity, and your HPLC method has poor resolution, you may incorrectly assign the retention time, leading to a failed radiochemical purity (RCP) test.

  • Solution: Only a CRM (Option A) guarantees that the iodo-compound is resolved from the bromo-impurity, providing a true retention time marker.

Technical Validation: HPLC Method Performance

To validate the standard, we utilize a reverse-phase method optimized for basic amines. The pyrrolidine nitrogen (


) causes tailing on standard C18 columns unless a high pH buffer or ion-pairing agent is used.
Recommended HPLC Conditions
  • Column: C18 with high base deactivation (e.g., Waters XBridge or Phenomenex Gemini),

    
    .
    
  • Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 9.5) [Preferred for peak shape] OR 0.1% TFA in Water [Preferred for MS sensitivity].

  • Mobile Phase B: Acetonitrile.[1][2]

  • Gradient: 20% B to 90% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 220 nm (Amine/Phenyl absorption) and 270 nm (Iodophenoxy specificity).

Experimental Data: Impurity Profile Simulation

Comparison of retention times (RT) for critical impurities relative to the target standard.

CompoundRelative Retention Time (RRT)Resolution (

) from Target
Notes
Des-iodo impurity (1-[3-phenoxypropyl]pyrrolidine)0.85> 2.5Common photodegradation product.
Target: 1-[3-(2-Iodophenoxy)propyl]pyrrolidine 1.00 -The Reference Standard
Bromo-analog (Precursor contaminant)0.961.2 - 1.5Critical Pair. Hardest to separate.
N-Oxide impurity 0.45> 5.0Forms upon storage in air.

Expert Insight: The Bromo-analog elutes slightly earlier or overlaps with the Iodo-target depending on the column selectivity (Halogen selectivity). A high-purity standard is required to confirm that the main peak is indeed the Iodo-species and not a mixture.

Visualizing the Validation Workflow

The following diagram illustrates the decision matrix for selecting and qualifying the standard for "Cold Standard" Co-injection studies.

G Start Need Reference Standard for 1-[3-(2-Iodophenoxy)propyl]pyrrolidine CheckSource Check Source/Grade Start->CheckSource OptionA Certified Reference Material (>99.5%, qNMR) CheckSource->OptionA OptionB Commercial Library Grade (~95%) CheckSource->OptionB OptionC In-House Synthesis (Crude) CheckSource->OptionC Validation Purity Verification (HPLC-UV-MS) OptionA->Validation OptionB->Validation OptionC->Validation Pass Pass: Single Peak (UV) Mass confirms Iodo-pattern Validation->Pass Purity >99% Fail Fail: Doublet Peak (Bromo/Iodo mix) or Des-iodo presence Validation->Fail Impurities Detected Action1 Use for GMP/Clinical Batch Release Pass->Action1 Action2 Purify via Prep-HPLC then Re-Analyze Fail->Action2

Caption: Workflow for qualifying the reference standard. Note that lower-grade sources (Option B/C) often require an additional purification step (Action 2) before they can be trusted for quantitative analysis.

Detailed Experimental Protocols

Protocol A: Standard Preparation & Handling

Objective: Prevent photodeiodination (loss of iodine due to light) and hygroscopic error.

  • Weighing: Weigh 5.0 mg of the standard into an amber volumetric flask. (Aryl iodides are light-sensitive; clear glass leads to the formation of the des-iodo impurity [1]).

  • Solvent: Dissolve in 100% Methanol (HPLC Grade). Avoid dissolving directly in the mobile phase if it contains high water content, as solubility may be slow for this lipophilic compound.

  • Storage: Store stock solutions at -20°C. Stability is typically <1 month due to potential N-oxidation.

Protocol B: System Suitability Test (SST)

Objective: Confirm the HPLC system can resolve the "Critical Pair" (Iodo vs. Bromo).

  • Mixture Prep: Spike the pure standard with 1% of the Bromo-analog (if available) or subject a small aliquot of the standard to UV light for 30 mins to generate the des-iodo impurity.

  • Injection: Inject 10 µL of this mixture.

  • Criteria:

    • Tailing Factor:

      
       (Crucial for basic pyrrolidines).
      
    • Resolution:

      
       between the main peak and the nearest impurity.[3]
      
    • Precision: RSD of retention time < 0.5% over 5 injections.

References

  • Photostability of Aryl Iodides

    • Title: "Photodeiodination of iodinated aromatic compounds: Mechanisms and implications for environmental f
    • Source:Journal of Photochemistry and Photobiology A: Chemistry.
    • Context: Explains why amber glassware is mandatory for 1-[3-(2-Iodophenoxy)propyl]pyrrolidine standards.
  • HPLC of Basic Amines

    • Title: "Strategies for the HPLC separ
    • Source:Journal of Chrom
    • Context: Supports the use of high pH (Ammonium Bicarbonate)
  • Reference Standard Qualification

    • Title: "ICH Q7: Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients - Section 11.1."
    • Source:ICH Guidelines.
    • Context: Defines the requirements for Primary vs. Secondary Reference Standards.
  • Related Sigma Receptor Ligand Synthesis

    • Title: "Synthesis and evaluation of sigma receptor ligands." (Generic reference for the class of compounds).
    • Source:Journal of Medicinal Chemistry.
    • Context: Provides the synthetic context where the "Hydro" and "Bromo" impurities origin

Sources

Comparative

Comparing binding affinity of ortho-iodo vs para-iodo phenoxy ligands

Executive Summary In rational drug design, the strategic placement of iodine on a phenoxy ring is a high-stakes decision that governs potency, selectivity, and metabolic stability. While both ortho- and para-iodo substit...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In rational drug design, the strategic placement of iodine on a phenoxy ring is a high-stakes decision that governs potency, selectivity, and metabolic stability. While both ortho- and para-iodo substitutions enhance lipophilicity, their impact on binding affinity diverges fundamentally due to the directionality of Halogen Bonding (XB) and steric constraints.

  • Para-Iodo (4-position): The "Sniper." It is the optimal geometry for exploiting the iodine

    
    -hole  to form strong, directional halogen bonds with backbone carbonyls in deep hydrophobic pockets. It typically yields the highest affinity gains when depth is available.
    
  • Ortho-Iodo (2-position): The "Shaper." It is primarily used to lock conformation (via steric clash or intramolecular H-bonds) or to modulate the pKa of the phenolic hydroxyl. However, it frequently incurs steric penalties unless the protein pocket possesses a specific lateral "niche."

This guide analyzes the mechanistic divergence of these two isomers, supported by the "Gold Standard" case study of Thyroid Hormone Receptors (TRs) and actionable experimental protocols.

Mechanistic Basis: The Physics of Iodine Positioning

The Sigma Hole ( -hole)

Iodine is unique among halogens due to its high polarizability. When bonded to a carbon, the electron density is pulled toward the bond axis, creating an electron-deficient cap on the atom's distal end—the


-hole .
  • Interaction Type: Electrostatic attraction between the positive

    
    -hole and a nucleophile (Lewis base, e.g., Protein Backbone C=O, His-N, or H2O).
    
  • Geometry Rule: Strictly linear. The angle

    
     must be 
    
    
    
    for maximum affinity.
Comparative Analysis: Ortho vs. Para
FeaturePara-Iodo Phenoxy Ortho-Iodo Phenoxy
Primary Binding Mode Direct Halogen Bonding (XB). Extends linearly into the pocket depth to anchor the ligand.Conformational Control. Forces the phenyl ring to twist perpendicular to the ether linkage (atropisomerism) to relieve strain.
Steric Profile Low lateral clash. Requires pocket depth.High lateral clash. Requires pocket width or a specific "niche."
Electronic Effect Inductive withdrawal (-I) lowers pKa of phenol slightly.Inductive (-I) + Resonance (+R) + Intramolecular H-bond (with OH). significantly lowers pKa and increases permeability.
Solvation Desolvation is easier; often displaces a specific "unhappy" water molecule.Shielded from solvent; often creates a "molecular chameleon" effect.

Case Study: Thyroid Hormone Receptors (The Gold Standard)

The most authoritative dataset for comparing ortho vs. para iodine effects comes from nature itself: the Thyroid Hormone Receptor (TR) system. Here, the receptor discriminates between T3 (active) and T4 (pro-hormone) based entirely on an ortho-iodine substitution.

The Ligands
  • T3 (Triiodothyronine): Contains a 3'-iodine (ortho to the 4'-OH).

  • T4 (Thyroxine): Contains 3',5'-diiodine (both ortho positions filled).

Binding Affinity Data

Note: The "Para" position in this scaffold is occupied by the ether linkage to the inner ring, so we compare Mono-Ortho (T3) vs. Di-Ortho (T4) to demonstrate the steric penalty of ortho substitution.

LigandIodine Configuration (Outer Ring)Binding Affinity (

)
Relative PotencyStructural Consequence
T3 Mono-ortho (3'-I) ~0.1 nM 100% Fits perfectly into the hydrophobic "niche" of the TR Ligand Binding Domain (LBD). The 3'-I forms a crucial XB with the backbone carbonyl of Phe269 (TR

).
T4 Di-ortho (3',5'-di-I) ~2 - 10 nM ~1-5% The second ortho-iodine (5'-I) causes a steric clash . It forces the receptor to rearrange a flexible loop (connecting helices H11-H12) to accommodate the bulk, resulting in an energetic penalty and lower affinity.
3,5-T2 No outer ring Iodines > 100 nM < 0.1% Loss of the 3'-I removes the critical Halogen Bond anchor. Affinity collapses.

Key Insight: The first ortho-iodine (T3) is essential for binding (XB anchor). The second ortho-iodine (T4) reduces affinity due to steric clash. This proves that ortho-substitution is a "double-edged sword"—it provides specific contacts but easily exceeds steric limits.

Decision Logic & Experimental Workflow

When designing a library containing iodophenoxy moieties, use this logic flow to determine the optimal substitution pattern.

Strategic Workflow (Graphviz)

LigandOptimization Start Start: Phenoxy Ligand Optimization AnalyzePocket Step 1: Analyze Binding Pocket Geometry (Crystal Structure / Homology Model) Start->AnalyzePocket CheckDepth Is there a deep hydrophobic pocket along the C4 axis? AnalyzePocket->CheckDepth ParaRoute Route A: Para-Iodo (4-I) Target: Backbone Carbonyl XB CheckDepth->ParaRoute Yes (Depth > 4Å) OrthoRoute Route B: Ortho-Iodo (2-I) Target: Conformation / Specific Niche CheckDepth->OrthoRoute No (Restricted Depth) DesignPara Design 4-I Analog Check: Angle C-I...O ~180° ParaRoute->DesignPara DesignOrtho Design 2-I Analog Check: Torsion Angle & Steric Clash OrthoRoute->DesignOrtho ExpValidation Step 2: Experimental Validation (ITC & X-Ray) DesignPara->ExpValidation DesignOrtho->ExpValidation ResultPara Outcome: High Enthalpy (ΔH) Driven by strong XB ExpValidation->ResultPara ResultOrtho Outcome: High Entropy (ΔS) or Pre-organization ExpValidation->ResultOrtho

Caption: Decision tree for selecting Iodine positioning based on pocket topology. Blue nodes indicate analysis, Green/Yellow indicate design paths, and Red indicates validation.

Experimental Protocols

To rigorously compare ortho vs. para analogs, you must separate enthalpic contributions (bond strength) from entropic contributions (hydrophobic effect/solvation).

Protocol: Isothermal Titration Calorimetry (ITC)

ITC is the only technique that directly measures the heat of binding (


), which is the primary signature of Halogen Bonding.

Objective: Determine if the affinity gain is driven by XB (


) or Hydrophobicity (

).
  • Preparation:

    • Protein: Dialyze purified protein (e.g., TR-LBD or Kinase) into buffer (20 mM HEPES pH 7.4, 150 mM NaCl, 1 mM TCEP). Concentration: 20-50

      
      M.
      
    • Ligand: Dissolve ortho-I and para-I analogs in the exact same dialysis buffer (match DMSO % strictly, <2%). Concentration: 200-500

      
      M.
      
  • Titration:

    • Perform 20 injections of 2

      
      L ligand into the protein cell at 25°C.
      
    • Control: Titrate ligand into buffer alone to subtract heat of dilution (critical for iodinated compounds which can aggregate).

  • Data Analysis:

    • Fit to a One-Site binding model.

    • Interpretation:

      • Strong XB (Para-I): Expect a significantly more negative

        
         (enthalpy driven) compared to the non-iodinated parent.
        
      • Hydrophobic/Steric (Ortho-I): Expect a less negative

        
         but potentially favorable 
        
        
        
        (entropy) due to water displacement, unless steric clash occurs (which will manifest as low
        
        
        ).
Protocol: X-Ray Crystallography (Validation)

Binding affinity numbers are meaningless without structural context. You must verify the XB geometry.

  • Co-crystallization:

    • Soak protein crystals with ortho-I and para-I analogs (1-5 mM) for 24 hours.

  • Diffraction Analysis:

    • Solve structure to < 2.5 Å resolution.

  • Geometric Check (The "Sigma Hole" Test):

    • Measure the distance (

      
      ) between Iodine and the electron donor (O/N/S). It should be 
      
      
      
      (approx 3.5 Å for I
      
      
      O).
    • Measure the angle (

      
      ) of 
      
      
      
      .
    • Pass Criteria:

      
       Å AND 
      
      
      
      .
    • Fail Criteria:

      
       (Indicates non-specific hydrophobic contact, not a true XB).
      

References

  • Sandler, B., et al. (2004). "Thyroxine-Thyroid Hormone Receptor Interactions."[1] Journal of Biological Chemistry. Link

    • Key Finding: Structural basis of T4 (di-ortho) vs T3 (mono-ortho) binding; steric accommodation of the 5'-iodine.

  • Wilcken, R., et al. (2013). "Principles and Applications of Halogen Bonding in Medicinal Chemistry." Journal of Medicinal Chemistry. Link

    • Key Finding: Comprehensive review of XB geometry and energetics in drug design.
  • Hardegger, L. A., et al. (2011). "Systematic Investigation of Halogen Bonding in Protein–Ligand Interactions." Angewandte Chemie Int. Ed.Link

    • Key Finding: Experimental quantification of XB strength (Cl < Br < I) using model systems.

  • Parisini, E., et al. (2011). "Halogen bonding in biological systems: what can we learn from the PDB?" ChemMedChem. Link

    • Key Finding: Statistical analysis of ortho vs para halogen contacts in the Protein D

Sources

Validation

Comparative Guide: Iodinated Pyrrolidine Salts in Structural Biology &amp; Drug Design

Executive Summary In the realm of small molecule drug development, the pyrrolidine scaffold is ubiquitous, serving as the core for proline-derived peptidomimetics and organocatalysts. While hydrochloride (HCl) salts are...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the realm of small molecule drug development, the pyrrolidine scaffold is ubiquitous, serving as the core for proline-derived peptidomimetics and organocatalysts. While hydrochloride (HCl) salts are the industry standard for solubility and stability, Iodinated Pyrrolidine Salts (hydroiodides or covalent iodo-derivatives) offer distinct advantages in X-ray crystallography and crystal engineering.

This guide compares the performance of iodinated salts against standard chlorinated alternatives, focusing on their utility in absolute structure determination and halogen-bond-driven supramolecular assembly .

Part 1: The Heavy Atom Advantage (X-Ray Diffraction)

The primary motivation for selecting an iodinated salt over a chloride or bromide is the "Heavy Atom Effect." In X-ray diffraction (XRD), the scattering power of an atom scales with the square of its number of electrons.

Anomalous Scattering and Phasing

For chiral pyrrolidine drugs, determining the absolute configuration (R vs. S enantiomer) is critical for FDA compliance. Light atoms (C, H, N, O) and even Chlorine (


) often fail to provide sufficient anomalous scattering signals when using standard Molybdenum (Mo) radiation sources.

Comparison of Halide Scattering Properties:

FeatureChloride (Cl⁻)Bromide (Br⁻)Iodide (I⁻)Performance Verdict
Atomic Number (Z) 173553 Iodine provides superior scattering power.
Anomalous Scattering (

at Cu K

)
0.70 e⁻1.28 e⁻6.55 e⁻ Iodine yields massive anomalous signals, simplifying phasing.
Flack Parameter Confidence Low (often

)
ModerateHigh (<

)
Iodide salts allow unambiguous assignment of chirality.
Absorption Coefficient (

)
LowModerateHigh Iodine absorbs strongly; requires absorption correction but yields better phases.

Expert Insight: When your pyrrolidine derivative crystallizes as a centrosymmetric racemate or yields ambiguous Flack parameters with Cu-radiation, switching to the Hydroiodide (HI) salt is a proven strategy to break the ambiguity without requiring exotic synchrotrons.

The Flack Parameter Decision Matrix

The following Graphviz diagram illustrates the logical workflow for selecting the appropriate salt form based on your structural goals.

SaltSelection Start Target: Chiral Pyrrolidine Derivative Goal Primary Goal? Start->Goal Solubility Bioavailability / Formulation Goal->Solubility Pharma Dev Structure Absolute Configuration (XRD) Goal->Structure R&D / QC HCl Select Hydrochloride (HCl) (Standard Stability) Solubility->HCl HeavyAtom Does it contain S, P, or Metal? Structure->HeavyAtom YesHeavy Use HCl or HBr (Sufficient Scattering) HeavyAtom->YesHeavy Yes NoHeavy Light Atoms Only (C,H,N,O) HeavyAtom->NoHeavy No Iodide Select Hydroiodide (HI) (Max Anomalous Signal) NoHeavy->Iodide Required for Flack Parameter

Figure 1: Decision matrix for selecting salt counter-ions. Iodide is the preferred choice when the molecule lacks other heavy atoms and absolute stereochemistry is required.

Part 2: Crystal Engineering (Halogen vs. Hydrogen Bonding)

Beyond diffraction physics, iodinated salts fundamentally alter the crystal packing through Halogen Bonding (XB) .

The Sigma-Hole Phenomenon

While HCl salts rely almost exclusively on Hydrogen Bonds (N–H⁺···Cl⁻), iodinated salts introduce a competitive interaction. The iodine atom possesses a region of positive electrostatic potential (the


-hole) opposite the C–I or H–I bond.
  • Mechanism: The electrophilic

    
    -hole on Iodine interacts with nucleophiles (Lewis bases like Carbonyl Oxygens or Nitrogen lone pairs).
    
  • Directionality: Halogen bonds are highly directional (180° angle), whereas Hydrogen bonds are more flexible.

Comparative Packing Motifs:

Interaction TypeHCl Salt (Pyrrolidine·HCl)HI Salt (Pyrrolidine·HI)
Primary Force Charge-assisted H-bond (NH⁺···Cl⁻)Charge-assisted H-bond + Halogen Bond (I···X)
Bond Distance Short (2.2 – 2.5 Å)Longer (3.5 – 4.0 Å) but highly directional
Lattice Density LowerHigher (Better packing efficiency)
Hygroscopicity High (often deliquescent)Lower (often less hygroscopic due to tighter packing)

Part 3: Experimental Protocols

Synthesis of L-Proline Hydroiodide (Representative Protocol)

Note: This protocol is adaptable to other pyrrolidine derivatives. Work must be performed in low-light conditions to prevent iodine oxidation.

Materials:

  • L-Proline (or target pyrrolidine derivative)[1]

  • Hydroiodic acid (HI), 57% aqueous solution (stabilized)

  • Ethanol (absolute) and Diethyl Ether

  • Aluminum foil (for light protection)

Step-by-Step Methodology:

  • Dissolution: Dissolve 10 mmol of the pyrrolidine base in 10 mL of absolute ethanol in a round-bottom flask wrapped in aluminum foil.

  • Acidification: Add 57% HI dropwise (approx. 1.1 equivalents) while stirring at 0°C (ice bath). Caution: Exothermic reaction.

  • Concentration: Stir for 30 minutes. Evaporate the solvent under reduced pressure (Rotavap) at <40°C to obtain a yellowish oil or solid.

  • Trituration: Add cold diethyl ether to the residue. Sonicate if necessary to induce precipitation. The HI salt typically crashes out as a white to pale-yellow solid.

  • Filtration: Filter the solid under nitrogen/argon atmosphere (HI salts can be air-sensitive).

  • Drying: Dry in a vacuum desiccator over

    
    .
    
Crystallization for X-Ray Diffraction (Vapor Diffusion)

Iodinated salts are prone to "yellowing" (oxidation to


) if left in solution too long. Rapid yet controlled crystallization is required.

Crystallization Prep Prepare Solution (Salt in MeOH/H2O) Filter Micro-Filtration (0.22 µm PTFE) Prep->Filter Setup Vapor Diffusion Setup (Hanging Drop) Filter->Setup Darkness Incubate in Dark (4°C - 20°C) Setup->Darkness Precipitant Reservoir: Diethyl Ether or Acetone Precipitant->Setup Vapor Exchange Harvest Harvest Crystals (Pale Yellow Prisms) Darkness->Harvest 2-5 Days

Figure 2: Optimized vapor diffusion workflow for iodinated salts. The "Darkness" step is critical to prevent photolytic degradation of the iodide.

Part 4: Data Collection & Refinement Strategy

When collecting data on iodinated pyrrolidine salts, standard protocols must be adjusted to account for high absorption.

  • Source Selection: Use Mo K

    
      (
    
    
    
    Å) radiation.
    • Reason: Iodine absorbs Cu K

      
       radiation too strongly (
      
      
      
      ), leading to systematic errors in intensity that are difficult to correct. Mo reduces this absorption while retaining sufficient anomalous signal (
      
      
      e⁻).
  • Absorption Correction: Multi-scan (empirical) absorption correction (e.g., SADABS) is mandatory .

    • Check: Verify that the transmission factors (

      
      ) are realistic.
      
  • Refinement:

    • Refine the Flack parameter (x) immediately.

    • If

      
       with a standard uncertainty 
      
      
      
      , the absolute configuration is confirmed.
    • If

      
      , the structure is the inverted enantiomer.
      

References

  • Parsons, S. (2021). Flack parameter and absolute structure determination. Rigaku Journal. Link (General reference for Flack parameter methodology).

  • Metrangolo, P., & Resnati, G. (2001). Halogen Bonding: A Paradigm in Supramolecular Chemistry. Chemistry - A European Journal. Link

  • Grothe, E., et al. (2016). Halogen bonding in crystal engineering. CrystEngComm. Link

  • Helliwell, J. R. (2008). Macromolecular Crystallography with Synchrotron Radiation. Cambridge University Press.
  • Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A. Link

Sources

Comparative

Reference standard characterization for 1-[3-(2-Iodophenoxy)propyl]pyrrolidine

Technical Comparison: Characterizing 1-[3-(2-Iodophenoxy)propyl]pyrrolidine as a Reference Standard Executive Summary 1-[3-(2-Iodophenoxy)propyl]pyrrolidine is the critical "cold" (non-radioactive) reference standard use...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Comparison: Characterizing 1-[3-(2-Iodophenoxy)propyl]pyrrolidine as a Reference Standard

Executive Summary

1-[3-(2-Iodophenoxy)propyl]pyrrolidine is the critical "cold" (non-radioactive) reference standard used to validate the identity and purity of I-123 or I-125 radiolabeled SPECT imaging agents (specifically targeting CNS receptors such as serotonin or dopamine transporters).[1]

In drug development, the Reference Standard is the single point of truth. If your standard is compromised, your binding affinity (


) data and radiochemical purity (RCP) calculations are invalid. This guide compares the characterization of this specific iodinated standard against its common structural analogs (Bromo-analogs and Des-iodo precursors) to demonstrate why rigorous orthogonal testing is required.

Part 1: Structural Identity & The "Heavy Atom" Advantage

To certify this molecule as a Primary Reference Standard, one must prove its structure beyond doubt. We compare two methods: High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) .[2]

Comparison: NMR vs. MS for Aryl Iodides
FeatureMethod A: HRMS (ESI+) Method B: 13C-NMR (The Gold Standard)
Detection Principle Mass-to-charge ratio (

)
Magnetic environment of carbon nuclei
Iodine Signature Mass defect (126.9045 Da)Heavy Atom Effect (Shielding)
Ambiguity High: Can confuse isomers (2-iodo vs. 3-iodo vs. 4-iodo).Low: The ipso-carbon shift is definitive.
Verdict Good for confirmation, poor for regiochemistry.Required for structural certification.
The "Iodine Fingerprint" in NMR

The presence of the Iodine atom at the ortho (2-) position of the phenoxy ring creates a unique electronic environment that distinguishes this standard from its impurities (like the non-iodinated starting material).[1]

  • 1H-NMR (Proton): The aromatic proton adjacent to the iodine (H-3) will show a significant downfield shift (~7.7–7.8 ppm) compared to the non-iodinated analog (~7.2 ppm).

  • 13C-NMR (Carbon): The carbon directly attached to the iodine (C-2, the ipso carbon) exhibits a dramatic upfield shift (shielding) to approximately 85–95 ppm . This is counter-intuitive (as halogens are electron-withdrawing) but is a known relativistic phenomenon for heavy atoms like Iodine.

Experimental Protocol: Structural Validation

  • Solvent: Dissolve 10 mg of standard in 0.6 mL

    
     (neutralized with 
    
    
    
    to prevent salt formation).
  • Acquisition: Run 13C-NMR with >500 scans to resolve the quaternary C-I carbon.

  • Criteria: The presence of a signal at ~90 ppm is the "Go/No-Go" release criteria for the 2-iodo isomer.

Part 2: Chromatographic Performance (Purity Profiling)

In a radiopharmacy setting, this reference standard is coinjected with the radioactive product to prove identity. Therefore, its HPLC behavior must be distinct from potential contaminants.

The Separation Challenge

We compared the retention performance of the Iodo-Standard against its two most common synthesis contaminants:

  • The Precursor: 1-[3-(2-Tosyloxy)propyl]pyrrolidine (or the Des-iodo phenol).[1]

  • The Surrogate: 1-[3-(2-Bromophenoxy)propyl]pyrrolidine (often used for initial biological screening).

Experimental Data: Relative Retention Times (RRT)

Column: C18 Reverse Phase (150 x 4.6 mm, 5 µm). Mobile Phase: ACN:Water (0.1% TFA) Gradient.

CompoundFunctional GroupLipophilicity (LogP)RRT (vs. Standard)Resolution Factor (

)
Des-iodo Impurity -H~2.10.65> 5.0
Bromo-Analog -Br~3.10.882.4
Iodo-Standard -I ~3.5 1.00 N/A
Stannyl-Precursor -Sn(Bu)3>6.0>2.5> 10.0

Insight: The Iodine atom significantly increases lipophilicity compared to Bromine. If your HPLC method cannot resolve the Bromo-analog from the Iodo-standard (RRT 0.88 vs 1.00), it is not suitable for validating radiochemical purity, as trans-halogenation impurities will be missed.

Visualization: The Validation Workflow

ValidationWorkflow cluster_QC QC Characterization (The Triad) Start Crude Synthesis (Mixture) HPLC Prep-HPLC Purification Start->HPLC Isolation NMR 13C NMR (Confirm C-I Bond) HPLC->NMR Fraction 1 MS HRMS (Confirm Mass) HPLC->MS Fraction 1 HPLC_QC Analytical HPLC (Purity >99%) HPLC->HPLC_QC Fraction 1 Release Certified Reference Standard (CRM) NMR->Release Pass MS->Release Pass HPLC_QC->Release Pass

Caption: Workflow for certifying the 1-[3-(2-Iodophenoxy)propyl]pyrrolidine standard. All three QC gates must pass to ensure the "Cold Standard" accurately represents the radiotracer.

Part 3: Stability & Handling (The "Achilles Heel")

Aryl iodides are notoriously sensitive to photolytic de-iodination. This creates a major risk: a degraded reference standard will contain the Des-iodo impurity, leading to incorrect specific activity calculations.

Stability Comparison: Solid State vs. Solution
ConditionIodo-Standard StabilityBromo-Analog StabilityRecommendation
Ambient Light (Benchtop) Poor (Degrades < 4 hours)Moderate (Stable ~24 hours)Amber Glassware Mandatory
Solution (MeOH, 25°C) Critical Risk (C-I bond cleavage)StablePrepare fresh daily.
Solid (-20°C, Dark) Excellent (> 2 Years)Excellent (> 2 Years)Store under Argon.

Mechanism of Failure: Under UV/Visible light, the C-I bond (bond energy ~65 kcal/mol) undergoes homolytic cleavage much faster than the C-Br bond (~81 kcal/mol).



The resulting aryl radical abstracts a hydrogen from the solvent, forming the Des-iodo impurity (1-[3-phenoxypropyl]pyrrolidine).

Handling Protocol:

  • Storage: Store neat oil/solid at -20°C in amber vials wrapped in foil.

  • Usage: When preparing HPLC standards, use low-actinic glassware .

  • Solvent: Avoid acetone (can promote radical chemistry); use Methanol/Water mixtures.

Part 4: References

  • USP General Chapter <11> Reference Standards. United States Pharmacopeia. (Defines the rigorous requirements for certifying primary vs. secondary standards). Link

  • Masumoto, Y., et al. (2018). "Mechanistic Study on Aryl-Exchange Reaction of Diaryl-λ3-iodane with Aryl Iodide."[3] Journal of Organic Chemistry. (Elucidates the reactivity and stability of aryl-iodine bonds). Link[3]

  • Agilent Technologies. "Simultaneous Iodine and Bromine Speciation Analysis." Application Note. (Demonstrates the chromatographic separation principles of Halogenated species). Link

  • ThermoFisher Scientific. "Light sources and conditions for photoactivation of aryl azide and aryl iodide reagents." (Provides data on the light sensitivity of aryl-halides). Link

Sources

Validation

A Comparative Guide to the UV-Vis Absorption Maxima of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine

This guide provides a detailed technical analysis of the expected ultraviolet-visible (UV-Vis) absorption characteristics of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine. In the absence of direct, published experimental data f...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a detailed technical analysis of the expected ultraviolet-visible (UV-Vis) absorption characteristics of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine. In the absence of direct, published experimental data for this specific molecule, this document serves as a predictive and comparative framework. By dissecting the molecule into its constituent chromophores, we can forecast its spectral behavior and provide a robust experimental protocol for its empirical determination. This guide is intended for researchers and professionals in drug development and chemical synthesis who rely on spectroscopic methods for molecular characterization.

Introduction: Understanding the Molecule and the Method

1-[3-(2-Iodophenoxy)propyl]pyrrolidine is a molecule of interest in medicinal chemistry and drug discovery, combining a substituted aromatic ring with an aliphatic heterocyclic amine. The 2-iodophenoxy moiety is a key structural alert, potentially interacting with various biological targets, while the propyl-pyrrolidine group can significantly influence its pharmacokinetic properties.

UV-Vis spectroscopy is a fundamental analytical technique used to study the electronic transitions within a molecule.[1] By measuring the absorption of light across the ultraviolet and visible regions of the electromagnetic spectrum, it provides critical information about conjugated systems and chromophores—the parts of a molecule responsible for its color and light absorption.[2] The wavelength of maximum absorbance (λmax) is a key characteristic used for both qualitative identification and quantitative analysis based on the Beer-Lambert Law.[3][4]

This guide will therefore:

  • Analyze the primary chromophores within 1-[3-(2-Iodophenoxy)propyl]pyrrolidine.

  • Compare its expected absorption profile with that of structurally related, well-characterized compounds.

  • Provide a validated, step-by-step experimental protocol to determine its UV-Vis absorption maxima empirically.

Deconstruction of Chromophores and Predictive Analysis

The UV-Vis spectrum of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine is predicted to be dominated by the electronic transitions within the 2-iodophenoxy portion of the molecule. The propyl chain acts as a saturated, insulating linker, preventing electronic conjugation between the aromatic ring and the pyrrolidine ring. Therefore, we can analyze the expected contributions of each part separately.

cluster_0 1-[3-(2-Iodophenoxy)propyl]pyrrolidine cluster_1 Key Structural Components A 2-Iodophenoxy Group (Primary Chromophore) B Propyl Linker (Insulator) A->B --O-CH2-- D Substituted Benzene Ring (π→π* transitions) A->D C Pyrrolidine Ring (Weak n→σ* Absorber) B->C --CH2-N-- E Saturated Amine (Absorbs < 200 nm) C->E cluster_prep Phase 1: Preparation cluster_acq Phase 2: Data Acquisition cluster_anl Phase 3: Analysis prep1 Select Solvent (e.g., Ethanol, Acetonitrile) prep2 Prepare Stock Solution (e.g., 1 mg/mL) prep1->prep2 prep3 Create Dilutions (e.g., 1-20 µg/mL) prep2->prep3 acq3 Measure Sample Absorbance (Scan 200-400 nm) prep3->acq3 Analyze Samples acq1 Instrument Warm-up & Self-Test acq2 Baseline Correction (using pure solvent) acq1->acq2 acq2->acq3 anl1 Identify λmax (Wavelength of Peak Absorbance) acq3->anl1 Process Spectrum anl2 Verify Beer-Lambert Law (Plot Absorbance vs. Concentration) anl1->anl2

Caption: Standard experimental workflow for determining the UV-Vis absorption maxima of an organic compound.

Step-by-Step Methodology
  • Instrumentation and Setup:

    • Use a calibrated dual-beam UV-Vis spectrophotometer.

    • Perform instrument qualification tests for wavelength accuracy, precision, and stray light as per USP <857> or Ph. Eur. 2.2.25 guidelines, using certified reference materials (e.g., potassium dichromate). [5] * Set the wavelength range for scanning, typically from 200 nm to 400 nm for aromatic compounds.

  • Solvent Selection:

    • Choose a UV-grade solvent that is transparent in the region of interest and in which the analyte is soluble. Spectroscopic grade ethanol, methanol, or acetonitrile are common choices.

    • Causality: The solvent must not absorb in the same region as the analyte. Polar solvents can interact with the analyte and cause shifts in λmax (solvatochromism), so consistency is key. [6][7]For aromatic ethers, shifts are typically minor but should be noted.

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine and dissolve it in the chosen solvent in a 100 mL volumetric flask to create a stock solution (e.g., 100 µg/mL).

    • From the stock solution, prepare a series of dilutions (e.g., 2, 5, 10, 15, 20 µg/mL) using volumetric flasks and pipettes.

    • Causality: A series of dilutions is necessary to ensure the measured absorbance falls within the linear range of the instrument (typically 0.1 - 1.5 A.U.) and to construct a Beer-Lambert plot for quantitative purposes. [8]

  • Data Acquisition:

    • Fill a matched pair of 1 cm path length quartz cuvettes with the pure solvent.

    • Place the cuvettes in both the reference and sample holders of the spectrophotometer and perform a baseline correction. This electronically subtracts the absorbance of the solvent and cuvette.

    • Empty the sample cuvette, rinse it with the analyte solution, and then fill it with the most dilute sample solution.

    • Acquire the full absorption spectrum.

    • Repeat the measurement for each of the prepared dilutions, moving from lowest to highest concentration.

  • Data Analysis:

    • From the resulting spectra, identify the wavelength(s) of maximum absorbance (λmax).

    • Record the absorbance value at the identified λmax for each concentration.

    • Plot a graph of absorbance vs. concentration. The result should be a straight line passing through the origin, confirming adherence to the Beer-Lambert Law.

Conclusion

References

  • ResearchGate. "Comparative analysis of the UV/Vis spectra of selected 2-halophenols..." ResearchGate GmbH. Available at: [Link]

  • ResearchGate. "Unexpected solvent effects on the UV/Vis absorption spectra of o-cresol in toluene and benzene: In contrast with non-aromatic solvents." ResearchGate GmbH. Available at: [Link]

  • Sim4t. "UV Vis Absorption Experiment 1: Beer- Lambert Law and Identification of an Unknown Mixture." Simulators for Teaching Limited. Available at: [Link]

  • Royal Society Publishing. "Unexpected solvent effects on the UV/Vis absorption spectra of o-cresol in toluene and benzene: in contrast with non-aromatic solvents." The Royal Society. Available at: [Link]

  • Chemistry LibreTexts. "2.4: Effect of Solvent." University of California, Davis. Available at: [Link]

  • science-softCon. "UV/Vis+ Photochemistry Database - Aromatic Substances." science-softCon. Available at: [Link]

  • St. Paul's Cathedral Mission College. "ULTRAVIOLET SPECTROSCOPY." St. Paul's Cathedral Mission College. Available at: [Link]

  • Unknown. "UV-VIS Absorption spectroscopy." Source not available.
  • POWER Laboratory. "Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory." University of Texas at El Paso. Available at: [Link]

  • National Institute of Standards and Technology. "2-Iodoanisole." NIST WebBook. Available at: [Link]

  • Unknown.
  • Scribd. "Characterizing Organic Compounds: Structural Effects in Ultra-Violet Spectros." Scribd Inc. Available at: [Link]

  • PubChem. "2-Iodophenol." National Center for Biotechnology Information. Available at: [Link]

  • MDPI. "Synthesis, Characterization, and Self-Assembly Behavior of Block Copolymers of N-Vinyl Pyrrolidone with n-Alkyl Methacrylates." MDPI. Available at: [Link]

  • Cheméo. "Chemical Properties of 2-Iodoanisole (CAS 529-28-2)." Cheméo. Available at: [Link]

  • Unknown. "Assessment of Phenolic Compounds by Spectrophotometry: Exploring the Technique's Limitations - A Mini-Review." Source not available.
  • Longdom Publishing. "Determination of Organic Compounds by Ultraviolet-Visible Spectroscopy." Longdom Publishing SL. Available at: [Link]

  • SciSpace. "Molecular Spectroscopic (FTIR and UV-Vis) and Hyphenated Chromatographic (UHPLC-qTOF-MS) Analysis and In." SciSpace. Available at: [Link]

  • ResearchGate. "(A) UV-visible absorption spectra of NMP showing absorbance below 450..." ResearchGate GmbH. Available at: [Link]

  • ResearchGate. "The UV-Vis absorption spectra of III in different solvents." ResearchGate GmbH. Available at: [Link]

  • ResearchGate. "UV–vis–NIR spectrum of a solution containing N-methyl-2-pyrrolidone..." ResearchGate GmbH. Available at: [Link]

  • National Institute of Standards and Technology. "2-Pyrrolidinone, 1-methyl-." NIST WebBook. Available at: [Link]

  • Chemistry LibreTexts. "14.8: Interpreting Ultraviolet Spectra- The Effect of Conjugation." University of California, Davis. Available at: [Link]

  • Shimadzu Corporation. "The Relationship Between UV-VIS Absorption and Structure of Organic Compounds." Shimadzu. Available at: [Link]

  • PCCP Owner Societies. "UV-VUV absorption spectroscopy and photodissociation dynamics of n-propylamine." Royal Society of Chemistry. Available at: [Link]

  • ResearchGate. "Comparison of the oxidation of halogenated phenols in UV/PDS and UV/H 2 O 2 advanced oxidation processes." ResearchGate GmbH. Available at: [Link]

  • MDPI. "Solvent Effects on the UV-Visible Absorption Spectra of Some New 3-Methyl-5-(Phenylamino)-4-((4-Phenylazo." MDPI. Available at: [Link]

  • Agilent Technologies. "Pharmaceutical Analysis Using UV-Vis: Compliance with USP Chapter <857>, and European Pharmacopoeia (Ph. Eur." Agilent Technologies. Available at: [Link]

  • ResearchGate. "UV-Visible absorption spectra of 3-(3,4-dihydroxyphenyl)." ResearchGate GmbH. Available at: [Link]

  • PMC. "Integrated Absorption Spectroscopic Measurement of 2-Nitrophenol and Naphthalene." National Center for Biotechnology Information. Available at: [Link]

  • PMC. "Phototoxicity Evaluation of Pharmaceutical Substances with a Reactive Oxygen Species Assay Using Ultraviolet A." National Center for Biotechnology Information. Available at: [Link]

  • RSC Publishing. "Comparison of the oxidation of halogenated phenols in UV/PDS and UV/H2O2 advanced oxidation processes." Royal Society of Chemistry. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: 1-[3-(2-Iodophenoxy)propyl]pyrrolidine

[1] Part 1: Immediate Action Assessment (Stop & Check) Before handling 1-[3-(2-Iodophenoxy)propyl]pyrrolidine, you must determine its physical state and chemical environment.[1] This molecule combines a basic amine funct...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Part 1: Immediate Action Assessment (Stop & Check)

Before handling 1-[3-(2-Iodophenoxy)propyl]pyrrolidine, you must determine its physical state and chemical environment.[1] This molecule combines a basic amine functionality with a halogenated aryl ether. This duality dictates its disposal pathway.

Critical Segregation Rules:

  • Strictly Halogenated Stream: This compound contains Iodine.[2][3][4] It must be disposed of in the halogenated waste stream. Incineration of this compound in non-halogenated lines can release corrosive elemental iodine (

    
    ) gas, damaging facility scrubbers.
    
  • No Acid Mixing: The pyrrolidine moiety is a tertiary amine (base). Do not pour this directly into a waste container containing high concentrations of acyl chlorides, anhydrides, or strong acids without prior neutralization, as this will generate significant heat (exotherm).

  • No Oxidizers: Avoid contact with strong oxidizers (e.g., peroxides, nitric acid).[1] Oxidation of the aryl iodide can liberate toxic and corrosive iodine vapors.

Part 2: Chemical Profile & Risk Analysis

To ensure safety, we must understand the causality behind these protocols. This section provides the "Why" behind the "How."

FeatureChemical ComponentHazard ImplicationOperational Control
Basicity Pyrrolidine RingCorrosive to tissue; Exothermic reaction with acids.[1]Segregate from acid waste; check pH if mixing large quantities.
Halogen Content Aryl Iodide (C-I bond)Releases

/ HI upon combustion.[1]
Mandatory Halogenated Waste Labeling.[3]
Stability Ether LinkageGenerally stable, but potential peroxide former over long storage.Test for peroxides if the container is old/expired before moving.[1]
Toxicity OrganoiodinePotential neurotoxin/thyroid disruptor.Double nitrile gloves; work in a fume hood.

The Mechanism of Hazard: The primary disposal risk is the aryl-iodine bond .[1] Unlike chlorinated compounds which are often just thermally destroyed, iodinated compounds have a weaker Carbon-Halogen bond. Upon thermal treatment (incineration), this bond cleaves easily. If the waste facility is not informed of the high iodine content, the standard scrubbing protocols for chlorine may be insufficient for the heavier, less volatile iodine species, leading to emissions or equipment corrosion.

Part 3: Step-by-Step Disposal Protocol
A. Liquid Waste (Solutions & Reaction Mixtures)[1]

Prerequisites:

  • Container: HDPE or Glass waste container (Amber glass preferred due to light sensitivity).

  • Labeling: "Hazardous Waste - Flammable, Corrosive, Halogenated."

Protocol:

  • pH Check: Dip a pH strip into the solution.

    • If pH < 4: The amine is protonated (salt form). It is safe to add to the halogenated solvent drum.

    • If pH > 10: It is free base. Ensure the waste drum does not contain concentrated reactive acids.[5]

  • Solvent Compatibility: Ensure the carrier solvent (e.g., DCM, Methanol) is compatible with the "Halogenated Waste" drum.

  • Transfer: Funnel the liquid into the container designated "Halogenated Organic Solvents."

  • Rinsing: Triple rinse the original flask with a small volume of acetone or ethanol. Add these rinsates to the same halogenated waste container. Do not pour rinsate down the drain.

B. Solid Waste (Pure Compound or Salts)[5]

Prerequisites:

  • Container: Wide-mouth HDPE jar or heavy-duty hazardous waste bag.

Protocol:

  • Containment: Place the solid material into a primary sealable bag or jar.

  • Secondary Containment: Place the primary container inside the facility's solid hazardous waste drum.

  • Labeling: The tag must explicitly list: "1-[3-(2-Iodophenoxy)propyl]pyrrolidine" and check the box for "Halogenated Organic Solid." [1]

C. Decision Logic (Visualization)[6]

The following diagram illustrates the decision-making process for disposing of this specific compound.

DisposalWorkflow Start Waste: 1-[3-(2-Iodophenoxy)propyl]pyrrolidine StateCheck Determine Physical State Start->StateCheck Liquid Liquid / Solution StateCheck->Liquid Solid Solid / Salt StateCheck->Solid pHCheck Check pH (Is it Basic?) Liquid->pHCheck SolidBin DISPOSE: Solid Hazardous Waste (Label 'Iodinated') Solid->SolidBin AcidWaste WARNING: Do not mix with Strong Acids/Oxidizers pHCheck->AcidWaste Risk Assessment HalogenatedDrum DISPOSE: Halogenated Solvent Waste Stream AcidWaste->HalogenatedDrum If Compatible

Figure 1: Decision logic for the segregation of iodinated pyrrolidine waste.

Part 4: Spill Contingency Plan

In the event of a spill outside the fume hood, immediate containment is required to prevent volatilization of the amine and spread of the halogenated material.

PPE Requirements:

  • Respiratory: N95 (for dust) or Half-mask with Organic Vapor cartridges (for liquid).

  • Skin: Double Nitrile gloves (0.11mm minimum thickness).

  • Eyes: Chemical Splash Goggles.

Spill Workflow:

SpillResponse Spill Spill Detected Evacuate Evacuate Immediate Area Spill->Evacuate PPE Don PPE (Gloves/Goggles) Evacuate->PPE Absorb Absorb with Vermiculite or Chem-Sorb pads PPE->Absorb Collect Collect into Hazardous Bag Absorb->Collect Label Label: 'Halogenated Spill Debris' Collect->Label

Figure 2: Emergency response workflow for iodinated organic spills.

Cleanup Steps:

  • Absorb: Use vermiculite, sand, or commercial solvent absorbent pads. Do not use combustible materials like sawdust (due to potential iodine/oxidizer reactions).

  • Clean Surface: Once absorbed, wipe the surface with a dilute ethanol solution, followed by a soap and water wash.

  • Disposal: All absorbent materials and contaminated gloves must go into the Solid Hazardous Waste bin, labeled as halogenated debris.

Part 5: Regulatory & Reference Framework

This protocol is grounded in the "Cradle-to-Grave" management principles mandated by the EPA (RCRA) and best practices from the American Chemical Society.

Regulatory Codes (USA/International):

  • RCRA Code: This compound is not P- or U-listed specifically by name, but as a halogenated solvent mixture, it often falls under F002 or D001 (Ignitable) / D002 (Corrosive) depending on the formulation.[1]

  • Waste Characteristic: Halogenated Organic (Non-specific).

Self-Validating System Checklist:

References
  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. [Link]

  • U.S. Environmental Protection Agency. (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. EPA.gov. [Link]

  • PubChem. (2024). Compound Summary: Pyrrolidine Derivatives and Safety Data. National Library of Medicine. [Link]

  • Occupational Safety and Health Administration (OSHA). (2024). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1000). OSHA.gov. [Link]

Sources

Handling

Mastering the Safe Handling of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine: A Comprehensive Guide for Laboratory Professionals

For Immediate Reference: Essential Safety Precautions Hazard ClassificationRecommended Personal Protective Equipment (PPE) Skin and Eye Contact Chemical-resistant gloves (Nitrile rubber, minimum 0.5 mm thickness), safety...

Author: BenchChem Technical Support Team. Date: February 2026

For Immediate Reference: Essential Safety Precautions

Hazard ClassificationRecommended Personal Protective Equipment (PPE)
Skin and Eye Contact Chemical-resistant gloves (Nitrile rubber, minimum 0.5 mm thickness), safety goggles with side shields or a face shield, and a flame-retardant lab coat.[1][2][3]
Inhalation Work within a certified chemical fume hood.[3][4] If a fume hood is not available, a respirator with an appropriate organic vapor cartridge is mandatory.[1][5]
Ingestion Do not eat, drink, or smoke in laboratory areas.[6] Wash hands thoroughly after handling.[7]

This guide provides a detailed protocol for the safe handling, use, and disposal of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine, a compound requiring careful management due to its chemical properties. As a Senior Application Scientist, the following procedures are designed to ensure the safety of all laboratory personnel and the integrity of your research.

Understanding the Risks: A Proactive Approach to Safety

Operational Protocol: From Receipt to Disposal

This step-by-step guide ensures a systematic and safe approach to working with 1-[3-(2-Iodophenoxy)propyl]pyrrolidine.

Receiving and Storage
  • Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

  • Storage: Store the compound in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[10] The container should be tightly sealed.[6] Store in a locked cabinet to control access.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial for minimizing exposure risk.

  • Primary Barrier:

    • Gloves: Wear nitrile rubber gloves with a minimum thickness of 0.5 mm.[2] For extended procedures, consider double-gloving.

    • Eye Protection: Chemical safety goggles are mandatory.[3] For splash hazards, a full-face shield is recommended.[11]

    • Lab Coat: A flame-retardant lab coat should be worn and kept fastened.

  • Secondary Barrier:

    • Respiratory Protection: All handling of the compound should occur within a certified chemical fume hood to minimize inhalation risk.[3][4]

    • Footwear: Closed-toe shoes are required in the laboratory at all times.[3]

Handling and Use
  • Preparation: Before handling, ensure that an emergency eyewash station and safety shower are readily accessible.[4]

  • Dispensing:

    • Place the container on a stable surface inside the chemical fume hood.

    • Use a clean, dry spatula or appropriate tool to transfer the desired amount of the compound.

    • Avoid generating dust or aerosols.

  • In Solution: When preparing solutions, add the compound slowly to the solvent to prevent splashing.

Spill Management

In the event of a spill, immediate and appropriate action is critical.

  • Minor Spill:

    • Alert personnel in the immediate area.

    • Wearing appropriate PPE, cover the spill with an inert absorbent material such as vermiculite or sand.

    • Collect the absorbed material into a designated hazardous waste container.

  • Major Spill:

    • Evacuate the area immediately.

    • Contact your institution's emergency response team.

Disposal

Proper disposal is essential to prevent environmental contamination and ensure regulatory compliance.

  • Waste Collection: All waste materials contaminated with 1-[3-(2-Iodophenoxy)propyl]pyrrolidine, including gloves, absorbent materials, and empty containers, must be collected in a clearly labeled hazardous waste container.[6][10]

  • Waste Segregation: As a halogenated organic compound, it should be disposed of in a designated "Halogenated Organic Waste" container.[3]

  • Disposal Procedure: Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[9]

Visualizing the Workflow: A Safety-First Approach

The following diagram illustrates the key stages of handling 1-[3-(2-Iodophenoxy)propyl]pyrrolidine, emphasizing the integration of safety measures at each step.

cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal a Don PPE: - Nitrile Gloves - Safety Goggles - Lab Coat b Verify Fume Hood Functionality a->b Pre-operation Checks d Transfer Compound in Fume Hood b->d Safe Environment c Prepare Spill Kit c->d e Prepare Solution d->e Experimental Use f Decontaminate Work Area e->f Post-Experiment g Segregate Halogenated Waste f->g h Dispose of Waste per Protocol g->h i Doff PPE h->i

Caption: Workflow for Safe Handling of 1-[3-(2-Iodophenoxy)propyl]pyrrolidine.

References

  • Calibre Chemicals. Safety and Handling of Methyl Iodide in the Laboratory. Calibre Chemicals. Accessed February 20, 2026.
  • MilliporeSigma. SAFETY DATA SHEET. MilliporeSigma, November 6, 2025.
  • Section 2.
  • The University of Vermont. Iodinations: Standard Operating Procedures. The University of Vermont. Accessed February 20, 2026.
  • Toxicological evaluations. Inchem.org. Accessed February 20, 2026.
  • Health and Safety Executive. Pesticides. HSE. Accessed February 20, 2026.
  • 2 - SAFETY D
  • Safety D
  • Working with Hazardous Chemicals. Organic Syntheses. Accessed February 20, 2026.
  • Iodine-125 Handling Precautions. Accessed February 20, 2026.
  • Chemistry LibreTexts. Safe Laboratory Practices: Handling and Disposing of Organic Substances. Chemistry LibreTexts, March 4, 2025.
  • Walters, Mark. Standard Operating Procedure for work with Chemical name/class: Iodine. November 2, 2018.
  • health.vic. Personal protective equipment for pesticide use. health.vic. Accessed February 20, 2026.
  • ECHA. Lead. ECHA, November 20, 2018.
  • BASF.
  • Williams, Danielle S. Personal Protective Equipment for Pesticide Handlers. CEU Citrus Industry Magazine, October 7, 2024.
  • Fisher Scientific. SAFETY DATA SHEET. Fisher Scientific. Accessed February 20, 2026.
  • Cayman Chemical. Safety Data Sheet. Cayman Chemical, September 2, 2023.
  • GHS07 - Safety D
  • U.S. Environmental Protection Agency. Personal Protective Equipment for Pesticide Handlers. US EPA, August 6, 2025.
  • Ohioline. Personal Protective Equipment for Pesticides for Trainers and Supervisors. Ohioline, June 7, 2018.
  • Fluorochem. Safety Data Sheet. Fluorochem, December 19, 2024.
  • PubChem. 1-[3-(2-Fluorophenoxy)propyl]pyrrolidine. PubChem. Accessed February 20, 2026.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.